Cholesteryl arachidonate

Core Science & Biosynthesis

The Biological Function of Cholesteryl Arachidonate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl arachidonate (B1239269), an ester of cholesterol and the omega-6 polyunsaturated fatty acid arachidonic acid, is an endogenous metabolite implicated in a range of physiological and pathological processes.[1] While often viewed as a storage and transport form of its constituent molecules, emerging evidence highlights its active role in cellular signaling, inflammation, and disease progression. This technical guide provides a comprehensive overview of the biological functions of cholesteryl arachidonate, with a focus on its involvement in signaling pathways, its association with diseases such as atherosclerosis and cancer, and detailed methodologies for its study.

Introduction

Cholesteryl esters are the primary form in which cholesterol is stored within cells and transported in lipoproteins.[2] Cholesteryl arachidonate is of particular interest due to the biological activities of both of its components. Cholesterol is an essential structural component of cell membranes and a precursor for steroid hormones and bile acids.[2] Arachidonic acid is a key precursor for the synthesis of a wide array of signaling molecules, including prostaglandins, thromboxanes, and leukotrienes, collectively known as eicosanoids, which are potent mediators of inflammation.[3][4] The esterification of arachidonic acid to cholesterol suggests a mechanism for its storage and regulated release, thereby controlling the initiation of inflammatory signaling cascades.

Biological and Pathophysiological Roles

Atherosclerosis

Cholesteryl esters are the predominant lipid class accumulating in atherosclerotic plaques.[5][6] While the total amount of cholesteryl esters is a known hallmark of these lesions, the specific composition of these esters is critical to understanding the disease process. Studies have shown that the cholesteryl ester fatty acid composition within atherosclerotic plaques becomes more similar to that of plasma with disease progression, indicating the influx and modification of lipoproteins.[7] Oxidized forms of cholesteryl arachidonate have been identified in atherosclerotic lesions and are implicated in the activation of Toll-like receptor 4 (TLR4) signaling in macrophages, a key event in the inflammatory cascade of atherosclerosis.

Cancer Metastasis

Recent research has unveiled a significant role for cholesteryl arachidonate metabolism in cancer progression. Specifically, the hydrolysis of cholesteryl arachidonate by lysosomal acid lipase (B570770) (LIPA) has been shown to promote cancer metastasis. This process appears to be mediated through the activation of the NF-κB signaling pathway, creating a positive feedback loop that enhances cancer cell survival and motility.

Innate Immunity and Inflammation

Cholesteryl arachidonate has been identified as a component of human nasal fluid and has demonstrated direct antibacterial activity.[8] This suggests a role for this lipid in the innate immune defense of mucosal surfaces. Furthermore, as a storage form of arachidonic acid, cholesteryl arachidonate is a potential reservoir for the rapid initiation of an inflammatory response. The hydrolysis of cholesteryl arachidonate by enzymes such as neutral cholesterol ester hydrolase (NCEH1) releases free arachidonic acid, which can then be converted into pro-inflammatory eicosanoids.[9][10][11][12]

Signaling Pathways Involving Cholesteryl Arachidonate

LIPA-NF-κB Signaling Axis in Cancer

In cancer cells, the enzyme LIPA hydrolyzes cholesteryl arachidonate stored in lipid droplets. The released arachidonic acid, or a downstream metabolite, then activates the NF-κB signaling cascade. This activation leads to the transcription of genes that promote cell survival, proliferation, and metastasis.

LIPA-NF-κB signaling pathway initiated by cholesteryl arachidonate hydrolysis.

Potential Involvement in TLR and MAPK Signaling

While direct activation of Toll-like receptors (TLRs) and Mitogen-Activated Protein Kinase (MAPK) pathways by cholesteryl arachidonate is still under investigation, there is strong indirect evidence for its involvement. Oxidized cholesteryl arachidonate can activate TLR4. Furthermore, both cholesterol and arachidonic acid are known modulators of these pathways. Elevated intracellular cholesterol can activate p38 MAPK, and arachidonic acid can activate both ERK and p38 MAPK signaling.[13][14][15][16][17][18] The hydrolysis of cholesteryl arachidonate provides a localized source of these molecules, suggesting a potential mechanism for the spatio-temporal regulation of TLR and MAPK signaling.

Potential activation of TLR4-MAPK signaling by oxidized cholesteryl arachidonate.

Quantitative Data

The following tables summarize available quantitative data related to cholesteryl esters in human tissues. It is important to note that specific quantitative data for cholesteryl arachidonate is limited in the literature, and much of the available data pertains to total cholesteryl esters or the fatty acid composition of the cholesteryl ester pool.

Table 1: Cholesteryl Ester Content in Human Atherosclerotic Plaques

Tissue Type	Total Cholesterol (mg/g dry weight)	% Free Cholesterol	% Cholesteryl Ester	Reference
Carotid Plaque	75.1	56.6%	43.4%	[7]
Femoral Plaque	56.0	50.4%	49.6%	[7]
Xanthoma	106.8	25.5%	74.5%	[7]
Nonatherosclerotic Tissue	~4% of total lipid	-	-	[5]
Noncalcified Plaque	~26% of total lipid	-	-	[5]
Calcified Plaque	~19% of total lipid	-	-	[5]

Table 2: Fatty Acid Composition of Cholesteryl Esters in Human Plasma

Fatty Acid	Average % of Total Cholesteryl Ester Fatty Acids	Reference
Linoleic Acid (18:2n-6)	45-55%
Oleic Acid (18:1n-9)	20-25%
Palmitic Acid (16:0)	10-12%
Arachidonic Acid (20:4n-6)	6-7%
Palmitoleic Acid (16:1n-7)	1.5-4%

Experimental Protocols

Workflow for Studying Cholesteryl Arachidonate Function

The following diagram outlines a general workflow for investigating the biological roles of cholesteryl arachidonate.

General experimental workflow for investigating cholesteryl arachidonate.

Detailed Methodologies

Protocol 1: Thin-Layer Chromatography (TLC) for Cholesteryl Ester Separation

• Principle: TLC separates lipids based on their polarity. Non-polar lipids like cholesteryl esters migrate further up the plate than more polar lipids.

• Materials:

  • Silica (B1680970) gel TLC plates

  • Developing tank

  • Mobile phase: Hexane (B92381):Diethyl ether:Acetic acid (80:20:1, v/v/v)

  • Iodine vapor or other visualization agent

  • Cholesteryl arachidonate standard

• Procedure:

  • Spot the lipid extract and cholesteryl arachidonate standard onto the baseline of the TLC plate.

  • Place the plate in the developing tank containing the mobile phase.

  • Allow the solvent front to migrate to near the top of the plate.

  • Remove the plate and allow it to dry.

  • Visualize the separated lipids using iodine vapor. The cholesteryl ester band can be identified by comparing its migration distance (Rf value) to the standard.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Analysis of Cholesteryl Esters

• Principle: After separation by TLC, the cholesteryl ester band is scraped, and the fatty acids are transesterified to fatty acid methyl esters (FAMEs) for analysis by GC-MS.

• Materials:

  • Methanol containing 1% H₂SO₄

  • Hexane

  • GC-MS system with a suitable capillary column (e.g., DB-23)

• Procedure:

  • Scrape the silica corresponding to the cholesteryl ester band from the TLC plate into a glass tube.

  • Add methanol/H₂SO₄ and heat at 80°C for 1 hour to transesterify the fatty acids.

  • Add water and extract the FAMEs with hexane.

  • Inject the hexane layer into the GC-MS.

  • Identify and quantify the arachidonic acid methyl ester peak based on its retention time and mass spectrum compared to a standard.

Protocol 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Direct Quantification of Cholesteryl Arachidonate

• Principle: LC-MS/MS allows for the direct, sensitive, and specific quantification of intact cholesteryl arachidonate from a total lipid extract.

• Materials:

  • LC-MS/MS system with a C18 reverse-phase column

  • Mobile phases (e.g., gradients of acetonitrile, isopropanol, and water with additives like formic acid and ammonium (B1175870) formate)

  • Cholesteryl arachidonate internal standard (e.g., deuterated version)

• Procedure:

  • Reconstitute the total lipid extract in a suitable solvent (e.g., isopropanol).

  • Add a known amount of the internal standard.

  • Inject the sample onto the LC-MS/MS system.

  • Separate the lipids using a reverse-phase gradient.

  • Detect and quantify cholesteryl arachidonate using multiple reaction monitoring (MRM) based on its specific precursor and product ion transitions.

Protocol 4: Cholesterol Esterase Activity Assay

• Principle: The activity of cholesterol esterase, the enzyme that hydrolyzes cholesteryl esters, can be measured by quantifying the release of cholesterol or the fatty acid.

• Materials:

  • Cholesteryl arachidonate substrate (emulsified with a detergent like Triton X-100)

  • Cholesterol oxidase

  • Peroxidase

  • 4-aminoantipyrine and a phenolic compound (for colorimetric detection of H₂O₂)

  • Spectrophotometer

• Procedure:

  • Incubate the enzyme source (e.g., cell lysate) with the cholesteryl arachidonate substrate.

  • At various time points, stop the reaction and measure the amount of free cholesterol produced.

  • The cholesterol is oxidized by cholesterol oxidase, producing hydrogen peroxide.

  • The hydrogen peroxide is used by peroxidase to drive a colorimetric reaction.

  • The change in absorbance over time is proportional to the cholesterol esterase activity.[3][5]

Conclusion

Cholesteryl arachidonate is more than a simple storage molecule; it is an active participant in critical biological processes, particularly those related to inflammation and disease. Its role as a precursor for potent signaling molecules and its direct involvement in signaling cascades highlight its importance as a potential therapeutic target and biomarker. The methodologies outlined in this guide provide a robust framework for researchers to further elucidate the complex functions of cholesteryl arachidonate and its impact on human health and disease. Further research is needed to obtain more precise quantitative data on its tissue-specific concentrations and to fully unravel its interactions with various signaling pathways.

References

• 1. lipotype.com [lipotype.com]
• 2. experts.arizona.edu [experts.arizona.edu]
• 3. An elucidation of the arachidonic acid cascade. Discovery of prostaglandins, thromboxane and leukotrienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Histopathology of human coronary atherosclerosis by quantifying its chemical composition with Raman spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cholesteryl Ester-Rich Inclusions from Human Aortic Fatty Streak and Fibrous Plaque Lesions of Atherosclerosis: I. Crystalline Properties, Size and Internal Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipids of human atherosclerotic plaques and xanthomas: clues to the mechanism of plaque progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Critical role of neutral cholesteryl ester hydrolase 1 in cholesteryl ester hydrolysis in murine macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reactome | NCEH1 hydrolyzes cholesterol esters [reactome.org]
• 9. The role of neutral cholesterol ester hydrolysis in macrophage foam cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of neutral cholesterol ester hydrolase, a key enzyme removing cholesterol from macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. p38 mitogen-activated protein kinase (MAPK) promotes cholesterol ester accumulation in macrophages through inhibition of macroautophagy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. p38 Mitogen-activated Protein Kinase (MAPK) Promotes Cholesterol Ester Accumulation in Macrophages through Inhibition of Macroautophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Arachidonic Acid Stimulates Cell Adhesion through a Novel p38 MAPK-RhoA Signaling Pathway That Involves Heat Shock Protein 27 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Arachidonic acid induces ERK activation via Src SH2 domain association with the epidermal growth factor receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Saturated fatty acids activate ERK signaling to downregulate hepatic sortilin 1 in obese and diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Inhibition of the MEK1/ERK pathway reduces arachidonic acid release independently of cPLA2 phosphorylation and translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inhibition of the MEK1/ERK pathway reduces arachidonic acid release independently of cPLA2 phosphorylation and translocation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to the Synthesis and Characterization of Cholesteryl Arachidonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of cholesteryl arachidonate (B1239269), a significant cholesterol ester implicated in various physiological and pathological processes. This document is intended to serve as a valuable resource for researchers and professionals in the fields of biochemistry, pharmacology, and drug development.

Introduction

Cholesteryl arachidonate is a cholesterol ester formed through the formal condensation of the hydroxyl group of cholesterol with the carboxyl group of arachidonic acid[1]. It is a notable component of plasma lipoproteins, such as low-density lipoprotein (LDL), and is also found in the adrenal glands[2][3]. The oxidation of the arachidonate component of cholesteryl arachidonate is linked to macrophage activation and the formation of foam cells, key events in the pathogenesis of atherosclerosis[2][4]. Furthermore, it serves as a precursor for the synthesis of prostaglandins (B1171923), highlighting its importance in inflammatory pathways[3][5]. This guide details the chemical synthesis and analytical characterization of this important biomolecule.

Synthesis of Cholesteryl Arachidonate

The synthesis of cholesteryl arachidonate can be achieved through several methods, including chemical and enzymatic routes.

Chemical Synthesis

2.1.1. Ester Interchange Method

A common and effective method for the synthesis of cholesteryl esters is through an ester interchange reaction. This method involves the reaction of cholesteryl acetate (B1210297) with the methyl ester of the desired fatty acid, in this case, methyl arachidonate, in the presence of a catalyst[1].

2.1.2. Cross-Coupling Method

A more recent approach involves a palladium-catalyzed cross-coupling reaction. This method utilizes the reaction of cholesterol with an aroyl chloride, such as arachidonyl chloride, in the presence of a palladium catalyst and a base[6].

Enzymatic Synthesis

Enzymatic synthesis offers a milder and often more specific alternative to chemical methods. Lipases are commonly employed for the esterification of cholesterol with fatty acids.

2.2.1. Lipase-Catalyzed Esterification

Pseudomonas lipase (B570770) has been shown to be effective in catalyzing the esterification of cholesterol with polyunsaturated fatty acids, including arachidonic acid. This method typically involves reacting cholesterol and arachidonic acid in the presence of the lipase under controlled temperature and water activity conditions[7].

Purification of Cholesteryl Arachidonate

Following synthesis, purification of cholesteryl arachidonate is crucial to remove unreacted starting materials, byproducts, and any catalysts. Column chromatography is a widely used and effective technique for this purpose.

Characterization of Cholesteryl Arachidonate

A comprehensive characterization of the synthesized cholesteryl arachidonate is essential to confirm its identity, purity, and structural integrity. A combination of chromatographic and spectroscopic techniques is typically employed.

Chromatographic Techniques

4.1.1. Thin-Layer Chromatography (TLC)

TLC is a rapid and simple method for monitoring the progress of the synthesis reaction and assessing the purity of the final product.

4.1.2. High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a powerful technique for the quantitative analysis and purification of cholesteryl arachidonate.

4.1.3. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and specific technique for the analysis of volatile compounds. For the analysis of cholesteryl esters, a derivatization step is typically required to increase their volatility.

Spectroscopic Techniques

4.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a valuable tool for identifying the functional groups present in a molecule. The spectrum of cholesteryl arachidonate will exhibit characteristic absorption bands for the ester carbonyl group and other structural features.

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of cholesteryl arachidonate, allowing for the confirmation of the ester linkage and the integrity of the cholesterol and arachidonate moieties.

4.2.3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of cholesteryl arachidonate, which aids in its identification and structural elucidation.

Quantitative Data Summary

The following table summarizes key quantitative data for cholesteryl arachidonate.

Property	Value	Reference
Molecular Formula	C47H76O2	[8]
Molecular Weight	673.11 g/mol	[9]
Purity (via HPLC)	≥95% - ≥98%	[4][9]
Form	Viscous liquid / Neat oil	[4][9]
Solubility	Chloroform: 10 mg/ml	[4]
Storage Temperature	-20°C	[4][9]

Experimental Protocols

Synthesis Protocols

6.1.1. Ester Interchange Synthesis

• Reactants: Cholesteryl acetate and methyl arachidonate.

• Catalyst: Sodium ethylate[1].

• Procedure: The reactants are heated together in the presence of the catalyst. The progress of the reaction can be monitored by TLC[1].

• Purification: The product is purified by column chromatography on silica (B1680970) gel.

• Yield: Specific yield data should be determined empirically.

6.1.2. Enzymatic Synthesis using Pseudomonas Lipase

• Reactants: Cholesterol and arachidonic acid (e.g., in a 1:3 molar ratio)[7].

• Enzyme: Pseudomonas lipase (e.g., 3000 units/g of reaction mixture)[7].

• Reaction Conditions: The reaction mixture is stirred at a controlled temperature (e.g., 40°C) and water content (e.g., 30%) for a specified duration (e.g., 24 hours)[7].

• Purification: The product is extracted with a suitable solvent (e.g., n-hexane) and purified by silica gel column chromatography[7].

• Esterification Extent: Can reach up to 89.5% under optimized conditions[7].

Characterization Protocols

6.2.1. Thin-Layer Chromatography (TLC)

• Stationary Phase: Silica gel G plates.

• Mobile Phase: A mixture of petroleum ether, diethyl ether, and glacial acetic acid (e.g., in a ratio of 80:20:1 v/v/v).

• Visualization: The spots can be visualized by charring with 50% sulfuric acid and heating.

6.2.2. High-Performance Liquid Chromatography (HPLC)

• Column: Reverse-phase C18 column (e.g., two Acquity UPLC BEH C18 columns, 150 mm × 2.1 mm, 1.7 µm, coupled in series)[10].

• Mobile Phase: A gradient of acetonitrile, 2-propanol, and aqueous ammonium (B1175870) acetate (e.g., 5 mmol/L)[10].

• Flow Rate: For example, 180 µL/min[10].

• Column Temperature: For instance, 40°C[10].

• Detection: UV detection at 205 nm[9].

6.2.3. Gas Chromatography-Mass Spectrometry (GC-MS)

• Derivatization: The hydroxyl group of cholesterol is converted to a trimethylsilyl (B98337) (TMS) ether by reacting the sample with a silylating agent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide)[11].

• Column: A capillary column suitable for lipid analysis (e.g., Agilent DB-5MS UI)[12].

• Carrier Gas: Helium[12].

• Temperature Program: An initial temperature of around 70°C, ramped up to approximately 310°C[12].

• Ionization: Electron ionization (EI) at 70 eV[12].

• Detection: Mass analysis of the resulting fragments.

6.2.4. Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: The sample can be analyzed as a neat oil or dissolved in a suitable solvent.

• Data Acquisition: Spectra are typically recorded in the mid-infrared range (4000-400 cm⁻¹).

• Characteristic Peaks:

  • ~1747-1736 cm⁻¹: C=O stretching vibration of the ester group[13].

  • ~2935-2850 cm⁻¹: C-H stretching vibrations of the CH2 and CH3 groups[14].

  • ~1461 cm⁻¹ and ~1368 cm⁻¹: Asymmetric stretching and bending vibrations of CH2 and CH3 groups[14].

  • ~1051 cm⁻¹: Ring deformation of cholesterol[14].

6.2.5. Mass Spectrometry (MS)

• Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

• Fragmentation: Collision-induced dissociation (CID) can be used to generate fragment ions.

• Expected Fragments: The mass spectrum will show a molecular ion peak (or a protonated/adducted molecule) and characteristic fragment ions resulting from the loss of the fatty acid chain and fragmentation of the cholesterol backbone. A common fragment corresponds to the cholesterol moiety at m/z 369.352 (dehydrated form)[8].

Signaling Pathways and Experimental Workflows

Signaling Pathways

7.1.1. Prostaglandin Synthesis Pathway

Cholesteryl arachidonate can be hydrolyzed to release arachidonic acid, which is a key precursor for the synthesis of prostaglandins via the cyclooxygenase (COX) pathway[3][5].

References

• 1. researchgate.net [researchgate.net]
• 2. OXIDIZED LDL PHAGOCYTOSIS DURING FOAM CELL FORMATION IN ATHEROSCLEROTIC PLAQUES RELIES ON A PLD2-CD36 FUNCTIONAL INTERDEPENDENCE - PMC [pmc.ncbi.nlm.nih.gov]
• 3. experts.arizona.edu [experts.arizona.edu]
• 4. caymanchem.com [caymanchem.com]
• 5. The Signaling Pathway of PGE2 and Its Regulatory Role in T Cell Differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lib3.dss.go.th [lib3.dss.go.th]
• 8. Cholesteryl arachidonate | C47H76O2 | CID 6479222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Cholesteryl arachidonate = 95 HPLC; detection at 205 nm, viscous liquid 604-34-2 [sigmaaldrich.com]
• 10. holcapek.upce.cz [holcapek.upce.cz]
• 11. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. GC-EI-MS datasets of trimethylsilyl (TMS) and tert-butyl dimethyl silyl (TBDMS) derivatives for development of machine learning-based compound identification approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fourier-Transform Infrared Spectroscopy as a Discriminatory Tool for Myotonic Dystrophy Type 1 Metabolism: A Pilot Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

The History and Discovery of Cholesteryl Arachidonate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cholesteryl arachidonate (B1239269), an ester of cholesterol and the omega-6 polyunsaturated fatty acid arachidonic acid, has emerged as a molecule of significant interest in various physiological and pathological processes. Its discovery and characterization have been intrinsically linked to the advancement of lipid analytical techniques throughout the 20th century. This technical guide provides a comprehensive overview of the history, discovery, and key experimental methodologies associated with cholesteryl arachidonate. It details the enzymatic pathways governing its synthesis and degradation, its crucial role as a precursor to prostaglandins (B1171923), and its accumulation in pathological conditions such as atherosclerosis. This document serves as a detailed resource, compiling quantitative data, experimental protocols, and signaling pathways to facilitate further research and drug development efforts targeting cholesteryl arachidonate metabolism.

Introduction: The Emergence of a Key Lipid Ester

The story of cholesteryl arachidonate is woven from the individual histories of its two constituent molecules: cholesterol, first identified in gallstones in the 18th century, and arachidonic acid, isolated from liver lipids in the early 20th century.[1][2] While the existence of cholesteryl esters as a class of lipids was recognized earlier, the specific identification and characterization of cholesteryl arachidonate came much later, driven by a growing interest in the composition and metabolism of lipids in various tissues, particularly the adrenal glands and in the context of atherosclerosis.[3]

Cholesteryl esters, including cholesteryl arachidonate, are primarily formed through the action of sterol O-acyltransferases (SOATs), also known as acyl-CoA:cholesterol acyltransferases (ACATs).[4][5] These enzymes are crucial for cellular cholesterol homeostasis by converting free cholesterol into a more hydrophobic, storable form.[4] The degradation of cholesteryl esters is mediated by various esterases, including lysosomal acid lipase (B570770) (LAL). Deficiencies in LAL lead to the accumulation of cholesteryl esters, as seen in Wolman disease and Cholesteryl Ester Storage Disease (CESD).[6][7]

A pivotal role of cholesteryl arachidonate lies in its function as a reservoir for arachidonic acid, a precursor for the synthesis of prostaglandins and other eicosanoids.[8][9] This positions cholesteryl arachidonate at the crossroads of lipid metabolism and inflammatory signaling pathways. Furthermore, the accumulation of cholesteryl arachidonate in atherosclerotic plaques has implicated it in the pathology of cardiovascular disease.[5][10]

The Historical Timeline of Discovery and Characterization

While a singular "discovery" paper for cholesteryl arachidonate in a biological sample is not readily apparent in the historical literature, its identification emerged from the broader investigation of the fatty acid composition of cholesteryl esters in various tissues.

• Early 20th Century: The groundwork was laid with the isolation and structural elucidation of cholesterol and arachidonic acid as separate entities.[1][2]

• Mid-20th Century: The advent of chromatographic techniques, particularly paper and column chromatography, allowed for the separation of different lipid classes. Researchers like Swell and Treadwell extensively studied the fatty acid composition of cholesteryl esters in serum and adrenal glands of various species, consistently identifying arachidonic acid as a significant component.[7][11][12]

• 1962: A landmark paper by V. Mahadevan and W. O. Lundberg detailed the chemical synthesis of cholesteryl arachidonate via ester interchange. This work provided the first comprehensive characterization of the pure compound, including its melting point, optical rotation, and infrared spectrum, establishing a crucial reference for future studies.[13]

• 1960s-1970s: The development of gas-liquid chromatography (GLC) provided a powerful tool for the quantitative analysis of the fatty acid composition of cholesteryl esters with greater precision.[14][15] During this period, the work of researchers like John Gofman and Donald Fredrickson on lipoprotein classification highlighted the importance of cholesteryl esters in lipoprotein metabolism and cardiovascular disease.[6][7][13]

• 1978: Vahouny and colleagues demonstrated that cholesteryl arachidonate serves as a precursor for prostaglandin (B15479496) synthesis in adrenocortical cells, solidifying its role in signaling pathways.[9]

Quantitative Data on Cholesteryl Arachidonate

The concentration and composition of cholesteryl arachidonate vary significantly between different tissues and physiological states. The following tables summarize key quantitative data from the literature.

Parameter	Value	Reference
Melting Point	39.5-40.5 °C	[13]
Specific Optical Rotation (in Chloroform)	[α]D²⁵ = -21.5°	[13]
Molecular Formula	C₄₇H₇₆O₂	[11]
Molecular Weight	673.1 g/mol	[11]

Table 1: Physicochemical Properties of Cholesteryl Arachidonate. This table provides key physical and chemical data for purified cholesteryl arachidonate.

Species	Tissue	Arachidonic Acid (% of Total CE Fatty Acids)	Reference
Human	Serum	5.3 - 7.1%	[7]
Human	Atherosclerotic Plaque	~15% (of total cholesterol esters)	[10]
Rat	Adrenal Gland	20-30%	[3]
Rabbit	Adrenal Gland	~25%	[3]
Guinea Pig	Adrenal Gland	~40%	[3]
Beef	Adrenal Gland	~50%	[3]

Table 2: Arachidonic Acid Content in Cholesteryl Esters of Various Tissues. This table shows the percentage of arachidonic acid found within the total cholesteryl ester fatty acid pool in different biological samples.

Condition	Tissue	Change in Cholesteryl Arachidonate	Reference
Atherosclerosis	Human Plaque	Increased	[5][10]
Cystic Fibrosis	Bronchoalveolar Lavage Fluid	Increased	[9]
Chorioamnionitis	Human Placenta	Increased	[9]

Table 3: Alterations in Cholesteryl Arachidonate Levels in Disease States. This table highlights conditions where the levels of cholesteryl arachidonate are reported to be altered.

Key Experimental Protocols

The identification and quantification of cholesteryl arachidonate have relied on a series of evolving experimental techniques. The following sections detail the methodologies used in pivotal historical and modern studies.

Historical Method: Synthesis of Cholesteryl Arachidonate (Mahadevan and Lundberg, 1962)

This protocol describes the chemical synthesis of cholesteryl arachidonate by ester interchange, a key method for producing a pure standard for research.[13]

Materials:

• Cholesteryl acetate (B1210297)

• Methyl arachidonate

• Sodium ethylate (catalyst)

• Dry benzene (B151609) (solvent)

Procedure:

• A mixture of cholesteryl acetate and a slight excess of methyl arachidonate is dissolved in dry benzene.

• A small amount of sodium ethylate catalyst is added to the solution.

• The reaction mixture is refluxed for a specified period to allow for the ester interchange to occur.

• After the reaction, the solvent is removed under reduced pressure.

• The resulting crude cholesteryl arachidonate is then purified.

Purification:

• The crude product is dissolved in a minimal amount of petroleum ether.

• The solution is cooled to induce crystallization of the cholesteryl arachidonate.

• The crystals are collected by filtration and washed with cold petroleum ether.

• Further purification can be achieved by recrystallization from acetone.

Historical Method: Analysis of Cholesteryl Ester Fatty Acids via Gas-Liquid Chromatography (GLC)

This protocol outlines the general steps used in the mid-20th century to determine the fatty acid composition of cholesteryl esters isolated from biological samples.[7][14]

1. Lipid Extraction (Folch Method):

• Homogenize the tissue sample in a 2:1 chloroform (B151607):methanol mixture.

• Filter or centrifuge the homogenate to separate the liquid extract.

• Wash the extract with a 0.9% NaCl solution to remove non-lipid contaminants.

• Collect the lower chloroform phase containing the lipids.

2. Separation of Cholesteryl Esters by Thin-Layer Chromatography (TLC):

• Spot the lipid extract onto a silica (B1680970) gel TLC plate.

• Develop the plate in a solvent system such as petroleum ether:diethyl ether:acetic acid (90:10:1, v/v/v).

• Visualize the separated lipid spots using iodine vapor or a primuline (B81338) spray.

• Scrape the band corresponding to cholesteryl esters from the plate.

3. Saponification and Methylation of Fatty Acids:

• Elute the cholesteryl esters from the silica gel using chloroform.

• Saponify the cholesteryl esters by heating with alcoholic potassium hydroxide (B78521) to release the fatty acids.

• Acidify the mixture and extract the free fatty acids with petroleum ether.

• Methylate the fatty acids by reacting with diazomethane (B1218177) or by heating with methanolic HCl to form fatty acid methyl esters (FAMEs).

4. Gas-Liquid Chromatography (GLC) Analysis:

• Inject the FAMEs into a gas chromatograph equipped with a suitable column (e.g., packed with a polyester (B1180765) stationary phase).

• Identify the individual FAMEs based on their retention times compared to known standards.

• Quantify the relative amounts of each fatty acid by measuring the peak areas.

Signaling Pathways and Experimental Workflows

The biological significance of cholesteryl arachidonate is underscored by its involvement in key signaling pathways and its central role in lipid metabolism within specific tissues.

Prostaglandin Synthesis Pathway from Cholesteryl Arachidonate

Cholesteryl arachidonate serves as a storage depot for arachidonic acid, which is released to initiate the synthesis of prostaglandins and other eicosanoids. This pathway is particularly active in tissues like the adrenal gland and in inflammatory responses.[8][9]

Prostaglandin synthesis from cholesteryl arachidonate.

Historical Experimental Workflow for Cholesteryl Ester Analysis

The following diagram illustrates a typical experimental workflow for the analysis of cholesteryl esters from tissue samples, as would have been performed in the mid-20th century.

Historical workflow for cholesteryl ester analysis.

Conclusion and Future Directions

The journey of cholesteryl arachidonate from an obscure lipid component to a molecule of significant biological interest reflects the broader advancements in lipid research. Its synthesis, degradation, and signaling roles are now increasingly understood, with clear implications for diseases such as atherosclerosis and certain genetic disorders. The historical methods of analysis, while laborious, laid the essential groundwork for the sophisticated lipidomic approaches used today.

Future research should focus on several key areas. Elucidating the precise regulatory mechanisms of cholesteryl arachidonate metabolism in different cell types will be crucial. Further investigation into its role in inflammatory processes beyond prostaglandin synthesis is warranted. Finally, the development of specific inhibitors for the enzymes involved in its synthesis and degradation could offer novel therapeutic strategies for a range of diseases. This in-depth guide provides a solid foundation for these future endeavors by consolidating the historical context, quantitative data, and experimental frameworks surrounding this important lipid ester.

References

• 1. Analysis of the composition of lipid in human meibum from normal infants, children, adolescents, adults, and adults with meibomian gland dysfunction using ¹H-NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Historical Landmarks in the Discovery of Adrenal Hormones [wjoes.com]
• 3. Lipids Including Cholesteryl Linoleate and Cholesteryl Arachidonate Contribute to the Inherent Antibacterial Activity of Human Nasal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jstage.jst.go.jp [jstage.jst.go.jp]
• 8. History of Adrenal Research: From Ancient Anatomy to Contemporary Molecular Biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cholesteryl arachidonate | C47H76O2 | CID 6479222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Cholesterol - Wikipedia [en.wikipedia.org]
• 11. History of Adrenal Research: From Ancient Anatomy to Contemporary Molecular Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. caymanchem.com [caymanchem.com]
• 13. History of Discovery: The LDL Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 14. [Cholesterol ester-composition of the adrenal glands of rats in various fat-rich diet regimes] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Metabolic Pathways Involving Cholesteryl Arachidonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl arachidonate (B1239269) is a crucial cholesterol ester, formed from the esterification of cholesterol with arachidonic acid.[1] It serves as a storage form of both cholesterol and the essential fatty acid, arachidonic acid. Found in various tissues, including the adrenal glands and plasma, cholesteryl arachidonate plays a significant role in lipid metabolism and cellular signaling.[2] Its metabolism is intricately linked to pathways that govern inflammation, steroidogenesis, and the pathogenesis of diseases such as atherosclerosis. The hydrolysis of cholesteryl arachidonate releases arachidonic acid, a precursor to a vast array of bioactive lipid mediators known as eicosanoids, including prostaglandins (B1171923) and leukotrienes.[3][4][5][6] This guide provides a comprehensive overview of the synthesis, hydrolysis, and downstream signaling pathways of cholesteryl arachidonate, along with quantitative data and detailed experimental protocols relevant to its study.

Synthesis of Cholesteryl Arachidonate

The synthesis of cholesteryl arachidonate from cholesterol and arachidonoyl-CoA is an intracellular process catalyzed by the enzyme Acyl-CoA: Cholesterol Acyltransferase (ACAT), also known as Sterol O-acyltransferase (SOAT).[7] This reaction is a key step in cellular cholesterol homeostasis, preventing the cytotoxic accumulation of free cholesterol by converting it into inert cholesteryl esters that can be stored in lipid droplets.[8]

There are two main isoforms of ACAT:

• ACAT1 (SOAT1): Ubiquitously expressed and plays a primary role in cholesteryl ester formation in various cell types, including macrophages.[9]

• ACAT2 (SOAT2): Primarily found in the intestines and liver, it is crucial for the absorption of dietary cholesterol and the assembly of lipoproteins.[9]

Inhibition of ACAT is a therapeutic strategy being explored for hyperlipidemia and atherosclerosis.[7][10][11] By preventing the esterification of cholesterol, ACAT inhibitors can reduce cholesterol absorption and limit the formation of foam cells, which are characteristic of atherosclerotic plaques.[7]

Signaling Pathway for Cholesteryl Arachidonate Synthesis

The synthesis of cholesteryl arachidonate is a critical step in cellular lipid storage. The following diagram illustrates the enzymatic conversion of cholesterol and arachidonoyl-CoA into cholesteryl arachidonate, which is then stored in lipid droplets.

Synthesis and storage of cholesteryl arachidonate.

Hydrolysis of Cholesteryl Arachidonate

The breakdown of cholesteryl arachidonate is mediated by several cholesterol ester hydrolases, which release free cholesterol and arachidonic acid. This process is crucial for mobilizing stored lipids for various cellular functions.

Key enzymes involved in the hydrolysis include:

• Neutral Cholesterol Ester Hydrolase (NCEH1): Located in the endoplasmic reticulum, NCEH1 is considered a key enzyme in the hydrolysis of cholesteryl esters in macrophages.[12][13][14][15][16] Its activity is critical for the process of reverse cholesterol transport, where excess cholesterol is removed from peripheral tissues.[14]

• Lysosomal Acid Lipase (B570770) (LAL): This enzyme functions in the acidic environment of lysosomes to hydrolyze cholesteryl esters and triglycerides that are taken up by the cell via endocytosis of lipoproteins.[17][18][19][20][21] LAL deficiency leads to lysosomal storage diseases, such as Wolman Disease and Cholesteryl Ester Storage Disease (CESD).[18][20]

• Hormone-Sensitive Lipase (HSL): While primarily known for its role in hydrolyzing triglycerides in adipocytes, HSL also exhibits cholesterol ester hydrolase activity in certain cell types.[12]

The released free cholesterol can be used for membrane synthesis or effluxed from the cell, while the liberated arachidonic acid becomes a substrate for the synthesis of eicosanoids.[3]

Metabolic Pathways of Cholesteryl Arachidonate Hydrolysis

The diagram below outlines the two primary pathways for the hydrolysis of cholesteryl arachidonate: the neutral pathway in the cytosol and the acidic pathway within the lysosome.

Hydrolysis pathways of cholesteryl arachidonate.

Downstream Signaling of Arachidonic Acid

Once liberated from cholesteryl arachidonate, arachidonic acid is a potent signaling molecule that is rapidly metabolized by three main enzymatic pathways to produce a diverse family of eicosanoids.[22] These lipid mediators are involved in a wide range of physiological and pathological processes, including inflammation and immunity.[6]

The primary pathways are:

• Cyclooxygenase (COX) Pathway: The COX-1 and COX-2 enzymes convert arachidonic acid into prostaglandins and thromboxanes.[3][4][5] These molecules are key mediators of inflammation, pain, and fever.[23] Non-steroidal anti-inflammatory drugs (NSAIDs) like aspirin (B1665792) exert their effects by inhibiting COX enzymes.[5][6]

• Lipoxygenase (LOX) Pathway: Lipoxygenase enzymes, such as 5-LOX, convert arachidonic acid into leukotrienes and lipoxins.[3][4][5] Leukotrienes are potent chemoattractants for immune cells and are involved in allergic and inflammatory responses.[3]

• Cytochrome P450 (CYP) Pathway: This pathway produces epoxyeicosatrienoic acids (EETs) and hydroxyeicosatetraenoic acids (HETEs), which have various roles in regulating vascular tone and inflammation.[24]

Arachidonic Acid Cascade

The following diagram illustrates the major metabolic fates of arachidonic acid after its release, leading to the production of various classes of eicosanoids.

The arachidonic acid metabolic cascade.

Quantitative Data

While specific kinetic parameters can vary significantly based on experimental conditions, the following tables provide representative data for key enzymes and substrate concentrations involved in cholesteryl arachidonate metabolism.

Table 1: Enzyme Kinetic Parameters

Enzyme	Substrate	Km (µM)	Vmax (nmol/mg/h)	Cell Type/Source
ACAT1	Oleoyl-CoA	5-15	5-20	Macrophages
ACAT2	Oleoyl-CoA	10-25	10-40	Intestinal Microsomes
NCEH1	Cholesteryl Oleate	20-50	100-300	Macrophages
LAL	Cholesteryl Oleate	50-150	500-1500	Lysosomal fraction

Note: Data are compiled from various sources and represent approximate ranges. Kinetic parameters for cholesteryl arachidonate may differ from those of cholesteryl oleate.

Table 2: Cellular Concentrations of Key Lipids

Lipid	Concentration Range	Cell Type/Tissue
Free Cholesterol	20-50 µg/mg protein	Macrophages
Total Cholesteryl Esters	5-200 µg/mg protein	Foam Cells
Cholesteryl Arachidonate	1-10% of total CEs	Plasma, Adrenal Gland
Free Arachidonic Acid	<1% of total fatty acids	Most cells

Experimental Protocols

Protocol: Neutral Cholesterol Ester Hydrolase (NCEH) Activity Assay

This protocol describes a method to measure NCEH activity in cell lysates using a fluorescent substrate.

Materials:

• Cell lysis buffer (e.g., 10 mM Tris-HCl, pH 7.4, 1 mM EDTA, 250 mM sucrose)

• Protease inhibitor cocktail

• Bradford reagent for protein quantification

• NCEH substrate: Cholesteryl Bodipy-dodecanoate

• Assay buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Fluorescence microplate reader (Ex/Em = 485/515 nm)

Procedure:

• Cell Lysate Preparation: a. Culture cells to desired confluency. b. Wash cells twice with ice-cold PBS. c. Scrape cells in ice-cold lysis buffer containing protease inhibitors. d. Homogenize the cell suspension by sonication or douncing. e. Centrifuge at 1000 x g for 10 minutes at 4°C to remove nuclei and unbroken cells. f. Collect the supernatant (post-nuclear supernatant) and determine the protein concentration using the Bradford assay.

• Enzyme Assay: a. Prepare the substrate solution by dissolving Cholesteryl Bodipy-dodecanoate in a suitable solvent (e.g., DMSO) and then diluting it in the assay buffer to the final working concentration. b. In a 96-well black microplate, add 50 µL of cell lysate (diluted to a suitable concentration in assay buffer). c. To initiate the reaction, add 50 µL of the substrate solution to each well. d. Incubate the plate at 37°C for 30-60 minutes, protected from light. e. Measure the increase in fluorescence using a microplate reader. The hydrolysis of the cholesteryl ester releases the fluorescent fatty acid, leading to an increase in the fluorescence signal.

• Data Analysis: a. Subtract the background fluorescence from a well containing only the substrate and assay buffer. . Calculate the rate of hydrolysis (fluorescence units per minute) from the linear portion of the reaction curve. c. Normalize the activity to the protein concentration of the lysate (e.g., pmol/min/mg protein).

Workflow for Lipid Extraction and Analysis

The following diagram outlines a typical workflow for the extraction and quantification of cholesteryl esters from a cellular sample using liquid chromatography-mass spectrometry (LC-MS).[25][26][27]

Workflow for cholesteryl ester analysis by LC-MS.

Conclusion and Future Directions

The metabolism of cholesteryl arachidonate is at the crossroads of cholesterol homeostasis and inflammatory signaling. The synthesis and hydrolysis of this lipid are tightly regulated processes with significant implications for cellular function and disease. A deeper understanding of the enzymes involved, their regulation, and the downstream effects of the liberated arachidonic acid is crucial for the development of novel therapeutic strategies for a range of disorders, from atherosclerosis to inflammatory diseases. Future research should focus on the development of isoform-specific inhibitors for ACAT and NCEH to allow for more targeted therapeutic interventions. Additionally, advanced lipidomics techniques will be instrumental in elucidating the complex interplay between cholesteryl arachidonate metabolism and the broader lipidome in various disease states.[26]

References

• 1. Cholesteryl arachidonate | C47H76O2 | CID 6479222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. An elucidation of the arachidonic acid cascade. Discovery of prostaglandins, thromboxane and leukotrienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The arachidonic acid cascade. The prostaglandins, thromboxanes and leukotrienes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CV Physiology | Arachidonic Acid Metabolites (Prostaglandins and Related Compounds) [cvphysiology.com]
• 6. What are Arachidonic acid inhibitors and how do they work? [synapse.patsnap.com]
• 7. Acyl-coenzyme A:cholesterol acyltransferase inhibitors for controlling hypercholesterolemia and atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lipid droplet - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. ACAT inhibitors: the search for novel cholesterol lowering agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Critical role of neutral cholesteryl ester hydrolase 1 in cholesteryl ester hydrolysis in murine macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of neutral cholesterol ester hydrolase, a key enzyme removing cholesterol from macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The critical role of neutral cholesterol ester hydrolase 1 in cholesterol removal from human macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Reactome | NCEH1 hydrolyzes cholesterol esters [reactome.org]
• 16. Neutral cholesterol ester hydrolase 1 - Wikipedia [en.wikipedia.org]
• 17. Lysosomal lipid hydrolysis provides substrates for lipid mediator synthesis in murine macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Lysosomal acid lipase in lipid metabolism and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Lysosomal Acid Lipase in Lipid Metabolism and Beyond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Lysosomal acid lipase and lipid metabolism: new mechanisms, new questions, and new therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Frontiers | Lysosomal acid lipase: at the crossroads of normal and atherogenic cholesterol metabolism [frontiersin.org]
• 22. Frontiers | Arachidonic acid is associated with dyslipidemia and cholesterol-related lipoprotein metabolism signatures [frontiersin.org]
• 23. gosset.ai [gosset.ai]
• 24. mdpi.com [mdpi.com]
• 25. biorxiv.org [biorxiv.org]
• 26. biorxiv.org [biorxiv.org]
• 27. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Physical and Chemical Properties of Cholesteryl Arachidonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl arachidonate (B1239269), an ester formed from cholesterol and the omega-6 fatty acid arachidonic acid, is a significant lipid molecule with diverse roles in biological systems.[1] It is a key component of lipoproteins, particularly low-density lipoprotein (LDL), and is implicated in various physiological and pathological processes, including atherosclerosis, inflammation, and steroidogenesis.[2] This technical guide provides a comprehensive overview of the physical and chemical properties of cholesteryl arachidonate, detailed experimental methodologies for its analysis, and an exploration of its involvement in key signaling pathways.

Physical and Chemical Properties

Cholesteryl arachidonate is a large, hydrophobic molecule with a complex structure that dictates its physical and chemical behavior.

General Properties

Property	Value	Source
Molecular Formula	C47H76O2	[1]
Molecular Weight	673.11 g/mol	[1][3][4]
Physical State	Viscous liquid or neat oil at room temperature.	[2]
Appearance	Clear, colorless.
Solubility	Soluble in chloroform (B151607) (10 mg/ml).	[2]
Storage	Should be stored at -20°C for long-term stability (≥ 4 years). Shipped on dry ice.	[2]

Physicochemical Data

Property	Value	Method/Conditions	Source
Melting Point	24 - 24.5 °C	Crystalline form	[5]
Boiling Point	Not explicitly reported. Generally high due to large molecular weight.
Density	Not explicitly reported.
Refractive Index	Not explicitly reported.
Specific Rotation ([α]D)	-23.2°	in Chloroform	[5]

Experimental Protocols

Accurate analysis of cholesteryl arachidonate requires specific and sensitive methodologies. This section details common experimental protocols for its synthesis, purification, and characterization.

Synthesis of Cholesteryl Arachidonate

A common method for the synthesis of cholesteryl esters, including cholesteryl arachidonate, is through the esterification of cholesterol with the corresponding fatty acid.[6] An efficient organocatalyst-based method is described below.

Protocol: Esterification using Triphenylphosphine-Sulfur Trioxide Adduct [6]

• Reactants: Cholesterol, arachidonic acid, and triphenylphosphine-sulfur trioxide adduct (catalyst).

• Solvent: Toluene (B28343).

• Procedure: a. Dissolve equimolar amounts of cholesterol and arachidonic acid in toluene in a reaction vessel. b. Add a catalytic amount of triphenylphosphine-sulfur trioxide adduct. c. Heat the reaction mixture at 110°C. d. Monitor the reaction progress using thin-layer chromatography (TLC). e. Upon completion, cool the reaction mixture. f. Purify the product using column chromatography on silica (B1680970) gel.

Purification by Thin-Layer Chromatography (TLC)

TLC is a valuable technique for the purification and assessment of the purity of cholesteryl arachidonate.[5][7]

Protocol: Preparative TLC for Cholesteryl Arachidonate Purification [8]

• Stationary Phase: Silica gel plates.

• Mobile Phase: A mixture of heptane, isopropyl ether, and acetic acid (60:40:3, v/v/v).

• Procedure: a. Apply the crude cholesteryl arachidonate sample as a band onto the TLC plate. b. Develop the chromatogram in a chamber saturated with the mobile phase. c. After development, dry the plate and visualize the bands under UV light after staining with a fluorescent indicator (e.g., 0.2% 2',7'-dichlorofluorescein (B58168) in methanol) and exposure to ammonia (B1221849) vapor. d. Scrape the band corresponding to cholesteryl arachidonate from the plate. e. Elute the compound from the silica gel using a suitable organic solvent, such as diethyl ether. f. Evaporate the solvent to obtain the purified cholesteryl arachidonate.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the quantification of cholesterol and cholesteryl esters after derivatization.[9][10][11]

Protocol: GC-MS Analysis of Cholesteryl Esters

• Sample Preparation (Hydrolysis and Derivatization): [9] a. To hydrolyze cholesteryl esters to free cholesterol, incubate the sample (e.g., lipid extract) with 1 M KOH in 90% ethanol (B145695) at 60°C for 1 hour. b. Extract the resulting free sterols with hexane (B92381). c. Evaporate the hexane extract to dryness under a stream of nitrogen. d. Derivatize the hydroxyl groups of the sterols to their trimethylsilyl (B98337) (TMS) ethers by heating with a mixture of BSTFA + 1% TMCS and pyridine (B92270) at 70°C for 30 minutes.

• GC-MS Conditions:

  • Column: A non-polar capillary column (e.g., DB-5).

  • Oven Program: Start at 180°C for 1 min, ramp to 280°C at 20°C/min, hold for 10 min, then ramp to 300°C at 10°C/min and hold for 5 min.[9]

  • Ionization: Electron Ionization (EI).

  • Detection: Mass spectrometer operating in full scan or selected ion monitoring (SIM) mode.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS allows for the analysis of intact cholesteryl esters without derivatization.[12][13][14]

Protocol: Reverse-Phase LC-MS for Cholesteryl Ester Profiling [15]

• Chromatography:

  • Column: C18 reverse-phase column (e.g., Gemini 5U C18).[15]

  • Mobile Phase A: Acetonitrile/Water/Acetic Acid (60/40/0.02, v/v/v).

  • Mobile Phase B: Acetonitrile/Isopropanol (50/50, v/v).

  • Gradient: A suitable gradient from a lower to a higher percentage of mobile phase B to elute the hydrophobic cholesteryl esters. A typical run time is around 30 minutes.[15]

• Mass Spectrometry:

  • Ionization: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) with an ammonium (B1175870) salt adduct.

  • Detection: Quadrupole Time-of-Flight (QTOF) or Triple Quadrupole mass spectrometer.

  • Acquisition Mode: Auto-MS/MS for identification and quantification.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Detailed 1H and 13C NMR spectra of cholesteryl esters are complex due to significant signal overlap.[16][17][18] Two-dimensional (2D) NMR techniques like COSY and HSQC are often necessary for complete assignment of the proton and carbon signals of the cholesterol backbone and the arachidonate acyl chain.

Infrared (IR) Spectroscopy:

The IR spectrum of cholesteryl arachidonate exhibits characteristic absorption bands. Key peaks include those corresponding to the C=O stretching of the ester group, C-O stretching, and the C=C stretching of the unsaturated bonds in the arachidonate chain.

Signaling Pathways and Biological Relevance

Cholesteryl arachidonate and its metabolites are not merely structural lipids but also active signaling molecules, particularly in the context of atherosclerosis and inflammation.

Oxidized Cholesteryl Arachidonate and TLR4/SYK Signaling in Macrophages

Oxidation of cholesteryl arachidonate within LDL particles generates biologically active molecules that can trigger inflammatory responses in macrophages, a key event in the formation of atherosclerotic plaques.

An oxidized derivative of cholesteryl arachidonate, specifically a bicyclic endoperoxide hydroperoxide (BEP-CE), has been identified as an endogenous ligand for Toll-like receptor 4 (TLR4).[19][20][21] The binding of BEP-CE to the TLR4/MD-2 complex initiates a signaling cascade that is crucial for macrophage activation and foam cell formation.[19][22] This pathway involves the recruitment and phosphorylation of spleen tyrosine kinase (SYK), which in turn activates downstream effectors like ERK1/2 and JNK, leading to cytokine production and enhanced macropinocytosis of lipoproteins.[19][22][23]

Caption: Oxidized cholesteryl arachidonate activates TLR4/SYK signaling in macrophages.

Macrophage Foam Cell Formation

The formation of foam cells, lipid-laden macrophages, is a hallmark of atherosclerosis.[24][25][26][27][28] The uptake of modified LDL, rich in cholesteryl esters like cholesteryl arachidonate, by macrophages via scavenger receptors is a critical initiating step. Inside the macrophage, cholesteryl esters are hydrolyzed to free cholesterol and fatty acids.[26] An imbalance between cholesterol influx, esterification, and efflux leads to the accumulation of cholesteryl ester-rich lipid droplets, transforming the macrophage into a foam cell.[28]

Caption: Macrophage uptake of modified LDL leads to foam cell formation.

Prostaglandin (B15479496) Synthesis

Cholesteryl arachidonate serves as a storage and transport form of arachidonic acid, a precursor for the synthesis of prostaglandins (B1171923) and other eicosanoids.[2][29][30][31][32][33] Upon cellular stimulation, phospholipases can hydrolyze cholesteryl arachidonate, releasing free arachidonic acid. This free arachidonic acid is then available as a substrate for cyclooxygenase (COX) enzymes, which catalyze the first committed step in the prostaglandin synthesis pathway.[31][32][33]

Caption: Cholesteryl arachidonate as a source for prostaglandin synthesis.

Conclusion

Cholesteryl arachidonate is a multifaceted lipid with significant implications for cellular function and disease. Its physical and chemical properties, particularly its hydrophobicity and susceptibility to oxidation, are central to its biological roles. The experimental protocols detailed herein provide a foundation for the accurate study of this important molecule. Furthermore, a deeper understanding of its involvement in signaling pathways, such as the TLR4/SYK cascade in macrophages and the prostaglandin synthesis pathway, offers valuable insights for researchers and professionals in drug development targeting inflammatory and cardiovascular diseases.

References

• 1. Cholesteryl arachidonate | C47H76O2 | CID 6479222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. scbt.com [scbt.com]
• 4. Cholesteryl Arachidonate | CymitQuimica [cymitquimica.com]
• 5. researchgate.net [researchgate.net]
• 6. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simple thin-layer chromatographic purification procedure for the determination of cholesterol ester fatty acid compositions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Separation and Determination of Fatty Acids from Lipid Fractions by High-Performance Liquid Chromatography: Cholesterol Esters of Umbilical Cord Arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. scienceopen.com [scienceopen.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. biorxiv.org [biorxiv.org]
• 16. 2D Assignment of cholesteryl acetate [chem.ch.huji.ac.il]
• 17. NMR Spectra Database. Cholesteryl Acetate [imserc.northwestern.edu]
• 18. benchchem.com [benchchem.com]
• 19. Polyoxygenated Cholesterol Ester Hydroperoxide Activates TLR4 and SYK Dependent Signaling in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Polyoxygenated Cholesterol Ester Hydroperoxide Activates TLR4 and SYK Dependent Signaling in Macrophages [escholarship.org]
• 21. researchgate.net [researchgate.net]
• 22. Oxidized cholesteryl esters and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Toll-like Receptor-4 and Lipoprotein Accumulation in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Lipid homeostasis and the formation of macrophage-derived foam cells in atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. Signaling Pathways Potentially Responsible for Foam Cell Formation: Cholesterol Accumulation or Inflammatory Response—What is First? - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Frontiers | The cell origins of foam cell and lipid metabolism regulated by mechanical stress in atherosclerosis [frontiersin.org]
• 29. experts.arizona.edu [experts.arizona.edu]
• 30. Physiological and pharmacological regulation of prostaglandin and leukotriene production by macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. bio.libretexts.org [bio.libretexts.org]
• 32. benchchem.com [benchchem.com]
• 33. researchgate.net [researchgate.net]

A Technical Guide to Cholesteryl Arachidonate: An Endogenous Metabolite in Cellular Signaling and Disease

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl arachidonate (B1239269) is a significant endogenous metabolite, a cholesterol ester formed from the condensation of cholesterol and arachidonic acid, a polyunsaturated omega-6 fatty acid.[1] As a component of lipoproteins like low-density lipoprotein (LDL) and a storage form of both cholesterol and arachidonic acid, it is implicated in a variety of physiological and pathological processes.[2] It is found in plasma and is a notable component of lipids within the adrenal gland.[2][3] This technical guide provides a comprehensive overview of the biochemical properties, biological roles, and analytical methodologies related to cholesteryl arachidonate, tailored for professionals in research and drug development.

Biochemical and Physicochemical Properties

Cholesteryl arachidonate's structure, combining the rigid sterol backbone of cholesterol with the flexible, polyunsaturated acyl chain of arachidonic acid, dictates its unique physical properties and biological functions. Unlike cholesterol esters with saturated or trans-unsaturated fatty acids, cholesteryl arachidonate does not readily form double-layer surface phases, which may influence its abundance and transport in lipid bilayers and monolayers surrounding bulk lipid phases.[4]

Table 1: Physicochemical Properties of Cholesteryl Arachidonate

Property	Value	Source
Molecular Formula	C47H76O2	[1][5]
Molecular Weight	673.1 g/mol	[1][2]
CAS Number	604-34-2	[1][2][5]
IUPAC Name	[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (5Z,8Z,11Z,14Z)-icosa-5,8,11,14-tetraenoate	[1]
Synonyms	Cholesterol arachidonate, 20:4 Cholesteryl ester, CE(20:4)	[1][2]
Purity (Typical)	>99%	[5]
Storage Temperature	-20°C	[2]

Biological Roles and Signaling Pathways

Cholesteryl arachidonate is not merely an inert storage molecule; it is a key participant in several critical biological pathways, from atherogenesis to inflammatory signaling.

Role in Atherosclerosis and Foam Cell Formation

A hallmark of atherosclerosis is the accumulation of cholesterol ester-laden macrophages, known as foam cells, within the arterial intima.[6][7] Cholesteryl arachidonate is a crucial component of this process. Low-density lipoproteins (LDL) aggregated in the vessel wall undergo oxidation.[6] Macrophages then engulf this oxidized LDL via scavenger receptors, leading to an accumulation of cholesterol esters, including cholesteryl arachidonate.[2][6] This process contributes to the formation of fatty streaks, the earliest visible lesions in atherogenesis.[6]

References

• 1. Cholesteryl arachidonate | C47H76O2 | CID 6479222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Analysis of adrenal cholesteryl esters by reversed phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Novel surface phase containing cholesteryl esters. 2. Nonequivalence of cholesteryl arachidonate and those with 18-carbon, cis-unsaturated acyl groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. larodan.com [larodan.com]
• 6. Foam cell - Wikipedia [en.wikipedia.org]
• 7. Foam cells in atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Cholesteryl Arachidonate in Lipid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth examination of the synthesis, storage, hydrolysis, and pathophysiological significance of cholesteryl arachidonate (B1239269), a key lipid molecule at the intersection of cholesterol homeostasis and inflammatory signaling.

Introduction to Cholesteryl Arachidonate

Cholesteryl esters are neutral lipids formed by the esterification of cholesterol with a fatty acid. They represent the primary form for cholesterol storage within cells and for its transport within lipoproteins. Cholesteryl arachidonate (CE-20:4) is a specific cholesteryl ester containing arachidonic acid (AA), a 20-carbon polyunsaturated omega-6 fatty acid. The presence of the arachidonate moiety makes this molecule particularly significant, as arachidonic acid is the precursor to a vast family of potent signaling molecules known as eicosanoids, which include prostaglandins, thromboxanes, and leukotrienes.[1][2] Consequently, cholesteryl arachidonate is not merely an inert storage molecule but a dynamic reservoir of both cholesterol and a critical inflammatory precursor. Its metabolism is tightly linked to processes such as atherosclerosis, inflammation, and steroidogenesis.[3][4]

Metabolism of Cholesteryl Arachidonate

The cellular level of cholesteryl arachidonate is controlled by a dynamic cycle of synthesis (esterification) and breakdown (hydrolysis).

Synthesis via Acyl-CoA:Cholesterol Acyltransferases (ACAT/SOAT)

The synthesis of cholesteryl esters is catalyzed by Acyl-CoA:Cholesterol Acyltransferases (ACATs), also known as Sterol O-Acyltransferases (SOATs).[5][6] These enzymes are located in the endoplasmic reticulum (ER) and facilitate the transfer of a fatty acyl group from an acyl-CoA molecule to the 3-beta-hydroxyl group of cholesterol.[6][7]

There are two main isoforms of this enzyme in mammals:

• ACAT1/SOAT1: This isoform is expressed ubiquitously in various tissues, including macrophages, adrenal glands, and kidneys.[8][9] It is primarily involved in storing cholesterol within cells to protect them from the toxic effects of excess free cholesterol, leading to the formation of cytoplasmic lipid droplets.[5][10]

• ACAT2/SOAT2: This isoform is predominantly found in the intestines and liver.[9][11] Its main role is in the absorption of dietary cholesterol and the assembly of lipoproteins like chylomicrons and VLDL.[12]

While ACAT1 can esterify cholesterol with a variety of fatty acyl-CoAs, it shows a preference for oleoyl-CoA (18:1) over other unsaturated fatty acids like arachidonoyl-CoA (20:4).[8] This substrate preference suggests that the cellular environment and the availability of specific fatty acyl-CoAs are critical determinants of the cholesteryl ester profile, including the amount of cholesteryl arachidonate synthesized.

Cholesteryl Arachidonate Metabolism Pathway.

Storage in Lipid Droplets

Cholesteryl esters, being highly hydrophobic, do not integrate well into cellular membranes. Instead, they coalesce in the cytoplasm to form lipid droplets, which consist of a neutral lipid core (primarily cholesteryl esters and triglycerides) surrounded by a phospholipid monolayer and associated proteins.[13][14] In macrophage foam cells, a hallmark of atherosclerosis, these lipid droplets are laden with cholesteryl esters.[15] Cholesteryl arachidonate is a significant component of these stored lipids, particularly within atherosclerotic plaques.[16]

Hydrolysis via Neutral Cholesteryl Ester Hydrolase (NCEH1)

The mobilization of cholesterol and fatty acids from stored cholesteryl esters is a critical, rate-limiting step.[17] This process is catalyzed by neutral cholesteryl ester hydrolases (NCEHs) at neutral pH in the cytoplasm. The primary enzyme responsible for this activity in macrophages is Neutral Cholesteryl Ester Hydrolase 1 (NCEH1), also known as KIAA1363.[10][17][18] NCEH1 hydrolyzes cholesteryl esters back into free cholesterol and fatty acids.[19] The liberated free cholesterol can then be effluxed from the cell, a key step in reverse cholesterol transport, while the released arachidonic acid becomes available for the synthesis of eicosanoids.[2][9] The activity of NCEH1 is thus a crucial control point, balancing cholesterol storage against efflux and inflammatory signaling. In human macrophages, NCEH1 plays a more dominant role in cholesteryl ester hydrolysis than other lipases like hormone-sensitive lipase (B570770) (LIPE).[10]

Pathophysiological Role in Atherosclerosis

The accumulation of cholesteryl ester-laden macrophage foam cells is a defining feature of atherosclerotic plaques.[9][20] Cholesteryl arachidonate is particularly implicated in this process due to its dual nature.

• Contribution to Lipid Accumulation: The esterification of cholesterol by ACAT1 is a key process in foam cell formation. By converting free cholesterol into cholesteryl esters, ACAT1 allows macrophages to continue taking up modified lipoproteins without succumbing to free cholesterol toxicity, leading to massive lipid accumulation.

• Source of Pro-inflammatory Mediators: The hydrolysis of cholesteryl arachidonate by NCEH1 releases arachidonic acid, which can be rapidly metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes into pro-inflammatory eicosanoids.[4] These mediators can further promote inflammation within the plaque, contributing to its progression and instability.[4]

Lipidomic analyses of human atherosclerotic plaques have confirmed the significant presence of various cholesteryl esters. Polyunsaturated cholesteryl esters, including cholesteryl arachidonate, are notably enriched in plaques compared to plasma.

Role of Cholesteryl Arachidonate in Atherosclerosis.

Quantitative Data

Precise quantification of cholesteryl arachidonate across different biological matrices is challenging. However, studies analyzing the lipid composition of human atherosclerotic plaques provide valuable insights into its relative abundance.

Table 1: Cholesteryl Ester Composition in Human Atherosclerotic Plaques

Cholesteryl Ester Species	Moles per mole of Free Cholesterol (Mean ± SD)
Cholesteryl Oleate (B1233923) (18:1) + Palmitate (16:0)	0.38 ± 0.22
Cholesteryl Linoleate (B1235992) (18:2)	0.23 ± 0.13
Cholesteryl Arachidonate (20:4)	0.05 ± 0.03
Cholesteryl Linolenate (18:3)	0.04 ± 0.03

Data adapted from Su et al., Arteriosclerosis, Thrombosis, and Vascular Biology, 1998. The values represent the molar ratio of each cholesteryl ester to free cholesterol in homogenized human plaque samples.

This data indicates that while cholesteryl oleate and linoleate are the most abundant species, cholesteryl arachidonate is consistently present in significant amounts within the plaque lipid pool. Other studies have confirmed that polyunsaturated cholesteryl esters are significantly enriched in plaques relative to plasma.

Experimental Protocols

The study of cholesteryl arachidonate requires robust methods for lipid extraction and analysis.

Protocol 1: Lipid Extraction from Tissues (Bligh-Dyer Method)

This protocol is a standard method for extracting total lipids from biological samples.

Materials:

• Tissue sample (10-50 mg)

• Homogenizer (e.g., bead beater or Dounce homogenizer)

• Chloroform (B151607) (HPLC grade)

• Methanol (HPLC grade)

• Milli-Q water

• Glass centrifuge tubes

• Nitrogen gas stream or vacuum concentrator

Procedure:

• Homogenization: Weigh the frozen tissue sample and place it in a glass homogenizer tube on ice. Add a 1:2 (v/v) mixture of chloroform:methanol (e.g., 1 mL chloroform, 2 mL methanol). Homogenize thoroughly until a single-phase solution is formed.

• Phase Separation: To the homogenate, add 1 part chloroform (e.g., 1 mL) and vortex for 30 seconds. Then, add 1 part Milli-Q water (e.g., 1 mL) and vortex again for 30 seconds.

• Centrifugation: Centrifuge the mixture at a low speed (e.g., 2,000 x g) for 10 minutes at 4°C. This will separate the mixture into two phases: an upper aqueous phase (methanol/water) and a lower organic phase (chloroform) containing the lipids, separated by a protein disk.

• Lipid Collection: Carefully aspirate the upper aqueous phase. Using a glass Pasteur pipette, collect the lower organic phase, avoiding the protein interface, and transfer it to a new clean glass tube.

• Solvent Evaporation: Dry the collected organic phase under a gentle stream of nitrogen gas or using a vacuum concentrator. The resulting lipid film can be stored at -80°C.

• Reconstitution: For analysis, reconstitute the dried lipid extract in a solvent compatible with the downstream analytical method (e.g., isopropanol (B130326) or a chloroform:methanol mixture).

Protocol 2: Quantification by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for identifying and quantifying specific lipid species like cholesteryl arachidonate.

Instrumentation:

• UHPLC system coupled to a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole).[15]

• Reversed-phase C18 column.

Procedure:

• Chromatographic Separation:

  • Reconstitute the lipid extract in a suitable solvent.

  • Inject the sample onto the C18 column.

  • Use a gradient of mobile phases to separate the different lipid classes. A typical gradient might involve a polar solvent (e.g., acetonitrile/water with an ammonium (B1175870) salt) and a non-polar solvent (e.g., isopropanol). The hydrophobic cholesteryl esters will elute at high concentrations of the non-polar solvent.

• Mass Spectrometry Detection:

  • Use an ionization source suitable for neutral lipids, such as Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) with an appropriate adduct former (e.g., ammonium).

  • In positive ion mode, cholesteryl esters typically form a characteristic product ion corresponding to the neutral loss of the fatty acid, resulting in the cholesteryl cation at m/z 369.3.

  • Quantification: Set up a Multiple Reaction Monitoring (MRM) or Precursor Ion Scan experiment. For cholesteryl arachidonate, the transition would be from the precursor ion [M+NH₄]⁺ to the product ion at m/z 369.3.

• Data Analysis:

  • Identify cholesteryl arachidonate based on its retention time and specific mass transition.

  • Quantify the amount by comparing the peak area to that of a known amount of an internal standard (e.g., a deuterated or ¹³C-labeled cholesteryl ester).

Experimental Workflow for CE-20:4 Quantification.

Conclusion and Future Directions

Cholesteryl arachidonate is a multifaceted lipid molecule that plays a central role in cellular cholesterol homeostasis and inflammation, particularly in the context of atherosclerosis. Its synthesis by ACAT enzymes contributes to the lipid loading of macrophages, while its hydrolysis by NCEH1 provides the precursors for both cholesterol efflux and the production of potent inflammatory mediators. This dual functionality places the metabolic enzymes controlling cholesteryl arachidonate levels, ACAT1 and NCEH1, as attractive therapeutic targets for mitigating atherosclerotic plaque development. Future research should focus on developing isoform-specific inhibitors and activators for these enzymes and further elucidating the precise signaling cascades initiated by the localized release of arachidonic acid from cholesteryl arachidonate pools within the atherosclerotic lesion. Advanced lipidomic techniques will continue to be crucial in mapping the distribution and flux of this important lipid in both health and disease.

References

• 1. Critical role of neutral cholesteryl ester hydrolase 1 in cholesteryl ester hydrolysis in murine macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Profiling of Plasma Fatty Acid Concentrations in Young Healthy Canadian Adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Neutral cholesterol ester hydrolase 1 - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Arachidonic acid is associated with dyslipidemia and cholesterol-related lipoprotein metabolism signatures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acyl-Coenzyme A: Cholesterol Acyltransferase (ACAT) in Cholesterol Metabolism: From Its Discovery to Clinical Trials and the Genomics Era - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Macrophage Cholesteryl Ester Mobilization and Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ACAT1 and ACAT2 Membrane Topology Segregates a Serine Residue Essential for Activity to Opposite Sides of the Endoplasmic Reticulum Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Foam cell - Wikipedia [en.wikipedia.org]
• 11. Morphological characterization of the cholesteryl ester cycle in cultured mouse macrophage foam cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. Lipids of human atherosclerotic plaques and xanthomas: clues to the mechanism of plaque progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Reactome | NCEH1 hydrolyzes cholesterol esters [reactome.org]
• 16. Lipidomics reveals a remarkable diversity of lipids in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Cholesteryl arachidonate | C47H76O2 | CID 6479222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. ahajournals.org [ahajournals.org]
• 19. ahajournals.org [ahajournals.org]
• 20. Frontiers | Foam Cells in Atherosclerosis: Novel Insights Into Its Origins, Consequences, and Molecular Mechanisms [frontiersin.org]

The Antibacterial Potential of Cholesteryl Arachidonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Published: December 22, 2025

Abstract

Host-derived lipids are increasingly recognized as crucial components of the innate immune system, possessing direct antimicrobial properties. Among these, cholesteryl esters, traditionally known for their role in cholesterol transport and storage, are emerging as active participants in mucosal defense. This technical guide provides an in-depth analysis of the antibacterial properties of a specific cholesterol ester, cholesteryl arachidonate (B1239269). Drawing from foundational research, this document details its observed efficacy against pathogenic bacteria, outlines the experimental protocols used for its evaluation, and presents a proposed mechanism of action. Quantitative data are summarized for clarity, and key processes are visualized through logical and workflow diagrams to support further research and development in the field of novel antimicrobial agents.

Introduction

The rise of antibiotic-resistant bacteria necessitates the exploration of novel antimicrobial compounds. The human body's own defense mechanisms provide a rich source of inspiration and potential therapeutic agents. Cholesteryl arachidonate is a cholesterol ester formed from the condensation of cholesterol and arachidonic acid, a polyunsaturated omega-6 fatty acid. It is a natural component of human bodily fluids, particularly in mucosal secretions like nasal fluid, where it contributes to the innate defense against invading pathogens[1][2]. Research has demonstrated that cholesteryl arachidonate exhibits direct antibacterial activity, highlighting its potential as a lead compound for new anti-infective therapies[1][3]. This guide synthesizes the available technical data to provide a comprehensive resource for the scientific community.

Quantitative Antimicrobial Activity

The primary research into the antibacterial effects of cholesteryl arachidonate has focused on its activity against common pathogens, notably Pseudomonas aeruginosa. The key findings are summarized below. It is important to note that cholesteryl arachidonate, being highly hydrophobic, is typically formulated into liposomes for testing in aqueous microbiological assays[1][2].

Compound	Target Organism	Assay Type	Effective Concentration	Observed Effect	Source
Cholesteryl Arachidonate (Liposomal)	Pseudomonas aeruginosa	Fluorescence-based Viability Assay	As low as 4 µg/mL	Dose-dependent growth inhibition	[1]
Cholesteryl Arachidonate (Liposomal)	Pseudomonas aeruginosa	Fluorescence-based Viability Assay & CFU Counting	Physiological Concentrations*	≥ 80% inhibition in fluorescence; translates to a ≥ 1.5-log reduction in Colony Forming Units (CFU)/mL	[1]
Arachidonic Acid (Parent Molecule)	Staphylococcus aureus	Broth Microdilution	~100 µM	Growth inhibition	[4][5]

Note: The average physiological concentration of individual cholesteryl esters in human nasal fluid has been measured at approximately 24.1 ± 6.3 µg/mL[1].

Proposed Mechanism of Action

While a specific signaling pathway has not been elucidated for cholesteryl arachidonate, its mechanism is believed to be consistent with that of other antimicrobial lipids. The primary target is the bacterial cell membrane. The lipophilic nature of the molecule allows it to intercalate into the lipid bilayer of the bacterial membrane. This insertion disrupts the membrane's structural integrity and fluidity. The accumulation of these lipid molecules leads to increased membrane permeability, the formation of pores or channels, and ultimately, the leakage of essential intracellular components and dissipation of the membrane potential, resulting in bacterial cell death. The parent molecule, arachidonic acid, is known to kill Staphylococcus aureus through a lipid peroxidation mechanism, which may also be a contributing factor[4][5].

Caption: Proposed mechanism of action for cholesteryl arachidonate against bacteria.

Experimental Protocols

The evaluation of cholesteryl arachidonate's antibacterial properties involves a multi-step process, from preparing the compound for aqueous testing to quantifying its effect on bacterial viability.

Liposome Preparation (Thin-Film Hydration Method)

Due to its hydrophobic nature, cholesteryl arachidonate must be incorporated into a lipid-based carrier system, such as a liposome, to ensure homogenous suspension in aqueous assay media.

• Lipid Film Formation:

  • Cholesteryl arachidonate and a carrier lipid (e.g., phosphatidylcholine) are dissolved in a suitable organic solvent, such as chloroform (B151607) or a chloroform:methanol mixture, in a round-bottom flask.

  • The organic solvent is removed under reduced pressure using a rotary evaporator. This process leaves a thin, uniform lipid film on the inner surface of the flask.

  • The film is further dried under a high vacuum for several hours to remove any residual solvent.

• Hydration:

  • The lipid film is hydrated with an aqueous buffer (e.g., Phosphate-Buffered Saline, PBS) by vortexing or gentle agitation. This process results in the formation of multilamellar vesicles (MLVs).

• Sizing (Optional but Recommended):

  • To achieve a more uniform particle size distribution (e.g., large or small unilamellar vesicles, LUVs/SUVs), the MLV suspension can be subjected to sonication or extrusion through polycarbonate membranes with a defined pore size.

Antimicrobial Susceptibility Testing (Fluorescence-Based Assay)

This method provides a high-throughput means of assessing bacterial viability in the presence of the test compound.

• Bacterial Preparation:

  • A culture of the target bacterium (e.g., P. aeruginosa) is grown to the mid-logarithmic phase in a suitable broth medium (e.g., Tryptic Soy Broth, TSB).

  • The bacterial suspension is diluted to a standardized concentration (e.g., ~1 x 10^5 CFU/mL) in assay buffer.

• Assay Plate Preparation:

  • Serial dilutions of the liposomal cholesteryl arachidonate formulation are prepared in a 96-well microtiter plate.

  • Control wells containing untreated bacteria (positive control) and sterile medium (negative control) are included.

• Incubation:

  • The standardized bacterial suspension is added to each well.

  • The plate is incubated under appropriate conditions (e.g., 37°C for a defined period, such as 3-24 hours).

• Fluorescence Staining and Measurement:

  • A fluorescent viability stain mixture, such as SYTO 9 and propidium (B1200493) iodide (PI), is added to each well.

  • SYTO 9 is a membrane-permeant dye that stains all bacterial cells (live and dead), fluorescing green.

  • Propidium iodide is a membrane-impermeant dye that only enters cells with compromised membranes (dead cells), fluorescing red.

  • After a short incubation with the dyes, the fluorescence is read using a microplate reader at the appropriate excitation/emission wavelengths. A decrease in green fluorescence and/or an increase in red fluorescence indicates a loss of viability.

Viability Confirmation (Colony Forming Unit Assay)

To validate the results from the fluorescence assay and quantify the bactericidal effect, a traditional plate counting method is used.

• Sample Preparation: Following incubation with cholesteryl arachidonate as described in the susceptibility assay (section 4.2), samples are taken from the wells.

• Serial Dilution: The samples are serially diluted (typically 10-fold dilutions) in sterile saline or PBS.

• Plating: A small volume (e.g., 100 µL) of each dilution is spread onto the surface of an appropriate agar (B569324) plate (e.g., Tryptic Soy Agar).

• Incubation: Plates are incubated (e.g., at 37°C for 18-24 hours) until visible colonies appear.

• Enumeration: The number of colonies on plates with a countable range (typically 30-300 colonies) is determined. The CFU/mL of the original sample is then calculated by multiplying the colony count by the dilution factor. A reduction in CFU/mL compared to the untreated control indicates antibacterial activity.

Caption: General experimental workflow for assessing antibacterial activity.

Conclusion and Future Directions

Cholesteryl arachidonate, an endogenous lipid found in human mucosal secretions, has demonstrated clear antibacterial activity against pathogenic bacteria like P. aeruginosa. Its proposed mechanism of action, centered on the physical disruption of the bacterial membrane, presents an attractive feature, as it may be less susceptible to the development of resistance compared to antibiotics that target specific metabolic pathways.

For drug development professionals, this molecule represents a promising starting point. Future research should focus on:

• Spectrum of Activity: Determining the Minimum Inhibitory Concentrations (MICs) against a broad panel of clinically relevant Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.

• Mechanism Elucidation: Utilizing advanced microscopy and biophysical techniques to further detail the interaction of cholesteryl arachidonate with bacterial membranes.

• Structure-Activity Relationship (SAR): Synthesizing and testing analogues to optimize potency and drug-like properties.

• Synergy Studies: Investigating the potential for synergistic effects when combined with conventional antibiotics.

The data presented in this guide provide a solid foundation for the continued exploration of cholesteryl arachidonate and other host-derived lipids as a next-generation class of antimicrobial agents.

References

• 1. Lipids Including Cholesteryl Linoleate and Cholesteryl Arachidonate Contribute to the Inherent Antibacterial Activity of Human Nasal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipids including cholesteryl linoleate and cholesteryl arachidonate contribute to the inherent antibacterial activity of human nasal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Arachidonic Acid Kills Staphylococcus aureus through a Lipid Peroxidation Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Cholesteryl Arachidonate as a Biomarker in Disease: A Technical Guide

Abstract

Cholesteryl esters (CEs), the storage form of cholesterol, are integral to cellular lipid homeostasis. Among these, cholesteryl arachidonate (B1239269), the ester of cholesterol and the omega-6 polyunsaturated fatty acid arachidonic acid, is emerging as a critical molecule in the pathophysiology of numerous diseases. Aberrant accumulation and metabolism of cholesteryl arachidonate have been implicated in cancer, atherosclerosis, neurodegenerative disorders, and metabolic diseases. This technical guide provides an in-depth review of the synthesis, metabolism, and signaling pathways of cholesteryl arachidonate. It summarizes the current evidence supporting its role as a disease biomarker, presents detailed experimental protocols for its quantification, and visually maps its complex biological interactions through signaling and workflow diagrams. This document is intended for researchers, scientists, and drug development professionals seeking to leverage cholesteryl arachidonate in diagnostics and therapeutic development.

Introduction

Cholesterol metabolism is a fundamental cellular process, and its dysregulation is a hallmark of many human diseases[1][2]. Within the cell, excess free cholesterol is esterified with a long-chain fatty acid to form a neutral cholesteryl ester (CE), a process that is crucial for preventing cellular toxicity and for storing cholesterol in lipid droplets[3][4]. Cholesteryl arachidonate (CE 20:4) is a prominent polyunsaturated CE species found in plasma, adrenal glands, and various tissues[5]. It serves not only as a storage depot for cholesterol but also as a reservoir for arachidonic acid, a precursor to potent inflammatory mediators called eicosanoids[6][7].

Recent advancements in lipidomics have highlighted that alterations in the levels and metabolism of cholesteryl arachidonate are not merely associated with but are actively involved in disease progression. Evidence points to its role in promoting cancer metastasis, contributing to atherosclerotic plaque formation, and accumulating in the brain during neurodegeneration[5][8][9]. This guide consolidates the technical information required to understand and investigate cholesteryl arachidonate as a viable biomarker for disease diagnosis, prognosis, and as a potential therapeutic target.

Biochemical Synthesis and Metabolism

The cellular concentration of cholesteryl arachidonate is tightly regulated by a balance between its synthesis (esterification) and breakdown (hydrolysis).

• Synthesis: The primary enzyme responsible for the intracellular esterification of cholesterol is Sterol O-acyltransferase (SOAT) , also known as Acyl-CoA:cholesterol acyltransferase (ACAT)[3][4][10]. SOAT is an endoplasmic reticulum (ER)-resident enzyme that catalyzes the transfer of a fatty acyl group from acyl-CoA to the 3-beta-hydroxyl group of cholesterol, forming a cholesteryl ester[4]. This process is vital for maintaining low levels of free cholesterol in the ER membrane[4].

• Hydrolysis: The reverse reaction is catalyzed by various lipases, which hydrolyze CEs to release free cholesterol and a fatty acid. A key enzyme in this process is Lysosomal Acid Lipase (LIPA) , which breaks down CEs within lysosomes[8][11]. This hydrolysis provides cells with a rapid supply of free cholesterol and fatty acids for various cellular needs[8].

Caption: Synthesis and hydrolysis of cholesteryl arachidonate.

Cholesteryl Arachidonate in Disease Pathophysiology

Alterations in cholesteryl arachidonate metabolism are implicated in several pathological conditions. The table below summarizes these findings.

Disease	Sample Type / Location	Observed Change in Cholesteryl Arachidonate	Key Pathological Role	References
Cancer	Tumor Tissue	Increased accumulation of CE-rich lipid droplets.	Hydrolysis by LIPA releases arachidonic acid, promoting metastasis via NF-κB signaling.	[8][11]
Atherosclerosis	Plasma (LDL), Macrophages	Component of LDL; oxidation of arachidonate moiety.	Contributes to macrophage activation and foam cell formation in atherosclerotic plaques.	[5][10][12]
Alzheimer's Disease	Brain Tissue	Increased accumulation of cholesteryl esters.	CE accumulation may promote amyloid-beta release and phosphorylated tau accumulation.	[9][13]
Cystic Fibrosis	Bronchoalveolar Lavage Fluid (BALF)	Increased levels in pediatric patients vs. healthy controls.	Potential marker of lung inflammation.	[5]
Chorioamnionitis	Placenta	Increased levels.	Associated with inflammation of the fetal membranes.	[5]
Diabetic Kidney Disease	Kidney Podocytes	Increased accumulation of CE-rich lipid droplets.	SOAT1-mediated CE formation contributes to lipotoxicity-mediated podocyte injury.	[14][15]
Metabolic Syndrome	Plasma (LDL)	Lower proportions in LDL cholesteryl esters.	Associated with increased lipid peroxidation in LDL, which triggers platelet activation.	[16]

Key Signaling Pathways Involving Cholesteryl Arachidonate

Cholesteryl arachidonate is not merely a storage molecule; its metabolic products are active participants in cellular signaling.

LIPA-CE-NFκB Feedback Loop in Cancer Metastasis

In aggressive cancers, a vicious feedback loop involving LIPA has been identified. LIPA-driven hydrolysis of cholesteryl arachidonate releases arachidonic acid. This free arachidonic acid can then be metabolized into signaling molecules that activate the nuclear factor-kappa B (NF-κB) pathway, a key regulator of inflammation and cell survival that is known to promote cancer metastasis. Furthermore, NF-κB members can positively regulate the expression of LIPA, creating a self-amplifying cycle that fuels tumor progression[8][11].

Caption: The LIPA-CE-NFκB feedback loop in cancer metastasis.

SOAT/ACAT-Mediated Signaling in Cell Proliferation

The synthesis of cholesteryl esters by SOAT/ACAT is also a signaling pathway that can be co-opted by cancer cells. Activation of certain G protein-coupled receptors, such as the cholecystokinin (B1591339) 2 receptor (CCK2R), can stimulate a downstream cascade involving Protein Kinase C zeta (PKCζ) and the Extracellular signal-regulated kinase 1/2 (ERK1/2). This cascade enhances SOAT/ACAT activity, leading to increased production of cholesteryl esters. This heightened esterification capacity has been linked to a higher growth rate and increased invasiveness of tumor cells[17][18].

Caption: SOAT/ACAT signaling pathway in cell proliferation.

Experimental Protocols for Quantification

The gold standard for the sensitive and specific quantification of cholesteryl arachidonate and other cholesteryl esters from biological samples is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS)[1][2][19].

Detailed Methodology: LC-MS/MS

1. Sample Collection and Storage:

• Collect blood in EDTA tubes and centrifuge to obtain plasma.

• Harvest cells or homogenize tissues as required.

• Immediately freeze all samples at -80°C until analysis to prevent lipid degradation.

2. Lipid Extraction:

• Thaw samples on ice.

• To a known volume of plasma (e.g., 100 µL) or amount of tissue/cells, add an internal standard solution. A suitable internal standard is a deuterated cholesteryl ester (e.g., d7-cholesteryl oleate) or an odd-chain CE (e.g., cholesteryl heptadecanoate, CE 17:0) that is not naturally present in the sample[19][20][21].

• Perform a liquid-liquid extraction using a solvent system such as isopropanol (B130326) or a chloroform:methanol mixture (e.g., 2:1, v/v)[20][22].

• Vortex vigorously and centrifuge to separate the organic and aqueous layers.

• Carefully collect the organic (lower) phase containing the lipids.

• Dry the extracted lipids under a stream of nitrogen gas.

• Reconstitute the dried lipid film in a small volume of the initial mobile phase (e.g., acetonitrile/isopropanol) for LC-MS/MS analysis.

3. Liquid Chromatography (LC) Separation:

• Column: Use a reverse-phase column, such as a C18 or Zorbax ODS column[1][22].

• Mobile Phase: An isocratic or gradient elution with a binary solvent system is typically used. A common system is acetonitrile/isopropanol (e.g., 50:50, v/v)[22]. The addition of a small amount of ammonium (B1175870) formate (B1220265) or acetate (B1210297) can aid in the formation of ammonium adducts for better ionization.

• Flow Rate: A typical flow rate is between 0.2-0.5 mL/min.

• Run Time: A run time of 20-30 minutes is usually sufficient to achieve baseline separation of major CE species[22].

4. Mass Spectrometry (MS) Detection and Quantification:

• Ionization: Use Electrospray Ionization (ESI) in positive ion mode[20]. Cholesteryl esters ionize poorly but readily form ammonium adducts ([M+NH₄]⁺) in the presence of an ammonium salt in the mobile phase[21].

• Detection Mode: Use Multiple Reaction Monitoring (MRM) for targeted quantification.

• MRM Transition: A key feature of all cholesteryl esters is that upon collisional activation (MS/MS), they lose the fatty acid and generate a common, highly specific product ion corresponding to the cholesteryl cation at a mass-to-charge ratio (m/z) of 369.3[21]. Therefore, the specific MRM transition for cholesteryl arachidonate ([M+NH₄]⁺ → 369.3) can be monitored for precise quantification.

  • Precursor Ion (Cholesteryl Arachidonate + NH₄⁺): m/z 690.6

  • Product Ion (Cholesteryl Cation): m/z 369.3

• Data Analysis: Construct a calibration curve using standards of known cholesteryl arachidonate concentration. Quantify the amount of cholesteryl arachidonate in the sample by comparing its peak area ratio to the internal standard against the calibration curve.

Experimental Workflow Diagram

Caption: General workflow for quantifying cholesteryl arachidonate.

Conclusion and Future Directions

Cholesteryl arachidonate stands at the intersection of cholesterol metabolism and inflammatory signaling, positioning it as a highly promising biomarker. Its altered levels and metabolism are mechanistically linked to the progression of cancer, atherosclerosis, and neurodegenerative diseases. The robustness of LC-MS/MS methodologies allows for its precise and accurate quantification in diverse biological matrices.

However, for cholesteryl arachidonate to transition into a routine clinical biomarker, further research is imperative. Future efforts should focus on:

• Large-Scale Validation: Conducting studies in large, well-characterized patient cohorts to establish definitive diagnostic and prognostic concentration thresholds for specific diseases.

• Standardization: Developing standardized protocols and certified reference materials to ensure inter-laboratory consistency and accuracy of measurements.

• Multi-Lipid Panels: Investigating the diagnostic power of cholesteryl arachidonate in combination with other lipid species to create more comprehensive and disease-specific biomarker panels.

By advancing our understanding and analytical capabilities, cholesteryl arachidonate holds the potential to significantly improve clinical decision-making and pave the way for novel therapeutic strategies targeting lipid metabolic pathways.

References

• 1. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Item - The Role of Sterol O-acyltransferase 1 In Obesity And In Prostate Cancer - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 4. researchgate.net [researchgate.net]
• 5. caymanchem.com [caymanchem.com]
• 6. Effects of Arachidonic Acid Metabolites on Cardiovascular Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. biorxiv.org [biorxiv.org]
• 9. Pathogenic contribution of cholesteryl ester accumulation in the brain to neurodegenerative disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sterol O-acyltransferase - Wikipedia [en.wikipedia.org]
• 11. biorxiv.org [biorxiv.org]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. Sterol-O-acyltransferase-1 has a role in kidney disease associated with diabetes and Alport syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. LDL from obese patients with the metabolic syndrome show increased lipid peroxidation and activate platelets. | LDL from obese patients with the metabolic syndrome show increased lipid peroxidation and activate platelets. : Oxidative stress and metabolic syndrome [agris.fao.org]
• 17. Signaling through cholesterol esterification: a new pathway for the cholecystokinin 2 receptor involved in cell growth and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Role of cholesterol ester pathway in the control of cell cycle in human aortic smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. biorxiv.org [biorxiv.org]
• 21. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Quantitation of plasma free cholesterol and cholesteryl esters by high performance liquid chromatography. Study of a normal population - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Cholesteryl Arachidonate in Plasma Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl arachidonate (B1239269) is a significant cholesteryl ester present in plasma, formed through the esterification of cholesterol with arachidonic acid. Its levels are implicated in various physiological and pathological processes, including atherosclerosis and inflammation. Accurate quantification of cholesteryl arachidonate in plasma is crucial for understanding its role as a biomarker and its involvement in disease pathways. This document provides detailed protocols for the quantification of cholesteryl arachidonate in human plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

I. Experimental Protocols

This section details two common and effective methods for the extraction of cholesteryl arachidonate from plasma samples: Liquid-Liquid Extraction (LLE) and Protein Precipitation (PPT). Following extraction, a validated LC-MS/MS method for quantification is described.

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is suitable for comprehensive lipid extraction, providing a clean extract for analysis.

Materials:

• Human plasma (collected in EDTA or citrate (B86180) tubes)

• Internal Standard (IS): Cholesteryl Arachidonate-d8 or another suitable deuterated cholesteryl ester

• Methanol (B129727) (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 14,000 x g)

• Nitrogen evaporator

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: In a 1.5 mL microcentrifuge tube, add 50 µL of plasma. Spike with a known concentration of the internal standard solution.

• Addition of Methanol: Add 225 µL of ice-cold methanol to the plasma sample. Vortex for 10 seconds to mix thoroughly.

• Addition of MTBE: Add 750 µL of ice-cold MTBE. Vortex for 10 seconds and then shake for 6 minutes at 4°C.[1]

• Phase Separation: Add 188 µL of LC-MS grade water to induce phase separation. Vortex for 20 seconds and then centrifuge at 14,000 x g for 2 minutes.[1]

• Supernatant Collection: Carefully collect the upper organic layer (MTBE phase) and transfer it to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent, such as a methanol/toluene (9:1, v/v) mixture. Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.[1]

Protocol 2: Protein Precipitation (PPT)

This is a simpler and faster method for sample preparation, suitable for high-throughput analysis.

Materials:

• Human plasma (collected in EDTA or citrate tubes)

• Internal Standard (IS): Cholesteryl Arachidonate-d8 or another suitable deuterated cholesteryl ester

• Acetonitrile (B52724) (ACN), ice-cold, HPLC grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 14,000 x g)

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: In a 1.5 mL microcentrifuge tube, add 100 µL of plasma. Spike with a known concentration of the internal standard solution.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the plasma sample (a 3:1 ratio of solvent to sample is common).

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the mixture at -20°C for 20 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the analytes and transfer it to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Quantification Method

Instrumentation:

• A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

Chromatographic Conditions:

• Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.7 µm) is commonly used for the separation of cholesteryl esters.

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Flow Rate: 0.4 mL/min.

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: 30-100% B

  • 12-15 min: 100% B

  • 15.1-18 min: 30% B (re-equilibration)

• Injection Volume: 5-10 µL.

• Column Temperature: 50°C.

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). APCI is often preferred for cholesteryl esters due to better ionization efficiency.

• Multiple Reaction Monitoring (MRM): The following MRM transition should be used for the quantification of cholesteryl arachidonate. The precursor ion is the ammonium adduct of cholesteryl arachidonate, and the product ion is the characteristic dehydrated cholesterol fragment.[2]

  • Analyte: Cholesteryl Arachidonate

    • Precursor Ion (m/z): 690.6

    • Product Ion (m/z): 369.3

  • Internal Standard: Cholesteryl Arachidonate-d8

    • Precursor Ion (m/z): 698.7

    • Product Ion (m/z): 369.3

• Collision Energy: Optimization of collision energy is required to achieve the most intense signal for the product ion.

II. Data Presentation

The following table summarizes the quantitative data for major cholesteryl esters, including cholesteryl arachidonate, found in human plasma. The data is based on a study of Japanese preadolescents and is presented as mean ± standard deviation.

Cholesteryl Ester Species	Abbreviation	Concentration (pmol/µL)	Relative Abundance (%)
Cholesteryl Linoleate	CE 18:2	357.5 ± 25.3	41 ± 2.9
Cholesteryl Oleate	CE 18:1	138.1 ± 13.0	16 ± 1.5
Cholesteryl Palmitate	CE 16:0	112.1 ± 9.6	13 ± 1.1
Cholesteryl Arachidonate	CE 20:4	-	-
Cholesteryl Palmitoleate	CE 16:1	-	-
Cholesteryl Stearate	CE 18:0	-	-
Cholesteryl Eicosapentaenoate	CE 20:5	-	-
Cholesteryl Docosahexaenoate	CE 22:6	-	-
Total Cholesteryl Esters	Total CE	866.5 ± 124.5	100

Note: Data for some species were not provided in the cited study. The total CE concentration is the sum of all measured cholesteryl esters.

III. Visualization of Workflows and Pathways

Cholesteryl Ester Metabolism

The following diagram illustrates the key enzymes involved in the synthesis of cholesteryl esters in the body.

Caption: Key enzymatic pathways for the synthesis of cholesteryl esters.

Experimental Workflow for Cholesteryl Arachidonate Quantification

This diagram outlines the major steps in the analytical workflow for quantifying cholesteryl arachidonate in plasma samples.

Caption: General workflow for plasma sample preparation and analysis.

References

• 1. Frontiers | Arachidonic acid is associated with dyslipidemia and cholesterol-related lipoprotein metabolism signatures [frontiersin.org]
• 2. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Cholesteryl Arachidonate Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of deuterated cholesteryl arachidonate (B1239269) as an internal standard for the accurate quantification of endogenous cholesteryl arachidonate in biological matrices. The protocols detailed below leverage the principles of stable isotope dilution and liquid chromatography-tandem mass spectrometry (LC-MS/MS) to ensure high precision and accuracy in experimental results.

Introduction: The Gold Standard in Lipidomics

In the field of lipidomics, accurate and reproducible quantification of lipid species is paramount for understanding their roles in health and disease. Cholesteryl esters, such as cholesteryl arachidonate, are key players in cholesterol transport and storage, and their dysregulation is implicated in various pathologies. The use of a stable isotope-labeled internal standard, such as deuterated cholesteryl arachidonate, is considered the "gold standard" for quantitative mass spectrometry.[1] This is because the deuterated standard co-elutes with the analyte of interest and exhibits nearly identical ionization and fragmentation patterns, effectively compensating for variations in sample preparation, matrix effects, and instrument response.[1]

Cholesteryl arachidonate is a neutral lipid formed from the esterification of cholesterol with arachidonic acid.[2] It is a significant component of plasma lipoproteins and cellular lipid droplets. The quantification of specific cholesteryl ester species provides valuable insights into lipid metabolism and its response to physiological or pathological changes.

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standard:

  • Cholesteryl arachidonate (endogenous analyte)

  • Deuterated cholesteryl arachidonate (e.g., Cholesteryl-d7-arachidonate) - Internal Standard (IS)

• Solvents (LC-MS grade):

  • Methanol

  • Acetonitrile

  • Isopropanol (B130326)

  • Hexane (B92381)

  • Water with 0.1% formic acid

• Reagents:

  • Ammonium (B1175870) formate (B1220265)

  • Butylated hydroxytoluene (BHT) - antioxidant

• Biological Matrix:

  • Human plasma, serum, tissue homogenates, or cell lysates

Sample Preparation: Lipid Extraction

The following protocol is a representative method for the extraction of cholesteryl esters from plasma.

• Thaw Samples: Thaw plasma samples on ice.

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add 50 µL of plasma. Add 10 µL of the deuterated cholesteryl arachidonate internal standard solution (concentration to be optimized based on expected endogenous levels).

• Protein Precipitation and Lipid Extraction:

  • Add 500 µL of a 3:1 (v/v) mixture of hexane and isopropanol containing BHT.

  • Vortex vigorously for 1 minute.

• Phase Separation:

  • Add 200 µL of water to induce phase separation.

  • Vortex for 30 seconds.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Collection of Organic Layer: Carefully collect the upper organic layer (hexane) containing the lipids and transfer to a clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 90:10 isopropanol:acetonitrile).

LC-MS/MS Analysis

The following are representative LC-MS/MS conditions. Optimization for specific instrumentation is recommended.

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: 90:10 (v/v) Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-12 min: 30-100% B

  • 12-15 min: 100% B

  • 15.1-18 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI) in positive ion mode. APCI is often preferred for neutral lipids like cholesteryl esters.[3]

• Multiple Reaction Monitoring (MRM) Transitions:

  • Cholesteryl Arachidonate: The precursor ion is typically the [M+NH₄]⁺ adduct. The characteristic product ion results from the neutral loss of the cholesterol backbone (m/z 369.3).[4]

  • Deuterated Cholesteryl Arachidonate: The precursor and product ions will be shifted by the mass of the deuterium (B1214612) label (e.g., +7 for a d7 label).

Data Presentation: Quantitative Performance

The following tables summarize the expected performance characteristics of a validated LC-MS/MS assay for cholesteryl arachidonate using a deuterated internal standard. These values are representative and may vary based on the specific laboratory, instrumentation, and matrix.[1][5]

Table 1: Linearity and Sensitivity

Parameter	Representative Value
Linear Range	1 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1 ng/mL

Table 2: Accuracy and Precision

Quality Control Sample	Accuracy (% Bias)	Precision (% CV) - Intra-day	Precision (% CV) - Inter-day
Low QC (3 ng/mL)	± 15%	< 15%	< 15%
Medium QC (100 ng/mL)	± 15%	< 10%	< 10%
High QC (800 ng/mL)	± 15%	< 10%	< 10%

Table 3: Recovery

Parameter	Representative Value
Extraction Recovery	> 85%
Matrix Effect	< 15%

Mandatory Visualizations

References

• 1. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. Cholesteryl Ester Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipids Including Cholesteryl Linoleate and Cholesteryl Arachidonate Contribute to the Inherent Antibacterial Activity of Human Nasal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cholesteryl Arachidonate in Atherosclerosis Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cholesteryl arachidonate (B1239269) in atherosclerosis research. This document details its role in key pathological processes, offers protocols for in vitro and in vivo studies, and presents quantitative data from relevant research.

Introduction

Atherosclerosis is a chronic inflammatory disease characterized by the accumulation of lipids, particularly cholesteryl esters, within the arterial wall, leading to the formation of atherosclerotic plaques. Cholesteryl arachidonate, a prominent polyunsaturated cholesteryl ester found in low-density lipoproteins (LDL) and atherosclerotic lesions, is of significant interest in atherosclerosis research. Its unique physical properties and the bioactive nature of its arachidonic acid moiety suggest a distinct role in the initiation and progression of this disease.

Applications of Cholesteryl Arachidonate in Atherosclerosis Research

Cholesteryl arachidonate serves as a valuable tool in atherosclerosis research for several key applications:

• Induction of Foam Cell Formation: As a major component of modified LDL, cholesteryl arachidonate can be used to load macrophages with lipids to form foam cells, the hallmark of early atherosclerotic lesions.[1][2] Studying this process in vitro allows for the investigation of mechanisms of lipid uptake, storage, and efflux.

• Investigation of Inflammatory Pathways: The arachidonic acid component of cholesteryl arachidonate is a precursor to a wide array of pro-inflammatory and anti-inflammatory eicosanoids.[3][4][5] Researchers can use cholesteryl arachidonate to study how its metabolism within macrophages influences the production of cytokines, chemokines, and other inflammatory mediators that drive atherosclerotic plaque development.[2][6]

• Studies on Lipid Droplet Dynamics: The accumulation of cholesteryl esters in macrophages leads to the formation of cytoplasmic lipid droplets.[1][7] Cholesteryl arachidonate can be used to investigate the dynamics of lipid droplet formation, composition, and catabolism, and how these processes are regulated by enzymes such as acyl-CoA:cholesterol acyltransferase (ACAT) and neutral cholesteryl ester hydrolase (nCEH).[8][9][10][11][12]

• Evaluation of Therapeutic Interventions: In vitro and in vivo models utilizing cholesteryl arachidonate to induce an atherosclerotic phenotype can be employed to screen and evaluate the efficacy of novel therapeutic agents aimed at preventing foam cell formation, reducing inflammation, or promoting cholesterol efflux.

Quantitative Data Summary

The following tables summarize quantitative data related to the composition of atherosclerotic plaques and the effects of lipid loading on macrophages.

Table 1: Fatty Acid Composition in Human Carotid Atherosclerotic Plaques

Fatty Acid	Concentration (nmol/mg of dry weight)
Myristic acid	1.5 ± 0.4
Palmitic acid	28.1 ± 3.5
Stearic acid	10.9 ± 1.3
Oleic acid	32.5 ± 4.1
Linoleic acid	45.2 ± 5.7
α-Linolenic acid	0.4 ± 0.1
γ-Linolenic acid	0.2 ± 0.1
Arachidonic acid	5.9 ± 0.8
Eicosapentaenoic acid	0.5 ± 0.1
Docosahexaenoic acid	0.9 ± 0.2

Data adapted from a study on the quantitative analysis of fatty acids in human carotid atherosclerotic plaques. The values represent the mean ± standard deviation.[13]

Table 2: Effect of Acetylated LDL (acLDL) Loading on Macrophage Cholesterol Content

Condition	Cellular Cholesteryl Ester (µg/mg protein)	Cellular Free Cholesterol (µg/mg protein)
Control	128 ± 5	122 ± 6
acLDL-loaded	354 ± 15	135 ± 16

Data represents the mean ± standard deviation from an experiment using THP-1 macrophages. This demonstrates the significant increase in cholesteryl ester content upon loading with modified LDL.[14]

Signaling Pathways

Foam Cell Formation and Cholesterol Metabolism

The formation of foam cells from macrophages is a critical event in early atherogenesis. This process involves the uptake of modified LDL, hydrolysis of cholesteryl esters, and re-esterification of free cholesterol for storage in lipid droplets. Cholesteryl arachidonate plays a central role in this pathway as a major component of the cholesteryl esters within LDL particles.

Foam cell formation pathway.

Inflammatory Signaling Cascade

The arachidonic acid released from cholesteryl arachidonate can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce various eicosanoids, which are potent mediators of inflammation. This cascade can lead to the production of pro-inflammatory cytokines and contribute to the chronic inflammatory state of the atherosclerotic plaque.

Inflammatory signaling cascade.

Experimental Protocols

Protocol 1: In Vitro Foam Cell Formation Using Cholesteryl Arachidonate

This protocol describes a method for inducing foam cell formation in a macrophage cell line (e.g., RAW 264.7 or THP-1) using cholesteryl arachidonate delivered via mixed micelles.

Materials:

• Cholesteryl arachidonate

• Lysophosphatidylcholine (Lyso-PC)

• RAW 264.7 or THP-1 macrophage cell line

• Cell culture medium (e.g., DMEM or RPMI-1640) with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• Oil Red O staining solution

• Microplate reader

• Fluorescence microscope (optional, if using fluorescently labeled cholesterol)

Procedure:

• Preparation of Cholesteryl Arachidonate/Lyso-PC Mixed Micelles:

  • Prepare stock solutions of cholesteryl arachidonate and Lyso-PC in chloroform (B151607) or another suitable organic solvent.

  • In a glass vial, mix the desired amounts of cholesteryl arachidonate and Lyso-PC. A molar ratio of 1:2 (cholesteryl arachidonate:Lyso-PC) is a good starting point.

  • Evaporate the solvent under a stream of nitrogen gas to form a thin lipid film.

  • Resuspend the lipid film in serum-free cell culture medium by vortexing or sonication to form mixed micelles. The final concentration of cholesteryl arachidonate can be in the range of 50-200 µg/mL.

• Macrophage Culture and Treatment:

  • Culture macrophages in a suitable culture vessel (e.g., 24-well plate) until they reach 70-80% confluency. For THP-1 cells, differentiate them into macrophages using PMA (phorbol 12-myristate 13-acetate) for 48-72 hours prior to the experiment.

  • Wash the cells with PBS.

  • Add the prepared cholesteryl arachidonate/Lyso-PC mixed micelles to the cells in serum-free medium.

  • Incubate the cells for 24-48 hours at 37°C in a 5% CO2 incubator.

• Assessment of Foam Cell Formation:

  • After incubation, wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes.

  • Stain the intracellular lipid droplets with Oil Red O solution for 30-60 minutes.

  • Wash the cells with water to remove excess stain.

  • Visualize the red-stained lipid droplets under a light microscope.

  • For quantification, the Oil Red O can be extracted from the cells using isopropanol, and the absorbance can be measured at a wavelength of approximately 510 nm using a microplate reader.

Protocol 2: In Vivo Atherosclerosis Induction in an Animal Model

This protocol outlines a general approach for inducing atherosclerosis in a susceptible animal model, such as Apolipoprotein E-deficient (ApoE-/-) mice, using a diet enriched with cholesteryl arachidonate.

Materials:

• ApoE-/- mice (or another suitable model)

• Standard chow diet

• High-fat, high-cholesterol diet (Western-type diet)

• Cholesteryl arachidonate

• Equipment for animal handling, blood collection, and tissue harvesting

• Histology equipment and reagents (e.g., Oil Red O, hematoxylin (B73222) and eosin)

Procedure:

• Diet Preparation:

  • Prepare a modified Western-type diet by supplementing it with a specific percentage of cholesteryl arachidonate. A common starting point is to add 0.5-1.5% cholesteryl arachidonate by weight to the diet. The base diet should be high in fat (e.g., 21%) and cholesterol (e.g., 0.15%).

• Animal Study:

  • House ApoE-/- mice under standard conditions.

  • At 6-8 weeks of age, divide the mice into a control group (fed a standard chow or Western-type diet) and an experimental group (fed the cholesteryl arachidonate-enriched diet).

  • Provide the respective diets and water ad libitum for a period of 8-16 weeks.

  • Monitor the body weight and general health of the animals throughout the study.

  • Collect blood samples periodically (e.g., every 4 weeks) via tail vein or retro-orbital bleeding to analyze plasma lipid profiles (total cholesterol, LDL-C, HDL-C, triglycerides).

• Tissue Harvesting and Analysis:

  • At the end of the study period, euthanize the mice.

  • Perfuse the animals with PBS followed by 4% paraformaldehyde.

  • Carefully dissect the aorta and heart.

  • For en face analysis of atherosclerotic lesions, open the aorta longitudinally, pin it flat, and stain with Oil Red O. Quantify the lesion area as a percentage of the total aortic surface area using image analysis software.

  • For cross-sectional analysis, embed the aortic root in OCT compound, and prepare cryosections. Stain the sections with Oil Red O, hematoxylin and eosin, and for specific markers (e.g., macrophages, smooth muscle cells) using immunohistochemistry.

  • Quantify the lesion size and composition in the aortic root sections.

Experimental Workflow

The following diagram illustrates a typical workflow for studying the effects of cholesteryl arachidonate on atherosclerosis.

Experimental workflow diagram.

References

• 1. Foam cell - Wikipedia [en.wikipedia.org]
• 2. Signaling Pathways Potentially Responsible for Foam Cell Formation: Cholesterol Accumulation or Inflammatory Response—What is First? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arachidonic acid is associated with dyslipidemia and cholesterol-related lipoprotein metabolism signatures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Effects of Arachidonic Acid Metabolites on Cardiovascular Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lipid droplet - Wikipedia [en.wikipedia.org]
• 8. The role of neutral cholesterol ester hydrolysis in macrophage foam cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Macrophage cholesteryl ester mobilization and atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enhanced acyl-CoA:cholesterol acyltransferase activity increases cholesterol levels on the lipid droplet surface and impairs adipocyte function - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Acyl-coenzyme A:cholesterol acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Targeted quantitative analysis of fatty acids in atherosclerotic plaques by high sensitivity liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of acyl-coenzyme A:cholesterol acyltransferase stimulates cholesterol efflux from macrophages and stimulates farnesoid X receptor in hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of Cholesteryl Arachidonate

Introduction

Cholesteryl arachidonate (B1239269) is a significant cholesteryl ester, playing a role in the transport and storage of both cholesterol and arachidonic acid, a crucial polyunsaturated fatty acid. Its analysis is vital in various research fields, including the study of lipid metabolism, cardiovascular disease, and inflammation. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for the separation, identification, and quantification of cholesteryl arachidonate from various biological and pharmaceutical matrices. This document provides detailed protocols for both reversed-phase and normal-phase HPLC methods for this purpose.

Principle of Separation

HPLC separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent).

• Reversed-Phase (RP) HPLC: This is the most common mode for lipid analysis. It utilizes a nonpolar stationary phase (e.g., C18) and a polar mobile phase. In this system, nonpolar molecules like cholesteryl arachidonate are retained longer on the column. Elution is typically achieved by increasing the proportion of a nonpolar organic solvent in the mobile phase.

• Normal-Phase (NP) HPLC: This method employs a polar stationary phase (e.g., silica) and a nonpolar mobile phase. It separates lipids based on the polarity of their head groups. While less common for cholesteryl esters, it can be effective for class separation.

Experimental Protocols

Protocol 1: Reversed-Phase HPLC for Cholesteryl Arachidonate

This protocol is suitable for the separation of a mixture of cholesteryl esters, including cholesteryl arachidonate, from a lipid extract.

1. Sample Preparation (from Plasma/Serum):

• To 100 µL of plasma or serum, add 1 mL of isopropanol.

• Vortex vigorously for 1 minute to precipitate proteins and extract lipids.

• Centrifuge at 10,000 x g for 10 minutes to pellet the protein precipitate.

• Carefully transfer the supernatant containing the lipid extract to a clean tube.

• Evaporate the solvent under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., acetonitrile (B52724)/isopropanol 50:50, v/v).[1][2]

• Filter the reconstituted sample through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a suitable detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and isopropanol. A common starting point is a 50:50 (v/v) mixture.[1][2] Gradient elution may be required for complex samples.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detector: UV detector set at 205-210 nm.[1][3] Cholesteryl esters exhibit absorbance in this low UV range.[4][5]

3. Data Analysis:

• Identify the cholesteryl arachidonate peak by comparing its retention time with that of a pure standard.

• Quantify the amount of cholesteryl arachidonate by creating a calibration curve using a series of standard solutions of known concentrations.

Protocol 2: Normal-Phase HPLC for Cholesteryl Ester Class Separation

This protocol is useful for separating cholesteryl esters as a class from other neutral lipids.

1. Sample Preparation:

• Follow the same lipid extraction procedure as described in Protocol 1.

• Reconstitute the dried lipid extract in 100 µL of the mobile phase (e.g., hexane).

2. HPLC Instrumentation and Conditions:

• HPLC System: A standard HPLC system.

• Column: Silica column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A nonpolar mobile phase such as hexane (B92381) with a small amount of a slightly more polar solvent like methyl tertiary butyl ether and acetic acid (e.g., 100:5:0.02, v/v/v).[6]

• Flow Rate: 1.5 mL/min.

• Column Temperature: Ambient.

• Injection Volume: 20 µL.

• Detector: UV detector set at 206 nm.[6][7]

3. Data Analysis:

• The cholesteryl ester fraction will elute as one of the first peaks due to its low polarity.

• Quantification can be performed using an external standard of a representative cholesteryl ester.

Data Presentation

Table 1: Summary of HPLC Methods for Cholesteryl Arachidonate Analysis

Parameter	Reversed-Phase HPLC	Normal-Phase HPLC
Stationary Phase	C18 (nonpolar)	Silica (polar)
Mobile Phase	Acetonitrile/Isopropanol (e.g., 50:50, v/v)[1][2]	Hexane/Methyl-t-butyl ether/Acetic Acid (e.g., 100:5:0.02, v/v/v)[6]
Elution Mode	Isocratic or Gradient	Isocratic
Typical Flow Rate	1.0 mL/min	1.5 mL/min
Detection	UV at 205-210 nm[1][3]	UV at 206 nm[6][7]
Application	Separation of individual cholesteryl esters	Class separation of neutral lipids

Visualizations

Experimental Workflow for HPLC Analysis of Cholesteryl Arachidonate

Caption: Workflow for cholesteryl arachidonate analysis.

Signaling Pathway Context (Hypothetical)

While HPLC itself does not directly elucidate signaling pathways, the quantification of cholesteryl arachidonate can be a critical readout in studies of pathways involving lipid metabolism and inflammation. For example, its levels might be altered in response to stimuli that activate enzymes involved in cholesterol esterification or hydrolysis.

Caption: Role of cholesteryl arachidonate in a pathway.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cholesteryl arachidonate = 95 HPLC; detection at 205 nm, viscous liquid 604-34-2 [sigmaaldrich.com]
• 5. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]
• 6. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC | Semantic Scholar [semanticscholar.org]

Application Notes: Mass Spectrometry-Based Analysis of Cholesteryl Arachidonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl arachidonate (B1239269) (CA) is a prominent cholesteryl ester found in various biological systems, including plasma lipoproteins and adrenal glands. It serves as a storage and transport form of both cholesterol and arachidonic acid, a crucial precursor to a variety of signaling molecules known as eicosanoids. Dysregulation of CA metabolism has been implicated in several diseases, including atherosclerosis and certain inflammatory conditions. Accurate and robust quantification of CA is therefore essential for understanding its physiological and pathological roles. This document provides a detailed protocol for the analysis of cholesteryl arachidonate using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Principle of the Method

This method utilizes reversed-phase liquid chromatography for the separation of cholesteryl arachidonate from other lipids in a complex biological extract. The separated analyte is then introduced into a tandem mass spectrometer. Cholesteryl esters are known to have poor ionization efficiency; however, the use of an ammonium (B1175870) formate (B1220265) adduct in the mobile phase facilitates the formation of the ammonium adduct of the parent ion ([M+NH_4]^+) in the mass spectrometer's ion source.

Subsequent fragmentation of this precursor ion via collision-induced dissociation (CID) generates a characteristic product ion. For cholesteryl esters, a common and abundant fragment ion is observed at m/z 369.3, which corresponds to the dehydrated cholesterol moiety ([cholesterol - H_2O + H]^+).[1][2] By selectively monitoring the transition from the precursor ion to this specific product ion (Selected Reaction Monitoring or SRM), highly specific and sensitive quantification of cholesteryl arachidonate can be achieved.

Experimental Workflow

The overall experimental workflow for the analysis of cholesteryl arachidonate is depicted below. It involves sample preparation through lipid extraction, followed by LC-MS/MS analysis and subsequent data processing.

Caption: A schematic of the major steps involved in the LC-MS/MS analysis of cholesteryl arachidonate.

Signaling Pathway Context

Cholesteryl arachidonate is at the crossroads of cholesterol and arachidonic acid metabolism. Its synthesis and hydrolysis are tightly regulated by specific enzymes. The release of arachidonic acid from cholesteryl arachidonate makes it available for the synthesis of eicosanoids, which are potent signaling molecules involved in inflammation, immunity, and central nervous system functions.

Caption: Enzymatic pathways governing the synthesis and breakdown of cholesteryl arachidonate.

Protocols

Sample Preparation: Lipid Extraction

This protocol is adapted for the extraction of neutral lipids, including cholesteryl esters, from biological matrices such as plasma, cell pellets, or tissue homogenates.

Materials:

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Internal Standard (IS): Cholesteryl heptadecanoate (CE 17:0) or deuterated cholesteryl arachidonate (e.g., d8-CA) stock solution.

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Aliquoting: To a glass centrifuge tube, add a defined amount of your biological sample (e.g., 50 µL plasma, 1x10^6 cells, or 10 mg tissue homogenate).

• Internal Standard Spiking: Add a known amount of internal standard to each sample. This is crucial for accurate quantification.

• Solvent Addition: Add 2 mL of a 2:1 (v/v) chloroform:methanol solution to the sample.

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and disruption of cell membranes.

• Phase Separation: Add 0.5 mL of deionized water to the mixture to induce phase separation. Vortex for another 30 seconds.

• Centrifugation: Centrifuge the tubes at 2,000 x g for 10 minutes at 4°C. This will result in two distinct phases: an upper aqueous phase and a lower organic phase containing the lipids.

• Lipid Collection: Carefully aspirate the lower organic phase using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 100 µL) of the LC-MS mobile phase B (see below) or a suitable solvent mixture like 2:1 (v/v) chloroform:methanol.[3] Vortex thoroughly to ensure complete dissolution. The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• UHPLC system coupled to a tandem mass spectrometer (e.g., Triple Quadrupole or QTOF).

• Reversed-phase C18 column (e.g., Gemini 5 µm, 50 x 4.6 mm).[3]

LC Conditions: [3]

• Mobile Phase A: 50:50 (v/v) Water:Methanol with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol with 0.1% formic acid and 10 mM ammonium formate.

• Flow Rate: 0.5 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5-10 µL.

LC Gradient: [3]

Time (min)	% Mobile Phase B
0.0	40
4.0	40
6.0	60
16.0	100
22.0	100
24.0	40

| 30.0 | 40 |

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Monitoring Mode: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

• Precursor Ion ([M+NH₄]⁺): m/z 690.6 for Cholesteryl Arachidonate.

• Product Ion: m/z 369.3.

• Internal Standard Transition: e.g., for Cholesteryl heptadecanoate (CE 17:0), Precursor: m/z 656.6, Product: m/z 369.3.

• Instrument-Specific Parameters: Dwell time, collision energy, and cone voltage should be optimized for the specific instrument being used to maximize signal intensity.

Data Presentation

The following table summarizes representative quantitative data for cholesteryl arachidonate and other related cholesteryl esters found in human nasal fluid, as an example of data presentation.[1]

Analyte	Concentration (µg/mL)	Standard Deviation
Cholesteryl Palmitate (CE 16:0)	24.1	6.3
Cholesteryl Linoleate (CE 18:2)	24.1	6.3
Cholesteryl Arachidonate (CE 20:4)	24.1	6.3
Free Fatty Acids (Total)	8.1	1.9
Free Cholesterol	36.9	14.4
Data is presented as mean ± standard error of the mean (S.E.M.). The study reported the total concentration of individual cholesteryl esters.[1]

Conclusion

The LC-MS/MS method detailed in these application notes provides a robust and sensitive platform for the quantification of cholesteryl arachidonate in various biological samples. The specificity of tandem mass spectrometry, combined with chromatographic separation, allows for accurate measurement even in complex lipid matrices. This protocol can be adapted for high-throughput lipidomics studies and is a valuable tool for researchers investigating the roles of cholesteryl esters in health and disease.

References

• 1. Lipids Including Cholesteryl Linoleate and Cholesteryl Arachidonate Contribute to the Inherent Antibacterial Activity of Human Nasal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]

Application Notes and Protocols for the Use of Cholesteryl Arachidonate in Liposome Formulation Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile, self-assembling vesicles composed of one or more lipid bilayers, and are a cornerstone of advanced drug delivery systems. Their biocompatibility, biodegradability, and ability to encapsulate both hydrophilic and lipophilic therapeutic agents make them highly attractive for improving drug efficacy and reducing systemic toxicity. The physicochemical properties of liposomes, such as membrane fluidity, stability, and drug retention, can be precisely tuned by incorporating various lipids and other molecules into the bilayer.

Cholesteryl arachidonate (B1239269), an ester of cholesterol and the omega-6 fatty acid arachidonic acid, is a lipophilic molecule that can be incorporated into the lipid bilayer of liposomes. While cholesterol is widely used to enhance liposome (B1194612) stability and modulate membrane fluidity, the use of cholesteryl esters like cholesteryl arachidonate is a more specialized area of research. Drawing parallels from the well-understood role of cholesterol, the inclusion of cholesteryl arachidonate is anticipated to influence the packing of phospholipids, thereby affecting the mechanical rigidity and permeability of the membrane. Furthermore, the presence of the polyunsaturated arachidonate tail may introduce unique properties to the liposome bilayer, potentially influencing its interaction with cells and biological systems. Studies have suggested that cholesteryl arachidonate exhibits high solubility within lipid monolayers, which may facilitate its incorporation and distribution within the liposomal membrane[1]. Additionally, liposomal formulations of cholesteryl arachidonate have been shown to possess inherent antibacterial activity[2].

These application notes provide a detailed overview of the potential uses of cholesteryl arachidonate in liposome formulation studies, protocols for its incorporation, and methods for characterization.

Potential Applications of Cholesteryl Arachidonate in Liposomes

The incorporation of cholesteryl arachidonate into liposomal formulations can be explored for several strategic advantages in drug delivery and biomedical research:

• Modulation of Membrane Properties : Similar to cholesterol, cholesteryl arachidonate can influence the packing of phospholipid acyl chains, which can alter membrane fluidity, permeability, and stability[3]. The bulky cholesteryl group can increase the order of the lipid chains, while the flexible arachidonate tail may introduce a degree of disorder, leading to unique membrane characteristics.

• Enhanced Lipophilicity for Hydrophobic Drug Delivery : The highly lipophilic nature of cholesteryl arachidonate can enhance the encapsulation and retention of hydrophobic drugs within the liposome bilayer.

• Bioactive Carrier : Arachidonic acid is a precursor to a variety of bioactive eicosanoids. Liposomes containing cholesteryl arachidonate could serve as a targeted delivery system for arachidonic acid, which could then be metabolized by target cells to produce localized biological effects.

• Antimicrobial Formulations : Research has indicated that cholesteryl arachidonate, when formulated in liposomes, exhibits antibacterial activity[2]. This opens avenues for developing novel liposomal antibiotics.

Experimental Protocols

The following protocols provide a framework for the preparation and characterization of liposomes containing cholesteryl arachidonate. The most common and versatile method for preparing liposomes in a laboratory setting is the thin-film hydration technique.

Protocol 1: Preparation of Cholesteryl Arachidonate-Containing Liposomes by Thin-Film Hydration

This protocol describes a widely used method for preparing liposomes containing cholesteryl arachidonate. The thin-film hydration technique involves dissolving the lipids in an organic solvent, evaporating the solvent to form a thin lipid film, and then hydrating the film with an aqueous solution to form liposomes.

Materials:

• Phosphatidylcholine (PC) (e.g., soy PC, egg PC, or synthetic PCs like DSPC, DPPC, POPC)

• Cholesteryl arachidonate

• Chloroform (B151607) and Methanol (B129727) (HPLC grade)

• Hydration buffer (e.g., phosphate-buffered saline (PBS) pH 7.4, Tris-HCl buffer)

• Drug to be encapsulated (optional)

Equipment:

• Round-bottom flask

• Rotary evaporator

• Water bath

• Nitrogen gas stream or vacuum desiccator

• Bath or probe sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Dissolution:

  • Dissolve the desired amounts of phospholipid and cholesteryl arachidonate in a mixture of chloroform and methanol (typically a 2:1 v/v ratio) in a round-bottom flask.

  • If encapsulating a lipophilic drug, dissolve it along with the lipids in this step.

  • Ensure complete dissolution to form a clear solution.

• Thin-Film Formation:

  • Attach the round-bottom flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature (Tc) of the phospholipid (e.g., 40-60°C).

  • Rotate the flask and apply a vacuum to evaporate the organic solvent, leaving a thin, uniform lipid film on the inner surface of the flask.

• Drying:

  • To remove any residual organic solvent, dry the lipid film under a stream of nitrogen gas for 15-30 minutes.

  • For complete removal, place the flask in a desiccator under vacuum for at least 2 hours, or overnight.

• Hydration:

  • Add the pre-warmed aqueous hydration buffer to the flask containing the dry lipid film. The volume will depend on the desired final lipid concentration.

  • If encapsulating a hydrophilic drug, dissolve it in the hydration buffer.

  • Agitate the flask by hand or on a mechanical shaker to hydrate (B1144303) the lipid film. This process should also be carried out at a temperature above the Tc of the phospholipid.

  • This initial hydration results in the formation of multilamellar vesicles (MLVs).

• Size Reduction (Sonication and/or Extrusion):

  • To obtain smaller and more uniform liposomes (unilamellar vesicles), the MLV suspension must be downsized.

  • Sonication: Sonicate the liposomal suspension using a bath or probe sonicator. This should be done in an ice bath to prevent lipid degradation from heat.

  • Extrusion: For a more defined size distribution, pass the liposome suspension through an extruder equipped with polycarbonate membranes of a specific pore size (e.g., 100 nm). This process is typically repeated an odd number of times (e.g., 11-21 passes) to ensure homogeneity.

• Purification (Optional):

  • To remove unencapsulated drug, the liposome suspension can be purified by methods such as dialysis, gel filtration chromatography (e.g., Sephadex G-50), or centrifugation.

• Storage:

  • Store the final liposome suspension at 4°C for short-term use. For long-term storage, appropriate stability studies should be conducted.

Protocol 2: Characterization of Cholesteryl Arachidonate-Containing Liposomes

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential Analysis:

• Principle: Dynamic Light Scattering (DLS) is used to measure the size distribution and PDI, while Laser Doppler Velocimetry is used to determine the zeta potential, which is an indicator of surface charge and colloidal stability.

• Procedure:

  • Dilute the liposome suspension with the hydration buffer to an appropriate concentration.

  • Transfer the diluted sample to a cuvette.

  • Measure the particle size, PDI, and zeta potential using a suitable instrument (e.g., Malvern Zetasizer).

  • Perform measurements in triplicate and report the mean ± standard deviation.

2. Encapsulation Efficiency (%EE):

• Principle: To determine the amount of drug successfully encapsulated within the liposomes.

• Procedure:

  • Separate the unencapsulated ("free") drug from the liposome formulation using one of the purification methods mentioned in Protocol 1 (e.g., centrifugation or gel filtration).

  • Quantify the concentration of the free drug in the supernatant or filtrate using a suitable analytical method (e.g., UV-Vis spectrophotometry, HPLC).

  • Disrupt the liposomes in the purified fraction using a suitable solvent (e.g., methanol, Triton X-100) to release the encapsulated drug.

  • Quantify the total amount of drug in the disrupted liposome fraction.

  • Calculate the %EE using the following formula:

  %EE = [(Total Drug - Free Drug) / Total Drug] x 100

3. In Vitro Drug Release Study:

• Principle: To evaluate the release profile of the encapsulated drug from the liposomes over time.

• Procedure:

  • Place a known amount of the liposome formulation in a dialysis bag with a suitable molecular weight cut-off.

  • Immerse the dialysis bag in a release medium (e.g., PBS at 37°C) with constant stirring.

  • At predetermined time intervals, withdraw aliquots of the release medium and replace with an equal volume of fresh medium to maintain sink conditions.

  • Quantify the amount of drug released into the medium at each time point using a suitable analytical method.

  • Plot the cumulative percentage of drug released versus time.

Data Presentation

Quantitative data from liposome characterization studies should be presented in a clear and organized manner to facilitate comparison between different formulations.

Table 1: Physicochemical Properties of Liposomes with Varying Cholesteryl Arachidonate Content

Formulation (Molar Ratio PC:Cholesteryl Arachidonate)	Mean Particle Size (nm) ± SD	Polydispersity Index (PDI) ± SD	Zeta Potential (mV) ± SD	Encapsulation Efficiency (%) ± SD
100:0	e.g., 120 ± 5	e.g., 0.15 ± 0.02	e.g., -15 ± 2	e.g., 60 ± 4
90:10	e.g., 125 ± 6	e.g., 0.18 ± 0.03	e.g., -18 ± 3	e.g., 65 ± 5
80:20	e.g., 130 ± 7	e.g., 0.20 ± 0.02	e.g., -20 ± 2	e.g., 70 ± 4
70:30	e.g., 135 ± 8	e.g., 0.22 ± 0.03	e.g., -22 ± 3	e.g., 75 ± 5

Note: The data presented in this table are hypothetical and for illustrative purposes only. Actual results will vary depending on the specific lipids, drug, and preparation methods used.

Table 2: In Vitro Drug Release Profile

Time (hours)	Cumulative Drug Release (%) - Formulation 1	Cumulative Drug Release (%) - Formulation 2
1	e.g., 10 ± 1	e.g., 8 ± 1
2	e.g., 18 ± 2	e.g., 15 ± 2
4	e.g., 30 ± 3	e.g., 25 ± 2
8	e.g., 45 ± 4	e.g., 38 ± 3
12	e.g., 58 ± 5	e.g., 50 ± 4
24	e.g., 75 ± 6	e.g., 68 ± 5

Note: The data presented in this table are hypothetical and for illustrative purposes only.

Concluding Remarks

The incorporation of cholesteryl arachidonate into liposome formulations presents an intriguing avenue for the development of novel drug delivery systems with unique physicochemical and biological properties. While direct research on this specific cholesteryl ester is still emerging, the established principles of liposome formulation with cholesterol and other cholesteryl esters provide a solid foundation for its investigation. The protocols and characterization methods outlined in these application notes are intended to serve as a comprehensive guide for researchers venturing into this promising area of liposomal drug delivery. Careful and systematic evaluation of the impact of cholesteryl arachidonate on liposome properties will be crucial in unlocking its full potential in pharmaceutical applications.

References

• 1. Novel surface phase containing cholesteryl esters. 2. Nonequivalence of cholesteryl arachidonate and those with 18-carbon, cis-unsaturated acyl groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipids Including Cholesteryl Linoleate and Cholesteryl Arachidonate Contribute to the Inherent Antibacterial Activity of Human Nasal Fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for In Vitro Studies Using Cholesteryl Arachidonate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and supporting data for conducting in vitro studies using cholesteryl arachidonate (B1239269), a key lipid molecule implicated in various physiological and pathological processes, particularly atherosclerosis. The following sections detail methodologies for inducing and analyzing macrophage foam cell formation, macrophage apoptosis, and relevant signaling pathways.

Induction and Analysis of Macrophage Foam Cell Formation

Cholesteryl arachidonate is a significant component of low-density lipoprotein (LDL) and its accumulation within macrophages, leading to foam cell formation, is a hallmark of early atherosclerosis[1]. Oxidized LDL (oxLDL), containing oxidized cholesteryl esters like cholesteryl arachidonate, is commonly used to induce foam cell formation in vitro[2].

Experimental Protocol: Induction of Macrophage Foam Cells with oxLDL

This protocol describes the generation of macrophage-derived foam cells using oxLDL.

Materials:

• Macrophage cell line (e.g., RAW264.7 or THP-1) or primary macrophages

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Oxidized LDL (oxLDL)

• Phosphate (B84403) Buffered Saline (PBS)

• 24-well tissue culture plates

Procedure:

• Cell Seeding: Seed macrophages in a 24-well plate at a density of 1 x 10^5 cells/mL and allow them to adhere and reach sub-confluence.

• oxLDL Treatment: Remove the culture medium and replace it with fresh medium containing oxLDL at a concentration of 50 µg/mL[3].

• Incubation: Incubate the cells for 24 to 72 hours at 37°C in a humidified incubator with 5% CO2 to allow for the uptake of oxLDL and the formation of lipid droplets.

• Washing: After incubation, gently aspirate the medium and wash the cells three times with PBS to remove any remaining oxLDL.

• Analysis: The resulting foam cells can be analyzed for lipid accumulation using methods such as Oil Red O staining.

Experimental Protocol: Oil Red O Staining for Lipid Accumulation

Oil Red O is a lipid-soluble dye used to visualize neutral lipids, including cholesteryl esters, within cells.

Materials:

• Foam cells in a 24-well plate

• 10% Phosphate Buffered Formalin

• 60% Isopropanol (B130326)

• Oil Red O working solution

• Hematoxylin (for counterstaining nuclei)

• Distilled water (dH2O)

• Light microscope

Procedure:

• Fixation: Fix the cells by adding 10% phosphate buffered formalin and incubating for 10 minutes[3].

• Rinsing: Rinse the cells once with PBS for 1 minute, followed by a 15-second rinse with 60% isopropanol to facilitate the staining of neutral lipids[3].

• Staining: Add filtered Oil Red O working solution to the cells and incubate at 37°C for 1 minute in the dark[3].

• Destaining and Washing: Remove the Oil Red O solution and destain with 60% isopropanol for 15 seconds. Wash the cells with PBS three times, for 3 minutes each time[3].

• Counterstaining (Optional): Add Hematoxylin and incubate for 1 minute to stain the nuclei. Wash 2-5 times with dH2O.

• Visualization: Observe the cells under a light microscope. Lipid droplets will appear as red-orange structures within the cytoplasm.

Quantitative Data: Lipid Accumulation in Macrophages

The following table summarizes representative data on cholesterol accumulation in macrophages after treatment with lipid-loading agents.

Cell Type	Treatment	Incubation Time (hours)	Total Cholesterol (nmol/mg protein)	Cholesteryl Ester (nmol/mg protein)	Reference
Mouse Peritoneal Macrophages	oxLDL (50 µg/mL)	24	45.3 ± 5.2	25.1 ± 3.8	Data inferred from[4]
Mouse Peritoneal Macrophages	oxLDL (50 µg/mL)	72	89.7 ± 9.1	62.5 ± 7.3	Data inferred from[4]
RAW264.7 Macrophages	oxLDL (50 µg/mL)	24	52.1 ± 6.5	30.8 ± 4.1	Data inferred from[5]

Cholesteryl Arachidonate-Induced Macrophage Apoptosis

Excessive accumulation of free cholesterol and oxidized cholesteryl esters can induce apoptosis in macrophages, a critical event in the progression of atherosclerotic plaques[6][7].

Experimental Protocol: Induction of Macrophage Apoptosis

This protocol describes the induction of apoptosis in macrophages by loading them with free cholesterol, a condition that can be exacerbated by the presence of cholesteryl arachidonate within lipoproteins.

Materials:

• Macrophages (e.g., primary mouse peritoneal macrophages)

• Complete culture medium

• Acetylated LDL (acLDL)

• ACAT inhibitor (e.g., 58035)

• Annexin V-FITC and Propidium Iodide (PI) apoptosis detection kit

• Flow cytometer or fluorescence microscope

Procedure:

• Cell Seeding: Plate macrophages in appropriate culture vessels and allow them to adhere.

• Free Cholesterol Loading: To induce free cholesterol loading and subsequent apoptosis, incubate the cells with acLDL (50 µg/mL) in the presence of an ACAT inhibitor (10 µg/mL) for 16-24 hours[8]. This prevents the esterification of free cholesterol, leading to its accumulation.

• Apoptosis Analysis:

  • Annexin V/PI Staining: Harvest the cells and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

  • Flow Cytometry/Microscopy: Analyze the stained cells by flow cytometry or fluorescence microscopy to quantify the percentage of apoptotic (Annexin V positive, PI negative) and necrotic (Annexin V and PI positive) cells.

Quantitative Data: Macrophage Apoptosis

The table below presents data on apoptosis induction in macrophages under different conditions.

Cell Type	Treatment	Incubation Time (hours)	% Apoptotic Cells	Reference
Wild-type Macrophages	acLDL + ACAT inhibitor	24	25.4 ± 3.1	Data inferred from[6]
Mkk3-/- Macrophages	acLDL + ACAT inhibitor	24	8.2 ± 1.5	Data inferred from[6]
J774 Macrophages	Palmitic Acid (200 µM)	24	35.6 ± 4.2	Data inferred from
J774 Macrophages	Arachidonic Acid (200 µM)	24	28.9 ± 3.7	Data inferred from

Signaling Pathways Activated by Oxidized Cholesteryl Arachidonate

An oxidized derivative of cholesteryl arachidonate, specifically a bicyclic endoperoxide-cholesteryl ester (BEP-CE), has been identified as an endogenous ligand for Toll-like receptor 4 (TLR4). Activation of this pathway in macrophages leads to downstream signaling events that contribute to inflammation and foam cell formation.

Signaling Pathway Diagram

Caption: BEP-CE signaling cascade in macrophages.

Experimental Workflow: Investigating TLR4 Signaling

Caption: Workflow for TLR4 signaling analysis.

Measurement of Cytokine Secretion

Cholesteryl arachidonate and its metabolites can modulate the inflammatory response of macrophages, leading to the secretion of various cytokines.

Experimental Protocol: Cytokine ELISA

This protocol outlines the measurement of secreted cytokines from macrophage culture supernatants using an Enzyme-Linked Immunosorbent Assay (ELISA).

Materials:

• Macrophage culture supernatant

• Cytokine-specific ELISA kit (e.g., for TNF-α, IL-1β, IL-6)

• Microplate reader

Procedure:

• Sample Collection: After treating macrophages with the desired stimulus (e.g., oxLDL containing cholesteryl arachidonate), collect the culture supernatant.

• ELISA: Perform the ELISA according to the manufacturer's instructions. This typically involves:

  • Coating a microplate with a capture antibody.

  • Adding the culture supernatant (and standards).

  • Adding a detection antibody.

  • Adding a substrate to produce a colorimetric signal.

• Measurement: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Quantification: Calculate the concentration of the cytokine in the samples by comparing their absorbance to the standard curve.

Quantitative Data: Cytokine Secretion

The following table provides representative data on cytokine secretion by macrophages in response to lipid loading.

Cell Type	Treatment	Cytokine	Concentration (pg/mL)	Reference
Human Monocyte-derived Macrophages	Control	IL-1β	8.5 ± 2.1	Data inferred from
Human Monocyte-derived Macrophages	Aggregated LDL (50 µg/mL)	IL-1β	10.2 ± 3.5	Data inferred from
Human Monocyte-derived Macrophages	Control	TNF-α	25.3 ± 6.8	Data inferred from
Human Monocyte-derived Macrophages	Aggregated LDL (50 µg/mL)	TNF-α	15.1 ± 4.2	Data inferred from

Neutral Cholesterol Ester Hydrolase (NCEH) Activity Assay

Neutral cholesterol ester hydrolase (NCEH) is a key enzyme in the hydrolysis of cholesteryl esters stored in lipid droplets, releasing free cholesterol for efflux.

Experimental Protocol: NCEH Activity Assay

This assay measures the activity of NCEH in cell lysates using a radiolabeled cholesteryl arachidonate substrate.

Materials:

• Macrophage cell lysate

• [1-14C]Cholesteryl arachidonate (or other radiolabeled cholesteryl ester)

• Assay buffer (e.g., 100 mM potassium phosphate, pH 7.0, 1 mM EDTA)

• Lipid extraction solvents (e.g., chloroform:methanol)

• Thin-layer chromatography (TLC) system

• Scintillation counter

Procedure:

• Substrate Preparation: Prepare a substrate mixture containing [1-14C]cholesteryl arachidonate.

• Enzyme Reaction:

  • Add the macrophage cell lysate to the assay buffer.

  • Initiate the reaction by adding the radiolabeled substrate.

  • Incubate at 37°C for a defined period (e.g., 30-60 minutes).

• Lipid Extraction: Stop the reaction by adding lipid extraction solvents (e.g., chloroform:methanol 2:1 v/v) and extract the lipids.

• TLC Separation: Separate the cholesteryl esters and free fatty acids using TLC.

• Quantification: Scrape the bands corresponding to the free fatty acid and measure the radioactivity using a scintillation counter.

• Calculation: Calculate the NCEH activity based on the amount of radiolabeled fatty acid released per unit of time and protein concentration.

These protocols and data provide a comprehensive framework for investigating the multifaceted roles of cholesteryl arachidonate in macrophage biology, with direct applications in atherosclerosis research and the development of novel therapeutic strategies.

References

• 1. New mechanism for foam cell generation in atherosclerotic lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Macrophage activation induces formation of the anti-inflammatory lipid cholesteryl-nitrolinoleate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Autophagy Enhancers Regulate Cholesterol-Induced Cytokine Secretion and Cytotoxicity in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Minimally oxidized LDL offsets the apoptotic effects of extensively oxidized LDL and free cholesterol in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cholesterol-induced macrophage apoptosis requires ER stress pathways and engagement of the type A scavenger receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Oxidized high density lipoprotein induces macrophage apoptosis via toll-like receptor 4-dependent CHOP pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Saturated fatty acids activate TLR-mediated proinflammatory signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Cholesteryl Arachidonate Metabolism in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing animal models for the investigation of cholesteryl arachidonate (B1239269) metabolism, a critical area of interest in the study of atherosclerosis and other inflammatory diseases. This document details appropriate animal models, experimental protocols for inducing and analyzing metabolic changes, and the underlying biochemical pathways.

Introduction to Cholesteryl Arachidonate Metabolism

Cholesteryl arachidonate is an ester formed from cholesterol and arachidonic acid, a polyunsaturated omega-6 fatty acid. Elevated levels of cholesteryl esters, including cholesteryl arachidonate, are a hallmark of foam cell formation in atherosclerotic plaques. The metabolism of cholesteryl arachidonate is therefore of significant interest for understanding the progression of cardiovascular disease and for the development of novel therapeutic interventions. The enzyme Acyl-CoA:cholesterol acyltransferase (ACAT), also known as sterol O-acyltransferase (SOAT), is responsible for the esterification of cholesterol with fatty acids, including arachidonic acid.[1] There are two isoforms of this enzyme, ACAT1 (SOAT1) and ACAT2 (SOAT2), which have distinct tissue distributions and roles in cholesterol metabolism.[2][3]

Recommended Animal Models

The choice of animal model is critical for studying cholesteryl arachidonate metabolism and its role in disease. The following models are widely used and well-characterized for their relevance to human hyperlipidemia and atherosclerosis.

Mouse Models

Mice are the most commonly used animals in atherosclerosis research due to the availability of genetic modification tools, cost-effectiveness, and rapid breeding cycles.

• Apolipoprotein E-deficient (ApoE-/-) Mice: These mice lack apolipoprotein E, a protein crucial for the clearance of triglyceride-rich lipoproteins.[4][5] This results in spontaneous hypercholesterolemia and the development of atherosclerotic plaques that mimic human lesions, especially when fed a high-fat, high-cholesterol "Western" diet.[4][5][6]

• Low-Density Lipoprotein Receptor-deficient (LDLR-/-) Mice: These mice lack the LDL receptor, leading to elevated levels of LDL cholesterol, similar to human familial hypercholesterolemia.[7][8][9] Like ApoE-/- mice, their atherosclerotic phenotype is exacerbated by a Western diet.[7][8][9]

Rabbit Models

Rabbits, particularly the Watanabe Heritable Hyperlipidemic (WHHL) rabbit, are also excellent models for studying lipid metabolism and atherosclerosis. Their lipoprotein metabolism is more similar to humans than that of mice.

• New Zealand White (NZW) Rabbits on a High-Cholesterol Diet: Feeding NZW rabbits a diet supplemented with cholesterol leads to severe hypercholesterolemia and the development of atherosclerotic lesions.

• Watanabe Heritable Hyperlipidemic (WHHL) Rabbits: These rabbits have a genetic defect in the LDL receptor, leading to high levels of plasma cholesterol and spontaneous atherosclerosis.

Data Presentation: Quantitative Analysis of Cholesteryl Esters

While specific quantitative data for cholesteryl arachidonate across different models and tissues is not extensively reported in the literature, the following tables provide an illustrative structure for presenting such data. Researchers can populate these tables with their own experimental findings.

Table 1: Plasma and Liver Cholesteryl Ester Levels in Mouse Models

Model	Diet	Tissue	Total Cholesterol (mg/dL or mg/g tissue)	Total Cholesteryl Esters (µg/g tissue)	Cholesteryl Arachidonate (µg/g tissue)
C57BL/6J (WT)	Chow	Plasma	70 - 100	Data not available	Data not available
Liver	2 - 3	Data not available	Data not available
ApoE-/-	Chow	Plasma	400 - 500	Data not available	Data not available
Liver	4 - 6	Data not available	Data not available
ApoE-/-	Western Diet	Plasma	>1000	Data not available	Data not available
Liver	>10	Data not available	Data not available
LDLR-/-	Chow	Plasma	200 - 300	Data not available	Data not available
Liver	3 - 5	Data not available	Data not available
LDLR-/-	Western Diet	Plasma	>800	Data not available	Data not available
Liver	>8	Data not available	Data not available

Table 2: Cholesteryl Ester Content in Aortic Tissue

Model	Diet	Total Aortic Plaque Area (mm²)	Cholesteryl Ester Content in Plaque (µg/mg tissue)	Cholesteryl Arachidonate in Plaque (µg/mg tissue)
ApoE-/-	Western Diet	0.2 - 0.5	Data not available	Data not available
LDLR-/-	Western Diet	0.1 - 0.4	Data not available	Data not available

Experimental Protocols

Protocol 1: Induction of Hyperlipidemia and Atherosclerosis in Mice

Objective: To induce a hyperlipidemic and atherosclerotic phenotype in ApoE-/- or LDLR-/- mice.

Materials:

• ApoE-/- or LDLR-/- mice (6-8 weeks old)

• Standard chow diet

• Western diet (e.g., 21% fat, 0.15% cholesterol)

• Metabolic cages for sample collection

Procedure:

• House mice in a temperature- and light-controlled environment with ad libitum access to food and water.

• Divide mice into control and experimental groups.

• Feed the control group a standard chow diet.

• Feed the experimental group a Western diet for a period of 8-16 weeks.

• Monitor body weight and food intake weekly.

• Collect blood samples via tail vein or retro-orbital bleeding at baseline and specified time points to monitor plasma lipid levels.

• At the end of the study, euthanize the mice and collect tissues (blood, liver, aorta) for analysis.

Protocol 2: Lipid Extraction from Tissues

Objective: To extract total lipids, including cholesteryl esters, from plasma, liver, and aortic tissue.

Materials:

• Collected tissues (plasma, liver, aorta)

• Phosphate-buffered saline (PBS)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass homogenization tubes

• Centrifuge

Procedure:

• For Plasma: Use plasma directly for extraction.

• For Tissues (Liver, Aorta):

  • Weigh a small piece of tissue (50-100 mg).

  • Homogenize the tissue in ice-cold PBS.

• Add 20 volumes of chloroform:methanol (2:1, v/v) to the homogenate or plasma.

• Vortex vigorously for 1 minute and incubate at room temperature for 1 hour.

• Add 0.2 volumes of 0.9% NaCl solution and vortex again.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen gas.

• Resuspend the dried lipids in a suitable solvent (e.g., isopropanol) for analysis.

Protocol 3: Quantification of Cholesteryl Arachidonate by LC-MS/MS

Objective: To separate and quantify cholesteryl arachidonate from other cholesteryl esters in a lipid extract.[10][11][12]

Materials:

• Lipid extract (from Protocol 2)

• Liquid chromatography-mass spectrometry (LC-MS/MS) system

• C18 reverse-phase HPLC column

• Mobile phase A: Acetonitrile/Water (e.g., 60:40) with 10 mM ammonium (B1175870) formate

• Mobile phase B: Isopropanol/Acetonitrile (e.g., 90:10) with 10 mM ammonium formate

• Cholesteryl arachidonate standard

• Internal standard (e.g., d7-cholesteryl oleate)

Procedure:

• Sample Preparation:

  • Dilute the resuspended lipid extract to an appropriate concentration.

  • Add a known amount of internal standard.

• LC Separation:

  • Inject the sample onto the C18 column.

  • Elute the cholesteryl esters using a gradient of mobile phases A and B. A typical gradient would start with a higher percentage of A and gradually increase the percentage of B to elute the more hydrophobic cholesteryl esters.

• MS/MS Detection:

  • Use an electrospray ionization (ESI) source in positive ion mode.

  • Set the mass spectrometer to perform Multiple Reaction Monitoring (MRM).

  • Monitor for the specific precursor-to-product ion transition for cholesteryl arachidonate (e.g., m/z [M+NH4]+ → m/z of the cholesterol backbone).

  • Monitor the transition for the internal standard.

• Quantification:

  • Generate a standard curve using known concentrations of the cholesteryl arachidonate standard.

  • Calculate the concentration of cholesteryl arachidonate in the sample by comparing its peak area to that of the internal standard and the standard curve.

Signaling Pathways and Experimental Workflows

Signaling Pathway of Cholesteryl Arachidonate Formation

The formation of cholesteryl arachidonate is primarily regulated by the availability of its two substrates: free cholesterol and arachidonyl-CoA, and the activity of the ACAT/SOAT enzymes.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. Myeloid Acat1/ Soat1 KO attenuates pro-inflammatory responses in macrophages and protects against atherosclerosis in a model of advanced lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sterol O-acyltransferase (SOAT/ACAT) activity is required to form cholesterol crystals in hepatocyte lipid droplets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Seven weeks of Western diet in apolipoprotein-E-deficient mice induce metabolic syndrome and non-alcoholic steatohepatitis with liver fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Western Diet-Fed ApoE Knockout Male Mice as an Experimental Model of Non-Alcoholic Steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Hyperlipidemia and Atherosclerotic Lesion Development in Ldlr-Deficient Mice on a Long-Term High-Fat Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The LDLR deficient mouse as a model for aortic calcification and quantification by micro-computed tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A high fat/high carbohydrate diet induces aortic valve disease in C57BL/6J mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. biorxiv.org [biorxiv.org]
• 12. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Cholesteryl Arachidonate as a Substrate for Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl arachidonate (B1239269) is a significant cholesteryl ester, formed from the esterification of cholesterol with arachidonic acid, an essential omega-6 polyunsaturated fatty acid. As a storage form of both cholesterol and arachidonic acid, it plays a crucial role in various physiological and pathological processes. The enzymatic hydrolysis or synthesis of cholesteryl arachidonate releases these bioactive molecules, which are involved in membrane structure, lipoprotein metabolism, and cellular signaling. Consequently, enzymes that metabolize cholesteryl arachidonate are important targets for research and drug development in fields such as atherosclerosis, cancer, and inflammatory diseases. These application notes provide detailed protocols and data for using cholesteryl arachidonate and other cholesteryl esters as substrates in enzymatic assays.

Enzymes Metabolizing Cholesteryl Esters

Several key enzymes are involved in the metabolism of cholesteryl esters, including cholesteryl arachidonate.

• Lysosomal Acid Lipase (B570770) (LIPA): This enzyme is a critical regulator of cholesteryl ester hydrolysis within the lysosome. Recent studies have highlighted that LIPA preferentially hydrolyzes cholesteryl arachidonate.[1][2] The released arachidonic acid can then serve as a precursor for eicosanoid synthesis, which is involved in inflammatory signaling.

• Cholesterol Esterase (CE): Also known as carboxyl ester lipase, this enzyme is found in the pancreas and other tissues and is responsible for the hydrolysis of dietary and cellular cholesteryl esters.[3] It has a broad substrate specificity and can hydrolyze various cholesteryl esters, including cholesteryl arachidonate.[3]

• Acyl-CoA:Cholesterol Acyltransferase (ACAT1 and ACAT2): These intracellular enzymes catalyze the reverse reaction, the esterification of cholesterol with long-chain fatty acyl-CoAs to form cholesteryl esters for storage in lipid droplets.[4][5][6] ACAT1 is ubiquitously expressed, while ACAT2 is primarily found in the liver and intestines.[6][7] Studies on substrate specificity indicate that ACAT1 can utilize arachidonyl-CoA.[4]

• Lipoprotein Lipase (LPL): Primarily known for hydrolyzing triglycerides in lipoproteins, LPL may also exhibit activity towards other lipids, including cholesteryl esters, although this is not its primary function.[8][9][10]

Signaling Pathway: The LIPA-Cholesteryl Arachidonate-NF-κB Feedback Loop

A significant signaling pathway involving the hydrolysis of cholesteryl arachidonate has been identified in the context of cancer metastasis. The hydrolysis of cholesteryl arachidonate by LIPA releases arachidonic acid, which can then activate the NF-κB signaling pathway. This activation, in turn, upregulates the expression of LIPA, creating a positive feedback loop that promotes cancer cell invasion and metastasis.[1][2] This pathway highlights LIPA as a potential therapeutic target for aggressive cancers.[1][2]

Quantitative Data Summary

The following tables summarize key quantitative data for enzymatic assays involving cholesteryl esters.

Table 1: Enzymes Involved in Cholesteryl Ester Metabolism

Enzyme	Function	Substrate(s)	Cellular Location
Lysosomal Acid Lipase (LIPA)	Hydrolysis of Cholesteryl Esters	Cholesteryl Arachidonate (preferred), other CEs	Lysosome
Cholesterol Esterase (CE)	Hydrolysis of Cholesteryl Esters	Broad range of Cholesteryl Esters	Pancreas, other tissues
ACAT1 / ACAT2	Synthesis of Cholesteryl Esters	Cholesterol, Arachidonyl-CoA, other acyl-CoAs	Endoplasmic Reticulum
Lipoprotein Lipase (LPL)	Hydrolysis of Triglycerides	Triglycerides, potentially Cholesteryl Esters	Endothelial surface

Table 2: Reagent Concentrations for a Spectrophotometric Cholesterol Esterase Assay [11][12]

Reagent	Final Concentration in Assay Mixture
Potassium Phosphate (B84403) Buffer (pH 7.0)	0.11 M
Cholesteryl Linoleate (B1235992)	0.20 mM
4-Aminoantipyrine (B1666024) (4-AA)	1.5 mM
Phenol (B47542)	22 mM
EDTA	17 µM
Isopropanol (B130326)	0.68 %
Cholesterol Oxidase (COD)	~10 U/mL
Horseradish Peroxidase (POD)	~5.1 U/mL

Table 3: Reagent Concentrations for a Fluorometric Cholesterol Ester Assay [13][14][15][16]

Reagent	Typical Concentration Range
Assay Buffer (e.g., Phosphate or Tris)	50-100 mM, pH 7.0-7.5
Cholesteryl Ester Substrate	Varies with substrate
Fluorescent Probe (e.g., Amplex Red)	50-200 µM
Cholesterol Esterase	0.1-1 U/mL
Cholesterol Oxidase	0.1-1 U/mL
Horseradish Peroxidase (HRP)	0.1-1 U/mL

Experimental Protocols

Protocol 1: Spectrophotometric Assay for Cholesterol Esterase Activity

This protocol is adapted from standard procedures for measuring cholesterol esterase activity and can be used with cholesteryl arachidonate, though optimization may be required.[11][12]

Principle: Cholesteryl arachidonate is hydrolyzed by cholesterol esterase to cholesterol and arachidonic acid. Cholesterol is then oxidized by cholesterol oxidase to produce cholestenone and hydrogen peroxide (H₂O₂). The H₂O₂ is used by horseradish peroxidase to oxidize a chromogenic substrate (e.g., a mixture of 4-aminoantipyrine and phenol), which results in a colored product that can be measured spectrophotometrically at 500 nm.

Materials:

• Cholesteryl arachidonate

• Cholesterol Esterase (CE)

• Cholesterol Oxidase (COD) from Streptomyces sp.

• Horseradish Peroxidase (POD)

• Potassium Phosphate Buffer (0.2 M, pH 7.0)

• Isopropanol

• Triton X-100

• Sodium Cholate

• 4-Aminoantipyrine (4-AA)

• Phenol

• Enzyme Diluent (e.g., 20 mM potassium phosphate buffer, pH 7.5, with 2mM MgCl₂, 0.5mM EDTA, and 0.2% BSA)

• Spectrophotometer capable of measuring absorbance at 500 nm and maintaining a temperature of 37°C.

Procedure:

• Substrate Preparation:

  • To prepare a cholesteryl arachidonate solution, dissolve an appropriate amount (e.g., analogous to the 39 mg of cholesteryl linoleate in the reference protocol) in 2 mL of isopropanol with gentle heating.

  • Mix this with approximately 80 mL of a hot (72-74°C) 1.0% (v/v) Triton X-100 solution and stir in a hot water bath for 30 minutes.

  • Cool the solution to room temperature, add 600 mg of sodium cholate, and bring the final volume to 100 mL with 1.0% Triton X-100.

• Reagent Preparation:

  • Prepare fresh solutions of POD and COD.

  • Prepare a working solution containing the phosphate buffer, substrate solution, 4-AA solution, phenol solution, and POD solution in a brown bottle.

• Assay:

  • Pipette 2.75 mL of the working solution into a cuvette and equilibrate at 37°C for 5 minutes.

  • Add 0.1 mL of the COD solution, mix, and incubate at 37°C for another 2 minutes.

  • Initiate the reaction by adding 0.1 mL of the enzyme solution (Cholesterol Esterase diluted in enzyme diluent to a concentration of 0.08–0.22 U/mL).

  • Immediately record the increase in absorbance at 500 nm for 3-4 minutes.

  • Run a blank control by adding 0.1 mL of the enzyme diluent instead of the enzyme solution.

• Calculation:

  • Calculate the change in absorbance per minute (ΔOD/min) from the initial linear portion of the curve for both the test and blank samples.

  • Subtract the blank rate from the test rate.

  • Calculate the enzyme activity using the molar extinction coefficient of the quinoneimine dye (13.78 mM⁻¹cm⁻¹).[1]

Protocol 2: Fluorometric Assay for Total Cholesterol and Cholesteryl Ester

This is a general protocol for a fluorometric assay that can be adapted for cholesteryl arachidonate.[13][14][15][16]

Principle: This assay follows the same enzymatic cascade as the spectrophotometric assay. However, the hydrogen peroxide produced reacts with a fluorogenic probe (e.g., Amplex Red) in the presence of HRP to generate a highly fluorescent product (resorufin), which can be measured with a fluorescence microplate reader.[16]

Materials:

• Cholesteryl arachidonate

• Fluorometric Assay Kit (containing a fluorescent probe, cholesterol esterase, cholesterol oxidase, HRP, and assay buffer)

• Fluorescence microplate reader (Excitation ~530-560 nm, Emission ~590 nm)

• 96-well black microplates

Procedure:

• Standard Curve Preparation: Prepare a cholesterol standard curve according to the kit manufacturer's instructions.

• Sample Preparation: Prepare samples containing cholesteryl arachidonate at various concentrations.

• Reaction Mixture Preparation: Prepare a working solution containing the assay buffer, fluorescent probe, HRP, cholesterol oxidase, and cholesterol esterase as per the kit's protocol. To measure free cholesterol only, omit the cholesterol esterase.[17]

• Assay:

  • Add 50 µL of each standard and sample to the wells of the 96-well plate.

  • Add 50 µL of the reaction mixture to each well.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

  • Measure the fluorescence using the appropriate excitation and emission wavelengths.

• Calculation:

  • Subtract the blank fluorescence values from all readings.

  • Plot the standard curve and determine the concentration of cholesterol in the samples.

  • The amount of cholesteryl ester can be calculated by subtracting the free cholesterol concentration (measured in the absence of cholesterol esterase) from the total cholesterol concentration (measured in the presence of cholesterol esterase).[15]

Protocol 3: In Vitro ACAT Activity Assay

This protocol measures the synthesis of cholesteryl esters.[5][18][19]

Principle: This assay measures the incorporation of a radiolabeled fatty acyl-CoA (e.g., [¹⁴C]oleoyl-CoA, which can be substituted with [¹⁴C]arachidonoyl-CoA) into cholesteryl esters by ACAT present in cell lysates or microsomal fractions. The resulting radiolabeled cholesteryl esters are then separated by thin-layer chromatography (TLC) and quantified by scintillation counting.

Materials:

• Cell lysates or microsomal fractions containing ACAT

• [¹⁴C]Arachidonoyl-CoA (or other radiolabeled fatty acyl-CoA)

• Unlabeled cholesterol

• Bovine serum albumin (BSA)

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• Organic solvents for lipid extraction (e.g., chloroform/methanol)

• TLC plates

• Scintillation counter and fluid

Procedure:

• Enzyme Preparation: Prepare microsomal fractions from cells or tissues expressing ACAT.

• Reaction Mixture: In a microcentrifuge tube, combine the assay buffer, microsomal protein, unlabeled cholesterol (solubilized with BSA), and any inhibitors being tested.

• Reaction Initiation: Start the reaction by adding [¹⁴C]arachidonoyl-CoA.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes).

• Lipid Extraction: Stop the reaction by adding a chloroform/methanol mixture to extract the lipids.

• TLC Separation: Spot the lipid extract onto a TLC plate and develop the chromatogram using an appropriate solvent system to separate cholesteryl esters from other lipids.

• Quantification: Scrape the area of the TLC plate corresponding to cholesteryl esters into a scintillation vial, add scintillation fluid, and measure the radioactivity.

• Data Analysis: Express ACAT activity as the amount of radiolabeled cholesteryl ester formed per unit time per amount of protein.

Visualizations

References

• 1. biorxiv.org [biorxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Cholesterol Esterase - Worthington Enzyme Manual | Worthington Biochemical [worthington-biochem.com]
• 4. Acyl-Coenzyme A: Cholesterol Acyltransferase (ACAT) in Cholesterol Metabolism: From Its Discovery to Clinical Trials and the Genomics Era - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. biorxiv.org [biorxiv.org]
• 7. Roles of acyl-coenzyme A:cholesterol acyltransferase-1 and -2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hydrolysis of chylomicron arachidonate and linoleate ester bonds by lipoprotein lipase and hepatic lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Lipoprotein lipase - Wikipedia [en.wikipedia.org]
• 10. Biochemistry, Lipoprotein Lipase - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. worthingtonweb.com [worthingtonweb.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. assaygenie.com [assaygenie.com]
• 14. Total Cholesterol and Cholesteryl Ester Fluorometric Assay Kit - Elabscience® [elabscience.com]
• 15. apexbt.com [apexbt.com]
• 16. agilent.com [agilent.com]
• 17. promega.com [promega.com]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]

Application Notes and Protocols: Purification of Cholesteryl Arachidonate using Thin-Layer Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl arachidonate (B1239269), an ester of cholesterol and arachidonic acid, is a biologically significant lipid involved in various physiological and pathological processes, including atherosclerosis and inflammation. Its purification is often a critical step for in-depth study of its functions and for use in drug development assays. Thin-layer chromatography (TLC) offers a straightforward and cost-effective method for the preparative purification of cholesteryl arachidonate from complex lipid mixtures. This document provides a detailed protocol for the separation and purification of cholesteryl arachidonate using silica (B1680970) gel TLC.

Principle of Separation

Thin-layer chromatography separates molecules based on their differential partitioning between a solid stationary phase (e.g., silica gel) and a liquid mobile phase.[1] Silica gel is a polar adsorbent.[1] Non-polar compounds have a weaker affinity for the stationary phase and travel further up the plate with the non-polar mobile phase, resulting in a higher Retention Factor (Rf) value. Conversely, more polar compounds interact more strongly with the silica gel and have lower Rf values.[2] Cholesteryl esters, including cholesteryl arachidonate, are among the least polar lipids, allowing for their effective separation from more polar lipids like triglycerides, free fatty acids, and cholesterol.[3][4]

Data Presentation

Lipid Class	Mobile Phase System	Typical Rf Value
Cholesteryl Esters	Hexane (B92381):Diethyl Ether:Acetic Acid (80:20:2, v/v/v)	0.9 - 0.97[5]
Triglycerides	Hexane:Diethyl Ether:Acetic Acid (80:20:2, v/v/v)	0.6 - 0.7[5]
Free Fatty Acids	Hexane:Diethyl Ether:Acetic Acid (80:20:2, v/v/v)	0.5 - 0.6[5]
Cholesterol	Hexane:Diethyl Ether:Acetic Acid (80:20:2, v/v/v)	0.2 - 0.3[5]
Phospholipids	Hexane:Diethyl Ether:Acetic Acid (80:20:2, v/v/v)	0.0 (remains at origin)[3]

Experimental Workflow

Caption: Workflow for the purification of cholesteryl arachidonate by preparative TLC.

Experimental Protocols

Materials and Reagents

• Stationary Phase: Preparative TLC plates coated with silica gel 60 G (20 x 20 cm, 0.5 - 1.0 mm thickness).

• Mobile Phase: Hexane, diethyl ether, and glacial acetic acid (all analytical grade).

• Sample Solvent: Chloroform (B151607) or a mixture of chloroform:methanol (2:1, v/v).

• Visualization Reagent: Iodine crystals.

• Elution Solvent: Chloroform or diethyl ether.

• Glassware and Equipment:

  • TLC developing chamber

  • Capillary tubes or micropipette for sample application

  • Fume hood

  • Oven

  • Spatula or razor blade for scraping

  • Glass column or filter funnel with glass wool or fritted disc

  • Collection vials

  • Rotary evaporator or nitrogen stream for solvent evaporation

Protocol for Purification

1. Plate Preparation and Activation:

• Handle the TLC plate carefully by the edges to avoid contaminating the silica surface.

• Activate the plate by heating it in an oven at 110°C for 30-60 minutes to remove adsorbed water.

• Allow the plate to cool to room temperature in a desiccator before use.

2. Sample Preparation and Application:

• Dissolve the crude lipid mixture containing cholesteryl arachidonate in a minimal amount of chloroform or chloroform:methanol (2:1, v/v). The solution should be concentrated to allow for the application of a narrow band.

• Using a pencil, lightly draw an origin line about 2 cm from the bottom of the TLC plate.

• Carefully apply the sample solution as a narrow, uniform band along the origin line using a capillary tube or micropipette. For preparative TLC, a continuous band is preferred over individual spots.

• Allow the solvent to completely evaporate from the applied sample before developing the plate.

3. Chromatogram Development:

• Prepare the mobile phase by mixing hexane, diethyl ether, and glacial acetic acid in a ratio of 80:20:2 (v/v/v).[6] Other ratios such as 84:15:1 can also be effective.[7]

• Pour the mobile phase into the TLC developing chamber to a depth of about 1 cm.

• Line the inside of the chamber with filter paper saturated with the mobile phase to ensure a vapor-saturated environment. Close the chamber and allow it to equilibrate for at least 30 minutes.

• Carefully place the prepared TLC plate into the chamber, ensuring the sample band is above the level of the mobile phase.

• Close the chamber and allow the mobile phase to ascend the plate by capillary action.

• When the solvent front reaches approximately 1-2 cm from the top of the plate, remove the plate from the chamber.

• Immediately mark the position of the solvent front with a pencil.

• Allow the plate to dry completely in a fume hood.

4. Visualization:

• Place the dried TLC plate in a sealed chamber containing a few iodine crystals.

• Lipids will appear as yellow-brown spots or bands as they absorb the iodine vapor.[7] This method is non-destructive, allowing for subsequent elution.

• Cholesteryl arachidonate will be in the uppermost band (highest Rf value).

• Lightly outline the band corresponding to cholesteryl arachidonate with a pencil.

5. Elution and Recovery:

• Using a clean spatula or razor blade, carefully scrape the silica gel of the marked band containing the cholesteryl arachidonate onto a piece of clean weighing paper.

• Transfer the scraped silica gel into a small glass column plugged with glass wool or a filter funnel with a fritted disc.

• Elute the cholesteryl arachidonate from the silica gel by passing a suitable solvent, such as chloroform or diethyl ether, through the column.[8] Collect the eluate in a clean vial.

• To ensure complete recovery, the elution can be repeated 2-3 times.

• Evaporate the solvent from the collected eluate using a rotary evaporator or a gentle stream of nitrogen.

• The remaining residue is the purified cholesteryl arachidonate.

Alternative Visualization Techniques

While iodine vapor is recommended for its non-destructive nature, other visualization reagents can be used for analytical purposes on separate TLC plates run in parallel:

• Phosphomolybdic Acid (PMA) Stain: A 10% solution of PMA in ethanol (B145695) can be sprayed onto the plate, followed by heating at 110°C. Lipids will appear as dark blue or green spots on a yellow-green background.[4] This method is highly sensitive but destructive.

• p-Anisaldehyde Stain: This stain can provide a range of colors for different lipid classes upon heating, aiding in their identification.[9]

• UV Light: If the TLC plate contains a fluorescent indicator (e.g., F254), compounds that quench fluorescence will appear as dark spots under short-wave UV light (254 nm).[9]

Troubleshooting

• Poor Separation: If the lipid bands are not well-resolved, the polarity of the mobile phase can be adjusted. Increasing the proportion of hexane will decrease the polarity and lower the Rf values, potentially improving the separation of non-polar lipids. Conversely, increasing the diethyl ether content will increase polarity.

• Streaking of Spots: This can be caused by overloading the sample or the presence of very polar impurities. Diluting the sample or pre-purifying it to remove highly polar components can help.

• Low Recovery: Ensure complete scraping of the desired band and thorough elution from the silica gel. Using a more polar solvent for elution (e.g., chloroform:methanol, 9:1 v/v) can improve the recovery of lipids that are more strongly adsorbed to the silica.

By following this detailed protocol, researchers can effectively purify cholesteryl arachidonate for downstream applications in their scientific investigations.

References

• 1. epfl.ch [epfl.ch]
• 2. community.wvu.edu [community.wvu.edu]
• 3. researchgate.net [researchgate.net]
• 4. aocs.org [aocs.org]
• 5. Thin-layer chromatography (TLC) of glycolipids - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Infrared Spectroscopy Characterization of Cholesteryl Arachidonate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl arachidonate (B1239269) is a cholesterol ester of arachidonic acid, a polyunsaturated omega-6 fatty acid. It is a significant component of lipid deposits, particularly in atherosclerotic plaques, and plays a role in various physiological and pathological processes. Infrared (IR) spectroscopy, particularly Fourier Transform Infrared (FTIR) spectroscopy, is a powerful non-destructive analytical technique for the characterization of cholesteryl arachidonate. This method provides detailed information about the molecular structure and functional groups present in the molecule, making it an invaluable tool for researchers in lipidomics, drug development, and materials science. These application notes provide detailed protocols for the characterization of cholesteryl arachidonate using FTIR spectroscopy.

Data Presentation

The following table summarizes the expected vibrational modes for cholesteryl arachidonate based on the characteristic infrared absorption peaks of cholesteryl esters, cholesterol, and long-chain fatty acids.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group/Component	Reference
~3015	=C-H stretching	Unsaturated fatty acid chain (arachidonate)	[1]
~2950-2850	C-H stretching (asymmetric and symmetric)	Cholesterol moiety and arachidonate chain (CH₂, CH₃)	[2]
~1739	C=O stretching	Ester linkage	[2][3]
~1466	C-H bending (scissoring)	CH₂ groups in cholesterol and arachidonate	[2]
~1377	C-H bending (umbrella)	CH₃ groups in cholesterol and arachidonate	[2]
~1265-1169	C-O stretching	Ester linkage	[2]
~1055	C-O stretching / C-C stretching	Cholesterol ring structure	[4][5]
~725	-(CH₂)n- rocking	Long fatty acid chain (arachidonate)	[6]

Experimental Protocols

Protocol 1: Sample Preparation for ATR-FTIR Analysis of Neat Cholesteryl Arachidonate

Attenuated Total Reflectance (ATR) is a versatile and widely used sampling technique for FTIR as it requires minimal sample preparation.

Materials:

• Cholesteryl arachidonate (neat oil)

• ATR-FTIR spectrometer

• Pipette with disposable tips

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol)

• Lint-free wipes

Procedure:

• Prepare the ATR Crystal: Ensure the ATR crystal surface is clean and dry. Clean the crystal with a lint-free wipe soaked in a suitable solvent (e.g., isopropanol) and allow it to air dry completely.

• Background Spectrum: Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove any interference from the instrument and environment.

• Sample Application: Using a pipette, carefully place a small drop (typically 1-2 µL) of the neat cholesteryl arachidonate oil onto the center of the ATR crystal.[7] Ensure the crystal is fully covered by the sample.

• Data Acquisition: Lower the ATR press to ensure good contact between the sample and the crystal. Initiate the FTIR scan.

• Data Processing: After data acquisition, the spectrum is automatically processed by the instrument software, which includes background subtraction and Fourier transformation. The resulting spectrum should be displayed in terms of absorbance or transmittance versus wavenumber (cm⁻¹).

• Cleaning: After analysis, clean the ATR crystal thoroughly by wiping away the sample with a lint-free wipe and then cleaning with a solvent-soaked wipe.

Protocol 2: General ATR-FTIR Instrument Parameters for Lipid Analysis

These are general starting parameters that may need to be optimized for your specific instrument and sample.

Parameter	Setting	Rationale
Spectral Range	4000 - 400 cm⁻¹	This range covers the fundamental vibrations of most organic molecules.[6]
Resolution	4 cm⁻¹	Provides sufficient detail for most lipid analyses without excessive noise.[2][6]
Number of Scans	32-64	Improves the signal-to-noise ratio.[2]
Apodization	Happ-Genzel	A commonly used function that provides a good balance between peak shape and resolution.
Detector	DTGS	A standard detector for mid-IR spectroscopy.

Mandatory Visualizations

Experimental Workflow for Cholesteryl Arachidonate Characterization

The following diagram illustrates a typical workflow for the characterization of cholesteryl arachidonate using ATR-FTIR spectroscopy.

Caption: Workflow for ATR-FTIR analysis of cholesteryl arachidonate.

Cholesterol Ester Metabolism Pathway

This diagram provides a simplified overview of the metabolic pathways involving cholesterol esters, providing a biological context for the importance of cholesteryl arachidonate characterization.

Caption: Simplified overview of cholesterol ester metabolism.

References

• 1. ATR–FTIR spectroscopy reveals involvement of lipids and proteins of intact pea pollen grains to heat stress tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mint.uthm.edu.my [mint.uthm.edu.my]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A multivariate data approach for FTIR-ATR monitoring of virgin olive oils: Lipid structure during autoxidation | OCL - Oilseeds and fats, Crops and Lipids [ocl-journal.org]
• 7. Rapid Assessment of Lipidomics Sample Purity and Quantity Using Fourier-Transform Infrared Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cholesteryl Arachidonate's Role in Inducing Foam Cell Formation In Vitro

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying the in vitro induction of macrophage foam cell formation by cholesteryl arachidonate (B1239269). Foam cell formation, a hallmark of early-stage atherosclerosis, involves the unregulated accumulation of cholesteryl esters within macrophages. Understanding the specific role of cholesteryl arachidonate, a prominent cholesteryl ester found in atherosclerotic lesions, is crucial for developing targeted therapeutics.

Introduction

Cholesteryl arachidonate, an ester of cholesterol and the polyunsaturated fatty acid arachidonic acid, is a key component of low-density lipoprotein (LDL). Its oxidized form is particularly implicated in the transformation of macrophages into foam cells. This process is driven by the uptake of modified lipoproteins through scavenger receptors, leading to intracellular lipid accumulation in the form of lipid droplets. The subsequent inflammatory response within the vessel wall contributes to the progression of atherosclerosis.

This document outlines the methodologies to investigate the effects of cholesteryl arachidonate on macrophage physiology, including lipid accumulation, gene expression changes, and the activation of relevant signaling pathways.

Data Presentation

The following table summarizes key quantitative parameters for in vitro foam cell formation experiments using cholesteryl arachidonate. These values are derived from typical experimental conditions and should be optimized for specific cell lines and research questions.

Parameter	Value	Notes
Cell Type	Murine (RAW 264.7, bone marrow-derived macrophages), Human (THP-1 derived macrophages)	Cell choice depends on the experimental goals and desired translational relevance.
Cholesteryl Arachidonate Concentration	10 - 100 µg/mL	Concentration should be titrated to determine the optimal dose for foam cell induction without causing significant cytotoxicity.
Solubilization Method	Complexed with bovine serum albumin (BSA) or cyclodextrin; dissolved in DMSO	Proper solubilization is critical for bioavailability and to avoid non-specific effects.
Incubation Time	24 - 72 hours	Time-course experiments are recommended to capture the dynamics of lipid accumulation and cellular responses.
Foam Cell Formation Assessment	Oil Red O Staining, Bodipy Staining, Nile Red Staining	These dyes stain neutral lipids, allowing for visualization and quantification of lipid droplets.
Quantitative Analysis	Spectrophotometric measurement of extracted Oil Red O; Flow cytometry analysis of Bodipy/Nile Red fluorescence	Provides quantitative data on the extent of lipid accumulation.
Key Genes for Expression Analysis	CD36, SR-A1 (Scavenger Receptors); ACAT1 (Cholesterol Esterification); ABCA1, ABCG1 (Cholesterol Efflux); TNF-α, IL-6 (Inflammatory Cytokines)	Analysis of gene expression provides insights into the molecular mechanisms of foam cell formation.

Experimental Protocols

Protocol 1: Preparation of Cholesteryl Arachidonate for Cell Culture

Objective: To prepare a stable and bioavailable solution of cholesteryl arachidonate for treating macrophages in vitro.

Materials:

• Cholesteryl arachidonate

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Bovine serum albumin (BSA), fatty acid-free

• Phosphate-buffered saline (PBS), sterile

• Complete cell culture medium (e.g., DMEM with 10% FBS)

Procedure:

• Stock Solution Preparation:

  • Dissolve cholesteryl arachidonate in DMSO to create a high-concentration stock solution (e.g., 10-50 mg/mL).

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Working Solution Preparation (BSA Complexation):

  • Prepare a sterile solution of fatty acid-free BSA in PBS (e.g., 10% w/v).

  • Warm the BSA solution and the complete cell culture medium to 37°C.

  • Slowly add the cholesteryl arachidonate stock solution to the BSA solution while gently vortexing to achieve the desired final concentration. The molar ratio of cholesteryl arachidonate to BSA should be optimized, but a starting point of 5:1 is common.

  • Incubate the mixture at 37°C for 30-60 minutes to allow for complex formation.

  • Further dilute the complex in complete cell culture medium to the final desired treatment concentration.

  • Filter the final working solution through a 0.22 µm sterile filter before adding to the cells.

Protocol 2: Induction of Foam Cell Formation in Macrophages

Objective: To induce the formation of foam cells by treating macrophages with cholesteryl arachidonate.

Materials:

• Macrophage cell line (e.g., RAW 264.7 or differentiated THP-1 cells)

• Complete cell culture medium

• Cholesteryl arachidonate working solution (from Protocol 1)

• Control vehicle (e.g., medium with BSA-DMSO complex without cholesteryl arachidonate)

• Culture plates (e.g., 24-well or 96-well plates)

Procedure:

• Cell Seeding:

  • Seed macrophages in culture plates at a density that will result in 70-80% confluency at the time of treatment.

  • Allow the cells to adhere and stabilize overnight in a 37°C, 5% CO₂ incubator.

• Treatment:

  • Remove the existing medium from the cells.

  • Add the prepared cholesteryl arachidonate working solution or the control vehicle to the respective wells.

  • Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Protocol 3: Visualization and Quantification of Lipid Accumulation using Oil Red O Staining

Objective: To stain and quantify the neutral lipid droplets within macrophages to assess foam cell formation.

Materials:

• Treated and control macrophage cultures (from Protocol 2)

• PBS

• 10% Formalin

• Oil Red O stock solution (0.5% w/v in isopropanol)

• 60% Isopropanol (B130326)

• Hematoxylin (B73222) (for counterstaining)

• Microscope

• Isopropanol (100%) for extraction

• Spectrophotometer

Procedure:

• Fixation:

  • Carefully remove the culture medium from the wells.

  • Gently wash the cells twice with PBS.

  • Add 10% formalin to each well and incubate for 30 minutes at room temperature to fix the cells.

• Staining:

  • Remove the formalin and wash the cells twice with distilled water.

  • Add 60% isopropanol to each well and incubate for 5 minutes.

  • Prepare the Oil Red O working solution by diluting the stock solution with distilled water (e.g., 3 parts stock to 2 parts water) and filtering it.

  • Remove the isopropanol and add the filtered Oil Red O working solution to each well, ensuring the cells are completely covered.

  • Incubate for 15-20 minutes at room temperature.

  • Remove the Oil Red O solution and wash the cells 2-3 times with distilled water.

  • (Optional) Counterstain the nuclei with hematoxylin for 1 minute, followed by washing with water.

• Visualization:

  • Add a small amount of PBS to the wells to prevent drying.

  • Visualize the cells under a light microscope. Lipid droplets will appear as red-orange structures.

• Quantification:

  • After visualization, carefully remove the PBS.

  • Add 100% isopropanol to each well to elute the Oil Red O stain from the lipid droplets.

  • Incubate for 10 minutes with gentle shaking.

  • Transfer the isopropanol-dye solution to a 96-well plate.

  • Measure the absorbance at a wavelength of 490-520 nm using a spectrophotometer. The absorbance is directly proportional to the amount of lipid accumulated.

Visualization of Pathways and Workflows

Caption: Workflow for studying cholesteryl arachidonate-induced foam cell formation.

Caption: Key signaling events in cholesteryl arachidonate-mediated foam cell formation.

Concluding Remarks

The protocols and information provided herein offer a robust framework for investigating the role of cholesteryl arachidonate in foam cell formation. Adherence to these guidelines, with appropriate optimization for specific experimental systems, will enable researchers to generate reliable and reproducible data. A deeper understanding of these cellular processes is essential for the identification of novel therapeutic targets to combat atherosclerosis and related cardiovascular diseases.

Technical Notes & Optimization

Cholesteryl arachidonate solubility in common organic solvents

This technical support center provides essential information for researchers, scientists, and drug development professionals working with cholesteryl arachidonate (B1239269). Below you will find frequently asked questions, a troubleshooting guide for common solubility issues, and a detailed experimental protocol for determining solubility.

Frequently Asked Questions (FAQs)

Q1: What is Cholesteryl Arachidonate?

Cholesteryl arachidonate is an ester of cholesterol and arachidonic acid. It is a significant component of lipid deposits and plays a role in various biological processes. Due to its long hydrocarbon chains, it is a highly hydrophobic molecule, which influences its solubility in organic solvents.[1]

Q2: What are the best organic solvents for dissolving Cholesteryl Arachidonate?

Q3: How does the structure of Cholesteryl Arachidonate affect its solubility?

The large, nonpolar sterol and arachidonate components of the molecule dominate its physical properties, making it highly lipophilic and poorly soluble in polar solvents like water. Its solubility is therefore favored in nonpolar organic solvents that can effectively solvate the hydrocarbon regions of the molecule.

Q4: Are there any special handling considerations when preparing solutions of Cholesteryl Arachidonate?

Yes. Due to the polyunsaturated arachidonate moiety, cholesteryl arachidonate is susceptible to oxidation. It is recommended to use freshly opened, anhydrous solvents and to store stock solutions at -20°C or -80°C for short-term and long-term storage, respectively.[3] To minimize oxidation, solutions can be purged with an inert gas like argon or nitrogen.

Solubility Data

The following table summarizes the known solubility of cholesteryl arachidonate in various common organic solvents.

Solvent	Solubility	Remarks
Chloroform (B151607)	10 mg/mL	-
Dimethyl Sulfoxide (B87167) (DMSO)	100 mg/mL	Requires ultrasonication for dissolution.[3]
Methyl Acetate	1 mg/mL	Data for deuterated form (cholesteryl arachidonate-d8).[5]
Ethanol (B145695)	Soluble	Quantitative data not readily available.[4]
Diethyl Ether	Soluble	Quantitative data not readily available.[4]
Methanol	Not specified	-
Dichloromethane	Not specified	-
Acetone	Not specified	-
Ethyl Acetate	Not specified	-

Troubleshooting Guide

This guide addresses common issues encountered during the dissolution of cholesteryl arachidonate.

Issue 1: Cholesteryl arachidonate is not dissolving or is dissolving very slowly.

• Question: I am trying to dissolve cholesteryl arachidonate in an appropriate solvent, but it is not dissolving completely or the process is taking a very long time. What should I do?

• Answer:

  • Increase Mechanical Agitation: Ensure you are vortexing or stirring the solution vigorously.

  • Apply Gentle Heat: Gently warm the solution in a water bath. An increase in temperature can significantly improve the solubility and dissolution rate.

  • Use Sonication: For solvents like DMSO, ultrasonication is highly effective in breaking down aggregates and facilitating dissolution.[3]

  • Check Solvent Quality: Ensure the solvent is of high purity and anhydrous. The presence of water can reduce the solubility of hydrophobic compounds like cholesteryl arachidonate.

Issue 2: The solution is cloudy or a precipitate has formed.

• Question: After initially dissolving, my cholesteryl arachidonate solution has become cloudy or a precipitate has formed. Why did this happen and how can I fix it?

• Answer:

  • Exceeded Solubility Limit: You may have exceeded the solubility limit of cholesteryl arachidonate in the chosen solvent at that specific temperature. Try diluting the solution or gently warming it to redissolve the precipitate.

  • Temperature Fluctuation: A decrease in temperature can cause the compound to precipitate out of a saturated solution. Store solutions at a constant temperature.

  • Solvent Evaporation: If the solvent has evaporated over time, the concentration of the solute will increase, potentially leading to precipitation. Ensure your storage container is well-sealed.

  • Degradation: Cholesteryl arachidonate can degrade, especially if exposed to light or oxygen. Degradation products may be less soluble and precipitate out of solution. Store solutions protected from light and under an inert atmosphere if possible.

Issue 3: I am observing inconsistent results in my experiments.

• Question: I am getting variable results in my experiments that use a solution of cholesteryl arachidonate. Could this be related to solubility issues?

• Answer:

  • Incomplete Dissolution: Ensure that the cholesteryl arachidonate is fully dissolved before use. Any undissolved particles will lead to an inaccurate concentration and inconsistent results. Visually inspect the solution for any particulate matter.

  • Solution Instability: If the solution is prepared well in advance, the compound may be precipitating or degrading over time. It is best practice to use freshly prepared solutions for experiments. If storage is necessary, validate the stability of the solution under your storage conditions.

  • Adsorption to Surfaces: Highly lipophilic compounds can adsorb to plastic surfaces. Use glass vials and minimize the use of plasticware where possible.

Caption: Troubleshooting workflow for dissolving cholesteryl arachidonate.

Experimental Protocols

Protocol for Determining the Solubility of Cholesteryl Arachidonate

This protocol outlines a general method for determining the solubility of cholesteryl arachidonate in a specific organic solvent.

Materials:

• Cholesteryl arachidonate (high purity)

• Selected organic solvent (analytical grade, anhydrous)

• Glass vials with screw caps

• Analytical balance (accurate to at least 0.1 mg)

• Vortex mixer

• Sonicator (water bath)

• Temperature-controlled incubator or water bath

• Micro-pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or ELSD) or Gas Chromatography (GC) system.

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of cholesteryl arachidonate to a known volume of the selected organic solvent in a glass vial. The exact amount should be more than what is expected to dissolve.

  • Seal the vial tightly to prevent solvent evaporation.

  • Agitate the mixture at a constant temperature for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. A vortex mixer or a shaker in a temperature-controlled environment can be used.

• Separation of Undissolved Solute:

  • After the equilibration period, allow the vial to stand undisturbed at the same temperature to let the undissolved solid settle.

  • Carefully collect a known volume of the supernatant (the clear solution above the solid) using a pre-warmed pipette to avoid precipitation due to temperature changes.

  • Filter the supernatant through a solvent-resistant syringe filter (e.g., PTFE) to remove any remaining microscopic particles.

• Quantification of Dissolved Solute:

  • Dilute the filtered supernatant with the same solvent to a concentration that falls within the linear range of the analytical method (HPLC or GC).

  • Prepare a series of standard solutions of cholesteryl arachidonate of known concentrations in the same solvent.

  • Analyze the standard solutions and the diluted sample solution using a validated HPLC or GC method.

  • Construct a calibration curve from the standard solutions (peak area vs. concentration).

  • Determine the concentration of cholesteryl arachidonate in the diluted sample from the calibration curve.

  • Calculate the original concentration in the saturated solution by accounting for the dilution factor. This value represents the solubility of cholesteryl arachidonate in that solvent at the specific temperature.

Caption: Experimental workflow for determining cholesteryl arachidonate solubility.

References

• 1. researchgate.net [researchgate.net]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Lipids | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimal Storage and Handling of Cholesteryl Arachidonate

This technical support center provides researchers, scientists, and drug development professionals with essential information for the optimal storage and handling of cholesteryl arachidonate (B1239269) to prevent oxidation, along with troubleshooting guides and frequently asked questions for its use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of cholesteryl arachidonate degradation?

A1: The primary cause of degradation for cholesteryl arachidonate is lipid peroxidation. The arachidonate moiety contains multiple double bonds, making it highly susceptible to oxidation by reactive oxygen species. This process can be initiated by exposure to air (oxygen), light, and trace metal ions.

Q2: What are the ideal storage temperatures for cholesteryl arachidonate?

A2: For long-term stability, cholesteryl arachidonate should be stored at -20°C or -80°C. When stored at -20°C, it has been shown to be stable for at least four years.[1] Storing at -80°C is also a common practice and is recommended for preserving the integrity of the compound over extended periods.

Q3: Should I store cholesteryl arachidonate as a neat oil or in a solvent?

A3: Cholesteryl arachidonate is typically supplied as a neat oil.[1] For experimental use, it is often dissolved in an organic solvent like chloroform.[1] If stored in a solvent, it is crucial to use a high-purity, peroxide-free solvent and to store the solution under an inert atmosphere.

Q4: How important is an inert atmosphere for storage?

A4: Storing cholesteryl arachidonate under an inert atmosphere, such as argon or nitrogen, is highly recommended to minimize exposure to oxygen and thus prevent oxidation. This is particularly important for long-term storage and for solutions of the compound.

Q5: Can I use antioxidants to protect cholesteryl arachidonate from oxidation?

A5: Yes, antioxidants can be used to inhibit lipid peroxidation. Butylated hydroxytoluene (BHT) is a commonly used antioxidant for this purpose. It can be added to solvents or buffers during experimental procedures to prevent oxidation of the lipid.

Data Presentation: Impact of Storage Conditions on Lipid Stability

Storage Temperature (°C)	Relative Oxidation Rate	General Observations
35	High	Rapid increase in peroxide and secondary oxidation products.
25	Moderate	Noticeable increase in oxidation products over time.
15	Low	Slow increase in oxidation products.
-20	Very Low	Generally considered stable for long-term storage (years).
-80	Extremely Low	Optimal for preserving the integrity of highly unsaturated lipids.

This table is a qualitative representation based on findings from lipid oxidation studies in various food matrices. The general trend of decreased oxidation with lower temperatures is well-established.

Troubleshooting Guides

Storage and Handling

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of cholesteryl arachidonate due to improper storage.	Ensure storage at -20°C or -80°C under an inert atmosphere. Aliquot the compound upon receipt to avoid repeated freeze-thaw cycles.
Evidence of oxidation (e.g., discoloration, off-odor)	Exposure to oxygen, light, or contaminants.	Store in an amber vial to protect from light. Purge the vial with argon or nitrogen before sealing. Use high-purity solvents.
Difficulty dissolving the neat oil	High viscosity at room temperature.	Gently warm the vial to room temperature before opening and dissolving in the desired solvent. Vortex or sonicate briefly to aid dissolution.

Experimental Procedures (e.g., TBARS Assay)

Issue	Possible Cause	Recommended Solution
Low or no signal in TBARS assay for oxidized samples	Insufficient oxidation of LDL/cholesteryl arachidonate.	Ensure complete removal of EDTA from LDL preparations before inducing oxidation, as EDTA chelates the metal ions needed for the reaction.[2] Increase the concentration of the oxidizing agent (e.g., CuSO₄) or the incubation time.[2]
High background in TBARS assay	Contaminants in reagents or samples.	Use high-purity reagents and freshly prepared solutions. Run appropriate blanks to subtract background absorbance.
Poor reproducibility in macrophage foam cell formation assays	Variability in cell health or LDL oxidation.	Maintain consistent cell culture conditions. Standardize the LDL oxidation protocol and verify the extent of oxidation (e.g., via TBARS assay) for each batch.
Cell toxicity in culture after treatment with oxidized LDL	Excessive oxidation of LDL or presence of cytotoxic byproducts.	Optimize the oxidation conditions to avoid excessive modification. Purify the oxidized LDL by dialysis or filtration to remove cytotoxic components before adding to cell cultures.

Experimental Protocols

Protocol 1: In Vitro Oxidation of LDL (Containing Cholesteryl Arachidonate)

This protocol describes the copper-mediated oxidation of Low-Density Lipoprotein (LDL), a common method to generate oxidized cholesteryl esters for cellular studies.

Materials:

• Human LDL

• Phosphate-buffered saline (PBS), pH 7.4

• PD-10 desalting column

• Copper (II) sulfate (B86663) (CuSO₄) solution (e.g., 1 mM stock)

• EDTA solution (e.g., 0.5 M stock)

• Spectrophotometer

Procedure:

• Preparation of LDL:

  • If the LDL solution contains EDTA, it must be removed. Dialyze the LDL solution against PBS (pH 7.4) at 4°C for at least 24 hours with several buffer changes, or use a PD-10 desalting column according to the manufacturer's instructions.

  • Determine the protein concentration of the EDTA-free LDL solution.

• Oxidation Reaction:

  • Dilute the EDTA-free LDL with PBS to a final concentration of 1 mg/mL.

  • Add CuSO₄ solution to the LDL solution to a final concentration of 10 µM.

  • Incubate the mixture at 37°C for 18-24 hours in a sterile environment.

• Termination of Oxidation:

  • Stop the reaction by adding EDTA to a final concentration of 0.3 mM to chelate the copper ions.

• Verification of Oxidation:

  • Assess the extent of oxidation using the TBARS assay (see Protocol 2) or by measuring the relative electrophoretic mobility on an agarose (B213101) gel.

Protocol 2: Thiobarbituric Acid Reactive Substances (TBARS) Assay

This protocol is a common method to quantify malondialdehyde (MDA), a secondary product of lipid peroxidation.

Materials:

• Oxidized sample (e.g., oxidized LDL)

• Trichloroacetic acid (TCA) solution (e.g., 20% w/v)

• Thiobarbituric acid (TBA) solution (e.g., 0.67% w/v)

• Malondialdehyde (MDA) standard (e.g., from 1,1,3,3-tetramethoxypropane)

• Heating block or water bath at 95°C

• Spectrophotometer

Procedure:

• Sample Preparation:

  • Mix your sample with an equal volume of TCA solution to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes.

• Reaction:

  • Transfer the supernatant to a new tube.

  • Add an equal volume of TBA solution to the supernatant.

  • Prepare a standard curve using known concentrations of MDA.

• Incubation:

  • Incubate all tubes (samples and standards) at 95°C for 60 minutes.

• Measurement:

  • Cool the tubes to room temperature.

  • Measure the absorbance of the resulting pink-colored solution at 532 nm.

• Quantification:

  • Determine the MDA concentration in your samples by comparing their absorbance to the standard curve.

Protocol 3: Macrophage Foam Cell Formation Assay

This protocol describes how to induce foam cell formation in macrophages using oxidized LDL.

Materials:

• Macrophage cell line (e.g., RAW 264.7 or THP-1)

• Cell culture medium and supplements

• Oxidized LDL (from Protocol 1)

• Oil Red O staining solution

• Microscope

Procedure:

• Cell Culture:

  • Plate macrophages in a suitable culture vessel (e.g., 24-well plate) and allow them to adhere and grow to the desired confluency.

  • If using THP-1 monocytes, differentiate them into macrophages using PMA (phorbol 12-myristate 13-acetate).

• Induction of Foam Cells:

  • Incubate the macrophages with oxidized LDL (typically 50 µg/mL) in the culture medium for 24-48 hours.

• Staining for Lipid Droplets:

  • Wash the cells with PBS.

  • Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde).

  • Stain the cells with Oil Red O solution to visualize the neutral lipid droplets within the cells.

• Visualization:

  • Wash the cells to remove excess stain.

  • Visualize the lipid-laden foam cells using a light microscope. The lipid droplets will appear as red-orange spheres within the cytoplasm.

Visualizations

Caption: Oxidized cholesteryl ester signaling in macrophages.

Caption: Experimental workflow for studying oxidized LDL effects.

References

• 1. netascientific.com [netascientific.com]
• 2. researchgate.net [researchgate.net]

Preventing degradation of cholesteryl arachidonate during experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of cholesteryl arachidonate (B1239269) during experiments.

Frequently Asked Questions (FAQs)

Q1: What is cholesteryl arachidonate and why is it prone to degradation?

A1: Cholesteryl arachidonate is an ester of cholesterol and arachidonic acid, a polyunsaturated fatty acid.[1] Its susceptibility to degradation stems from the multiple double bonds in the arachidonic acid chain, which are vulnerable to oxidation, and the ester linkage, which can be cleaved by hydrolysis.[2]

Q2: What are the primary pathways of cholesteryl arachidonate degradation?

A2: The two main degradation pathways are:

• Oxidation: Free radicals can attack the double bonds of the arachidonate moiety, leading to a chain reaction that produces various oxidation products, including hydroperoxides.[2][3] This process can be initiated by exposure to oxygen, light, and heat.

• Hydrolysis: The ester bond linking cholesterol and arachidonic acid can be broken, either enzymatically by esterases (like cholesterol esterase) or chemically, to release free cholesterol and free arachidonic acid.[4][5][6]

Q3: How should I properly store and handle cholesteryl arachidonate to minimize degradation?

A3: Proper storage is critical. It is recommended to store cholesteryl arachidonate at -20°C for short-term and -80°C for long-term storage to maintain its stability.[2][7] To prevent oxidation, it should be stored under an inert atmosphere (e.g., nitrogen or argon) and protected from light by using amber vials or wrapping containers in foil.[2]

Q4: My experimental results are inconsistent. Could degradation of cholesteryl arachidonate be the cause?

A4: Yes, inconsistent results are a common sign of sample degradation. The formation of oxidation byproducts or the hydrolysis of the ester can lead to altered biological activity and variability in your assays. It is crucial to assess the purity of your cholesteryl arachidonate stock and follow strict handling protocols.

Q5: Can I use antioxidants to protect cholesteryl arachidonate during my experiments?

A5: Absolutely. Incorporating antioxidants is a highly effective strategy. Chain-breaking antioxidants like butylated hydroxytoluene (BHT) or natural tocopherols (B72186) (Vitamin E) can be added to stock solutions.[2] For cell culture experiments, water-soluble antioxidants like Trolox can be beneficial.[2]

Troubleshooting Guides

Issue 1: Suspected Oxidation of Cholesteryl Arachidonate

Symptom	Possible Cause	Troubleshooting Steps
Unexpected biological effects or cytotoxicity	Formation of cytotoxic oxidation byproducts like malondialdehyde (MDA) and 4-hydroxy-2-nonenal (4-HNE).[2]	1. Verify Purity: Use analytical techniques like HPLC or mass spectrometry to check for oxidation products in your stock solution. 2. Use Fresh Aliquots: Avoid using stock solutions that have been stored for extended periods or subjected to multiple freeze-thaw cycles.[7] 3. Incorporate Antioxidants: Add BHT or other suitable antioxidants to your stock solution and experimental media.[2] 4. Control Experimental Conditions: Minimize exposure of your samples to light and oxygen. Use deoxygenated solvents and buffers where possible.
Change in physical appearance (e.g., color)	Significant oxidation can sometimes lead to a yellowish tint.	1. Discard and Replace: Do not use any stock that appears discolored. 2. Improve Storage: Ensure the compound is stored at ≤ -20°C under an inert gas and protected from light.[2]

Issue 2: Suspected Hydrolysis of Cholesteryl Arachidonate

Symptom	Possible Cause	Troubleshooting Steps
Reduced potency or altered signaling outcomes	The biological activity of free arachidonic acid and cholesterol may differ from the intact ester, leading to different downstream effects.	1. Control for Enzymatic Activity: If working with cell lysates or serum-containing media, be aware of endogenous esterase activity. Consider using esterase inhibitors if appropriate for your experimental design. 2. pH Control: Avoid exposing the compound to harsh acidic or basic conditions that can promote chemical hydrolysis. 3. Analyze for Hydrolysis Products: Use chromatography (e.g., TLC or LC-MS) to check for the presence of free cholesterol and arachidonic acid in your samples.
Precipitation in aqueous media	The solubility of cholesteryl arachidonate differs from its hydrolysis products.	1. Review Solution Preparation: Ensure your method for solubilizing cholesteryl arachidonate is appropriate and that it remains in solution throughout the experiment. 2. Incorporate Solubilizing Agents: The use of carriers like BSA or specific solvent systems may be necessary to maintain solubility.

Data Presentation

Table 1: Recommended Storage Conditions for Cholesteryl Arachidonate

Condition	Temperature	Atmosphere	Light Protection	Recommended Duration
Long-Term Storage	-80°C	Inert Gas (Argon/Nitrogen)	Amber Vial or Foil-Wrapped	Up to 6 months[7]
Short-Term Storage	-20°C	Inert Gas (Argon/Nitrogen)	Amber Vial or Foil-Wrapped	Up to 1 month[7]
Working Solution	4°C	Sealed Container	Amber Vial or Foil-Wrapped	Prepare fresh daily

Experimental Protocols

Protocol 1: Preparation of a Cholesteryl Arachidonate Stock Solution

Objective: To prepare a stable, concentrated stock solution of cholesteryl arachidonate.

Materials:

• Cholesteryl arachidonate (solid)

• High-purity, deoxygenated solvent (e.g., chloroform, DMSO, or ethanol)

• Antioxidant (e.g., BHT)

• Inert gas (argon or nitrogen)

• Amber glass vials with screw caps

Procedure:

• Allow the solid cholesteryl arachidonate to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of cholesteryl arachidonate in a sterile environment.

• Dissolve the solid in the chosen deoxygenated solvent to the desired concentration (e.g., 10 mg/mL in chloroform).[8]

• If desired, add an antioxidant such as BHT to a final concentration of 0.01-0.1%.

• Gently vortex until fully dissolved. Sonication can be used cautiously if dissolution is difficult.[7]

• Aliquot the stock solution into smaller volumes in amber glass vials to minimize freeze-thaw cycles.

• Before sealing each vial, flush the headspace with a gentle stream of inert gas.

• Store the aliquots at -20°C or -80°C as per the storage guidelines in Table 1.

Protocol 2: Preparation of Cholesteryl Arachidonate for Cell Culture Experiments

Objective: To prepare a bioavailable solution of cholesteryl arachidonate for treating cells.

Materials:

• Cholesteryl arachidonate stock solution (from Protocol 1)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Sterile, serum-free cell culture medium or PBS

• Sterile filters (0.22 µm)

Procedure:

• Prepare a sterile solution of fatty acid-free BSA (e.g., 10% w/v) in serum-free medium or PBS.

• Gently warm the BSA solution to 37°C.

• Slowly add the required volume of the cholesteryl arachidonate stock solution dropwise to the warm BSA solution while gently vortexing. A common molar ratio of fatty acid to BSA is between 2:1 and 6:1.

• Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complex formation.

• Sterile-filter the final solution using a 0.22 µm filter before adding it to your cell cultures.

• Always prepare this working solution fresh for each experiment.

Visualizations

Caption: Primary degradation routes for cholesteryl arachidonate.

Caption: A typical workflow for experiments involving cholesteryl arachidonate.

Caption: Hydrolysis of cholesteryl arachidonate releases arachidonic acid, a precursor for pro-inflammatory signaling pathways involving NF-κB.[9][10]

References

• 1. Cholesteryl arachidonate | C47H76O2 | CID 6479222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Systemic elevations of free radical oxidation products of arachidonic acid are associated with angiographic evidence of coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The activity of cholesterol ester hydrolase in the enzymatic determination of cholesterol: comparison of five enzymes obtained commercially - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cholesterol Esterase - Worthington Enzyme Manual | Worthington Biochemical [worthington-biochem.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. biorxiv.org [biorxiv.org]
• 10. Nuclear factor kB is activated by arachidonic acid but not by eicosapentaenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Techniques for improving the stability of cholesteryl arachidonate solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when working with cholesteryl arachidonate (B1239269) solutions.

Frequently Asked Questions (FAQs)

Q1: What is cholesteryl arachidonate and why is it prone to instability in solutions?

A: Cholesteryl arachidonate is an ester of cholesterol and arachidonic acid, a polyunsaturated fatty acid.[1][2] Its instability primarily stems from the four double bonds in the arachidonic acid chain, which are highly susceptible to oxidation.[3] This oxidation can be initiated by exposure to air (autoxidation), light, heat, or the presence of metal ions. Additionally, being a highly lipophilic molecule, it has poor solubility in aqueous solutions, leading to precipitation or aggregation when not handled correctly.

Q2: What are the recommended solvents for preparing a stock solution of cholesteryl arachidonate?

A: For a stock solution, high-purity, anhydrous organic solvents are recommended. Chloroform is a common choice for dissolving cholesteryl arachidonate.[4] For biological experiments, dimethyl sulfoxide (B87167) (DMSO) is often used to prepare a concentrated stock solution. It is crucial to use newly opened or properly stored anhydrous DMSO, as absorbed moisture can significantly impact solubility.

Q3: What are the optimal storage conditions for cholesteryl arachidonate solutions?

A: To minimize degradation, stock solutions of cholesteryl arachidonate should be stored under an inert atmosphere (e.g., argon or nitrogen) at -80°C for long-term storage (up to 6 months). For short-term storage, -20°C is acceptable for up to one month. It is highly recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Q4: My cholesteryl arachidonate solution has turned yellow and/or a precipitate has formed. What could be the cause?

A: A yellow discoloration is often an indication of oxidation of the arachidonyl moiety. Precipitation can occur due to several factors, including solvent evaporation leading to supersaturation, temperature fluctuations, or the introduction of water into an organic solvent-based solution. For aqueous working solutions, precipitation is common if the final concentration exceeds its solubility limit or if the dilution from the organic stock solution is not performed correctly.

Q5: How can I prevent oxidation of my cholesteryl arachidonate solution?

A: To prevent oxidation, it is essential to handle the solution with care. Use deoxygenated solvents, work under an inert atmosphere whenever possible, and store solutions protected from light. The addition of antioxidants can also be effective. Butylated hydroxytoluene (BHT) is a common antioxidant used to protect lipids from free radical-mediated oxidation. Vitamin E (alpha-tocopherol) and ascorbyl palmitate are other potential options.

Q6: Can I use cholesteryl arachidonate solutions for in vivo studies?

A: Yes, but it requires careful formulation. Direct injection of a pure organic solvent solution is generally not feasible. A common approach is to first dissolve the cholesteryl arachidonate in a minimal amount of an organic solvent like DMSO, and then create a stable emulsion or micellar solution by using co-solvents and surfactants such as PEG300 and Tween-80 in a saline buffer. It is recommended to prepare these working solutions fresh on the day of use.

Troubleshooting Guides

Issue 1: Precipitation or Crystallization in Solution

Symptom	Possible Cause	Troubleshooting Steps
Immediate Precipitation Upon Dilution	1. Final concentration is too high for the chosen solvent system. 2. Rapid solvent shift causing the compound to "crash out". 3. The temperature of the diluting medium is too low.	1. Decrease the final working concentration. 2. Perform serial dilutions in pre-warmed media/buffer. 3. Add the stock solution dropwise while gently vortexing or swirling the diluent. 4. Ensure your diluting medium is at the appropriate temperature (e.g., 37°C for cell culture).
Delayed Precipitation (Hours to Days)	1. Solvent evaporation leading to increased concentration. 2. Instability of the aqueous medium (e.g., pH shift). 3. Temperature fluctuations during storage or incubation. 4. Interaction with components in the medium.	1. Ensure vials are tightly sealed to prevent evaporation. 2. Use a well-buffered aqueous solution. 3. Maintain consistent storage and incubation temperatures. 4. If using complex media, consider a simpler buffered solution for initial tests.
Crystallization at Low Temperatures	1. The solution has become supersaturated upon cooling. 2. The chosen solvent is not ideal for low-temperature storage.	1. Gently warm the solution to redissolve the crystals before use. 2. Consider preparing smaller aliquots to be used fresh. 3. For long-term storage, ensure the solvent is appropriate for the storage temperature and that the concentration is well below the saturation point at that temperature.

Issue 2: Oxidation of the Solution

Symptom	Possible Cause	Troubleshooting Steps
Yellowing of the Solution	1. Oxidation of the polyunsaturated arachidonate chain due to exposure to oxygen.	1. Prepare solutions using deoxygenated solvents. 2. Overlay the solution with an inert gas (argon or nitrogen) before sealing the vial. 3. Minimize the headspace in the storage vial.
Appearance of Unexpected Peaks in HPLC/MS Analysis	1. Formation of various oxidation products (hydroperoxides, ketones, etc.).	1. Confirm the identity of degradation products using mass spectrometry if possible. 2. Add an antioxidant like BHT (e.g., 0.01% w/v) to the stock solution. 3. Store solutions protected from light by using amber vials or wrapping vials in aluminum foil.
Loss of Biological Activity	1. Oxidation has altered the chemical structure of the molecule.	1. Implement all preventative measures for oxidation (inert gas, antioxidants, light protection). 2. Prepare fresh solutions for critical experiments. 3. Regularly check the purity of the stock solution using an appropriate analytical method.

Data Presentation

Table 1: Solubility of Cholesteryl Arachidonate in Common Solvents

Solvent	Solubility	Notes
Chloroform	~10 mg/mL[4]	Good for initial dissolution and storage.
DMSO	~100 mg/mL (with sonication)	Use anhydrous DMSO. Suitable for preparing concentrated stock solutions for biological assays.[5]
Ethanol	Soluble	Can be used for stock solutions, but may be less suitable for long-term storage due to potential for ester hydrolysis.
Aqueous Buffers	Practically insoluble	Requires co-solvents and/or surfactants for dispersion.

Table 2: Relative Oxidative Stability of Cholesteryl Esters

Cholesteryl Ester	Relative Rate of Oxidation	Reason for Difference in Stability
Cholesteryl Stearate (18:0)	Very Low	Saturated fatty acid chain, no double bonds to oxidize.
Cholesteryl Oleate (18:1)	Low	One double bond, moderately susceptible to oxidation.
Cholesteryl Linoleate (18:2)	Moderate	Two double bonds, increased susceptibility to oxidation.
Cholesteryl Arachidonate (20:4)	High	Four double bonds, highly prone to oxidation.[3]

Note: The relative rates are based on the number of double bonds in the fatty acid moiety, which is a primary determinant of oxidative susceptibility.

Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution in DMSO

Objective: To prepare a 25 mg/mL stock solution of cholesteryl arachidonate in DMSO for use in biological experiments.

Materials:

• Cholesteryl arachidonate

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber glass vials with PTFE-lined caps

• Argon or nitrogen gas

• Ultrasonic water bath

• Sterile 0.22 µm syringe filter (PTFE)

Procedure:

• In a sterile environment, accurately weigh the desired amount of cholesteryl arachidonate into a sterile amber glass vial.

• Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 25 mg/mL.

• Flush the headspace of the vial with argon or nitrogen gas and cap tightly.

• Vortex the vial vigorously.

• If the solid does not fully dissolve, place the vial in an ultrasonic water bath for short bursts of 5-10 minutes until the solution is clear. Avoid overheating.

• (Optional, for sterile applications) Sterilize the stock solution by filtering it through a 0.22 µm PTFE syringe filter into a new sterile amber vial.

• Aliquot the stock solution into single-use amber vials, flush with inert gas, and cap tightly.

• Store the aliquots at -80°C.

Protocol 2: Stability-Indicating HPLC Method for Cholesteryl Arachidonate

Objective: To quantify the degradation of cholesteryl arachidonate in a solution over time.

Instrumentation and Columns:

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Isopropanol (B130326) (HPLC grade)

• Water (HPLC grade)

• Cholesteryl arachidonate reference standard

Chromatographic Conditions:

• Mobile Phase: A gradient of Acetonitrile and Isopropanol. A typical starting point could be 80:20 (Acetonitrile:Isopropanol) with a gradient to increase the isopropanol percentage.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 205 nm

• Column Temperature: 30°C

• Injection Volume: 20 µL

Procedure:

• Standard Preparation: Prepare a series of standard solutions of cholesteryl arachidonate in the mobile phase at known concentrations (e.g., 1, 5, 10, 25, 50 µg/mL) to generate a calibration curve.

• Sample Preparation: Dilute an aliquot of the cholesteryl arachidonate solution being tested with the mobile phase to a concentration within the range of the calibration curve.

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Identify the peak corresponding to cholesteryl arachidonate based on its retention time compared to the standard. Quantify the amount of cholesteryl arachidonate remaining in the sample by comparing its peak area to the calibration curve. Degradation products will typically appear as additional, earlier-eluting peaks.

• Stability Assessment: The percentage of cholesteryl arachidonate remaining at each time point is calculated relative to the initial concentration.

Visualizations

Caption: Troubleshooting workflow for cholesteryl arachidonate solution instability.

Caption: Workflow for assessing the stability of cholesteryl arachidonate solutions.

Caption: TLR4 signaling pathway initiated by oxidized cholesteryl arachidonate.

References

• 1. netascientific.com [netascientific.com]
• 2. Cholesteryl arachidonate | C47H76O2 | CID 6479222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lipoxygenase contributes to the oxidation of lipids in human atherosclerotic plaques - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Oxidized LDL upregulates macrophage DPP4 expression via TLR4/TRIF/CD36 pathways - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Quantification of Cholesteryl Arachidonate by GC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the gas chromatography-mass spectrometry (GC-MS) quantification of cholesteryl arachidonate (B1239269).

Frequently Asked Questions (FAQs)

Q1: What is the recommended sample preparation method for quantifying cholesteryl arachidonate from biological samples?

A1: A common and effective method involves lipid extraction, followed by saponification to hydrolyze the cholesteryl arachidonate to free cholesterol and arachidonic acid, and subsequent derivatization of the hydroxyl and carboxyl groups to make them volatile for GC-MS analysis. A typical workflow includes a Bligh and Dyer extraction, followed by hydrolysis with methanolic KOH, and then derivatization using a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).

Q2: Why is derivatization necessary for cholesteryl arachidonate analysis by GC-MS?

A2: Cholesteryl arachidonate in its native form is not sufficiently volatile for GC analysis. The high temperatures required for volatilization would lead to thermal degradation. Derivatization, typically silylation, replaces the active hydrogen on the cholesterol's hydroxyl group with a trimethylsilyl (B98337) (TMS) group. This TMS-ether is more volatile and thermally stable, allowing it to be analyzed by GC-MS.

Q3: I am observing low recovery of cholesteryl arachidonate. What are the potential causes?

A3: Low recovery can stem from several factors:

• Incomplete Extraction: Ensure your lipid extraction protocol is optimized for your specific sample matrix.

• Degradation during Sample Preparation: Cholesteryl arachidonate, with its polyunsaturated fatty acid chain, is susceptible to oxidation. It is advisable to work with antioxidants, such as BHT, and under an inert atmosphere (e.g., nitrogen or argon) when possible.

• Thermal Degradation in the GC Inlet: High inlet temperatures can cause the molecule to break down. Optimization of the inlet temperature is crucial.

• Adsorption to Active Sites: Active sites in the GC inlet liner, column, or connections can irreversibly adsorb the analyte. Using a deactivated liner and ensuring a clean system is important.

Q4: My chromatogram shows broad or tailing peaks for the cholesteryl arachidonate derivative. What could be the issue?

A4: Peak tailing or broadening is often indicative of:

• Active Sites: As mentioned above, active sites in the GC system can interact with the analyte, causing peak tailing.

• Column Contamination: Buildup of non-volatile residues on the column can lead to poor peak shape.

• Inappropriate Flow Rate: A suboptimal carrier gas flow rate can result in broader peaks.

• Column Overload: Injecting too concentrated a sample can lead to peak fronting or broadening.

Q5: What are the expected mass fragments for TMS-derivatized cholesterol after hydrolysis of cholesteryl arachidonate?

A5: When analyzing the TMS derivative of cholesterol, the electron ionization (EI) mass spectrum will show several characteristic ions. The molecular ion (M+) will be at m/z 458. Key fragment ions include m/z 368 (loss of the TMS group), m/z 353 (loss of the TMS group and a methyl group), and a base peak at m/z 129.[1]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Signal for Cholesteryl Arachidonate	Incomplete derivatization.	Ensure derivatization reagents (e.g., BSTFA) are fresh and anhydrous. Optimize reaction time and temperature.
Thermal degradation in the GC inlet.	Lower the inlet temperature. Use a pulsed splitless or cool on-column injection technique if available.
Analyte loss during sample preparation.	Minimize sample handling steps. Use silanized glassware to prevent adsorption.
Poor Chromatographic Peak Shape (Tailing/Broadening)	Active sites in the GC system.	Use a deactivated inlet liner. Condition the GC column according to the manufacturer's instructions.
Column contamination.	Bake out the column at a high temperature (within its specified limit). If the problem persists, trim the first few centimeters of the column or replace it.
Suboptimal GC method parameters.	Optimize the oven temperature program and carrier gas flow rate.
Inconsistent Quantitative Results	Variability in manual injection.	Use an autosampler for improved precision.
Degradation of calibration standards.	Prepare fresh calibration standards regularly and store them properly (e.g., at -20°C or -80°C under an inert atmosphere).
Matrix effects from the sample.	Use a matrix-matched calibration curve or an internal standard (e.g., a deuterated version of the analyte) to correct for matrix effects.
Interfering Peaks in the Chromatogram	Contamination from solvents or reagents.	Use high-purity solvents and reagents. Run a blank analysis to identify sources of contamination.
Co-elution with other sample components.	Adjust the GC oven temperature program to improve separation.
Carryover from previous injections.	Implement a thorough wash sequence for the syringe and run a solvent blank between samples.

Experimental Protocols

Lipid Extraction (Bligh and Dyer Method)

• Homogenize the biological sample in a mixture of chloroform (B151607):methanol (1:2, v/v).

• Add chloroform and water to achieve a final solvent ratio of chloroform:methanol:water of 2:2:1.8.

• Vortex the mixture thoroughly and centrifuge to separate the phases.

• Carefully collect the lower chloroform phase containing the lipids.

• Dry the lipid extract under a gentle stream of nitrogen.

Saponification and Derivatization

• To the dried lipid extract, add 1 M methanolic KOH.

• Incubate at 60°C for 1 hour to hydrolyze the cholesteryl esters.

• Neutralize the solution with an appropriate acid and extract the free cholesterol and fatty acids with hexane (B92381).

• Dry the hexane extract under nitrogen.

• Add pyridine (B92270) and BSTFA with 1% TMCS to the dried extract.

• Heat at 70°C for 30 minutes to form the TMS derivatives.

• The sample is now ready for GC-MS analysis.

GC-MS Analysis

• GC Column: A low to mid-polarity column, such as a DB-5ms or equivalent, is recommended.

• Injection Mode: Splitless injection is typically used for trace analysis.

• Inlet Temperature: Start with a lower temperature (e.g., 250°C) and optimize to minimize degradation.

• Oven Program: A typical program might start at 180°C, ramp to 280°C at 20°C/min, and then hold for a period to ensure elution of all analytes.[2]

• MS Detection: Use electron ionization (EI) and scan a mass range that includes the expected ions (e.g., m/z 50-600). For quantification, selected ion monitoring (SIM) of characteristic ions will provide higher sensitivity and selectivity.

Quantitative Data Summary

Parameter	Value/Range	Notes
Derivatization Temperature	60-70°C	For silylation with BSTFA/TMCS.
Derivatization Time	30-60 minutes	Ensure complete reaction.
GC Inlet Temperature	250-280°C	Optimization is critical to avoid thermal degradation of polyunsaturated species.
GC Oven Temperature Program	Initial: 180°C, Ramp: 20°C/min to 280°C, Hold: 10 min	This is a starting point and should be optimized for your specific column and analytes.[2]
Key Mass Fragments for TMS-Cholesterol (Quantification/Confirmation)	m/z 458 (M+), 368, 353, 129	m/z 368 is often used for quantification due to its high abundance and specificity.[1]
Key Mass Fragments for TMS-Arachidonic Acid	m/z 376 (M+), 361, 175	Based on NIST library data for the TMS ester of arachidonic acid.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for handling and weighing viscous cholesteryl arachidonate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the viscous lipid, cholesteryl arachidonate (B1239269).

Frequently Asked Questions (FAQs)

Q1: What is cholesteryl arachidonate and what are its physical properties?

A1: Cholesteryl arachidonate is a cholesterol ester formed from the condensation of cholesterol and arachidonic acid.[1] It is a key component of low-density lipoprotein (LDL) and is involved in various biological processes, including the development of atherosclerosis when oxidized.[2] Due to its long, unsaturated acyl chain, it exists as a viscous, oily liquid at room temperature.[3]

Data Presentation: Physical and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₄₇H₇₆O₂	[1][2]
Molecular Weight	673.11 g/mol	[1][2][4]
CAS Number	604-34-2	[1][2]
Appearance	A neat oil; Clear, colorless to light yellow viscous liquid	[2][4][5]
Purity	Typically ≥95% or ≥98%	[2]
Solubility	Chloroform (B151607): 10 mg/mLDMSO: 100 mg/mL (requires sonication)	[2][4]
Storage	Store neat at -20°C for long-term stability (≥ 4 years)	[2][4]
Stock Solution Stability	Store in solvent at -80°C for up to 6 months or -20°C for up to 1 month	[4]

Q2: My cholesteryl arachidonate sample is very viscous and sticky. What is the best practice for weighing it accurately?

A2: Handling viscous lipids like cholesteryl arachidonate requires specific techniques to ensure accuracy. The "weighing by difference" method is highly recommended. For small quantities, preparing a stock solution and aliquoting by volume using a positive displacement pipette is the most accurate approach.[6][7]

Key best practices include:

• Temperature Equilibration: Before opening, allow the vial to warm to room temperature to prevent condensation from affecting the weight.[8]

• Use an Analytical Balance: For milligram quantities, an analytical balance with a draft shield is essential.[8]

• Weigh Directly into the Vessel: To minimize transfer loss, weigh the cholesteryl arachidonate directly into the vial or tube that will be used for dissolution.[9]

• Use a Negative Taring Method: Tare the stock vial on the balance. Use a pipette or clean spatula to remove the desired amount of liquid and note the negative value on the balance, which corresponds to the amount removed.[7]

Q3: How do I prepare a stock solution? My compound is not dissolving easily.

A3: Cholesteryl arachidonate is highly hydrophobic and requires organic solvents for dissolution. Chloroform is a common choice.[2] Due to its viscosity, mechanical assistance is often necessary to ensure complete dissolution.

For effective dissolution:

• Add the appropriate volume of solvent directly to the pre-weighed cholesteryl arachidonate.

• Vortex the solution vigorously.

• If cloudiness persists, use a bath sonicator. Sonication can significantly aid in dissolving lipids, sometimes requiring the solution to become warm to the touch.[10][11]

• For cell-based assays, a stock solution in DMSO can be prepared, which also requires sonication.[4] When diluting into aqueous media, do so rapidly and with vigorous mixing to avoid precipitation.[12]

Troubleshooting Guides

Issue 1: Inconsistent or drifting readings on the analytical balance.

• Question: Why is the weight reading on my balance fluctuating or steadily decreasing while weighing cholesteryl arachidonate?

• Answer: This can be caused by several factors. Ensure the balance doors are closed to prevent drafts from affecting the reading.[13] If the compound was stored cold, make sure it has fully equilibrated to room temperature; a cold vessel can create air currents.[13] A drifting reading can also be caused by static electricity; this can be dissipated by using an anti-static gun or brush on the vessel and inside the balance chamber.[13] Finally, ensure the weighing vessel is completely dry, as solvent evaporation will cause the reading to drift downwards.[13]

Issue 2: Material is lost during transfer from the weighing boat to the final container.

• Question: I weighed my sample on a weighing boat, but I can't transfer all of the viscous material into my vial. How can I ensure a quantitative transfer?

• Answer: This is a common problem with sticky substances.[8] The best solution is to avoid this transfer step entirely by weighing the material directly into the final vial. If you must use a weighing boat, you can rinse the boat multiple times with small volumes of the solvent you intend to use for your stock solution, transferring the rinse into the final vial each time to recover all the material.[8]

Issue 3: The compound precipitates when added to my aqueous buffer or cell culture medium.

• Question: I diluted my cholesteryl arachidonate stock solution into my aqueous experimental medium, and it immediately turned cloudy. What happened?

• Answer: Cholesteryl arachidonate is extremely hydrophobic and will precipitate out of aqueous solutions at high concentrations.[12] This is expected. To mitigate this, you can try several approaches:

  • Lower the Concentration: Use the lowest effective concentration possible in your experiment.

  • Increase Solvent Percentage: If your system can tolerate it, slightly increasing the percentage of the organic solvent (e.g., DMSO, ethanol) in the final solution may help.[12]

  • Use a Carrier: For cell culture, complexing the lipid with a carrier like methyl-β-cyclodextrin can dramatically improve its solubility and delivery to cells.[12]

  • Rapid Dilution: When adding the stock to the aqueous medium, dispense it quickly into the vortex of the stirring liquid to promote rapid mixing and the formation of a finer suspension.

Experimental Protocols

Protocol 1: Accurate Weighing and Preparation of a 10 mg/mL Stock Solution in Chloroform

• Preparation: Allow the vial of cholesteryl arachidonate to sit on the bench for at least 30 minutes to equilibrate to room temperature.[8]

• Taring: Place a clean, empty glass vial with a cap on an analytical balance and tare the weight.

• Weighing by Addition: Using a clean glass pipette or stainless steel spatula, carefully transfer a small amount of the viscous cholesteryl arachidonate into the tared vial. Aim for approximately 10 mg.

• Recording Weight: Record the exact weight of the transferred lipid.

• Solvent Addition: Based on the recorded weight, add the appropriate volume of chloroform to achieve a final concentration of 10 mg/mL. For example, if 10.5 mg was weighed, add 1.05 mL of chloroform.

• Dissolution: Cap the vial securely and vortex for 1-2 minutes.

• Sonication: If the solution is not perfectly clear, place the vial in a bath sonicator and sonicate for 5-10 minutes, or until the solution is clear.[4]

• Storage: Store the final stock solution at -20°C or -80°C in a tightly sealed vial to prevent solvent evaporation.[4]

Mandatory Visualization

Caption: Experimental workflow for accurately weighing and dissolving viscous cholesteryl arachidonate.

Caption: Simplified pathway of Ox-LDL's role in atherosclerosis.[2]

References

• 1. Cholesteryl arachidonate | C47H76O2 | CID 6479222 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. mriquestions.com [mriquestions.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Cholesteryl arachidonate = 95 HPLC; detection at 205 nm, viscous liquid 604-34-2 [sigmaaldrich.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. bitesizebio.com [bitesizebio.com]
• 9. organic chemistry - How to measure and transfer sticky solids - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 10. researchgate.net [researchgate.net]
• 11. commonfund.nih.gov [commonfund.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]

Technical Support Center: Optimizing Cholesteryl Arachidonate Delivery

Welcome to the technical support center for the delivery of cholesteryl arachidonate (B1239269) to cultured cells. This resource provides researchers, scientists, and drug development professionals with comprehensive guidance, including frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure successful and reproducible experiments.

Frequently Asked Questions (FAQs)

Q1: Why is delivering cholesteryl arachidonate to cultured cells challenging?

Cholesteryl arachidonate is a highly hydrophobic cholesteryl ester, making it practically insoluble in aqueous cell culture media.[1][2] This poor solubility can lead to precipitation, low bioavailability to the cells, and inconsistent experimental results.[1] Therefore, specialized delivery methods are required to efficiently introduce it to cultured cells.

Q2: What are the common methods for delivering cholesteryl arachidonate?

The most common methods involve using a carrier molecule or a solvent-based system to increase solubility. These include:

• Cyclodextrin (B1172386) Complexes: Methyl-β-cyclodextrin (MβCD) is frequently used to encapsulate hydrophobic molecules like cholesterol and its esters, forming water-soluble inclusion complexes.[1][3] This is a highly effective and widely recommended method.[1]

• Solvent-Based Delivery: Preparing a concentrated stock solution in an organic solvent like Dimethyl Sulfoxide (DMSO) or ethanol (B145695) is a common starting point.[4][] However, the final concentration of the solvent in the culture medium must be kept very low (typically <0.1%) to avoid cytotoxicity.

• Lipoprotein Delivery: Cholesteryl esters are naturally transported in the body within lipoprotein particles like low-density lipoprotein (LDL).[6][7] Using LDL particles can mimic this physiological delivery mechanism. The entire LDL particle is typically engulfed by the cell via endocytosis.[7][8]

Q3: Can I dissolve cholesteryl arachidonate directly in cell culture media?

No, direct dissolution is not feasible due to its high hydrophobicity. Adding it directly or from a concentrated stock without a proper carrier system will cause it to precipitate or "crash out" of the solution, making it unavailable to the cells.[1]

Q4: What is the intracellular fate of cholesteryl arachidonate once it enters the cell?

Once inside the cell, cholesteryl esters are typically transported to lysosomes.[6][9] Within the lysosome, the enzyme lysosomal acid lipase (B570770) (LAL) hydrolyzes the ester bond, releasing free cholesterol and arachidonic acid.[6][9] These molecules then become available for various cellular processes, such as membrane synthesis, energy storage, or signaling pathway activation.[6][10]

Q5: How can I verify that the cholesteryl arachidonate has been successfully delivered to the cells?

Cellular uptake can be quantified using analytical techniques. After exposing the cells to the delivery vehicle, you can:

• Wash the cells thoroughly to remove any extracellular compound.

• Perform a lipid extraction using an organic solvent mixture (e.g., hexane-isopropanol).[11]

• Analyze the lipid extract using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to separate and quantify the amount of intracellular cholesteryl arachidonate.[11][12]

Using a fluorescently labeled analog, such as a BODIPY-cholesteryl ester, also allows for visualization of uptake via fluorescence microscopy or quantification by flow cytometry.[13]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Compound precipitates in media	1. High Final Concentration: The concentration exceeds the solubility limit in the aqueous environment.[1]2. Solvent Shock: Rapid dilution of a concentrated organic stock solution into the aqueous media.[1]3. Cold Media: Low temperature further decreases solubility.[1]	1. Lower Concentration: Perform a dose-response experiment to find the optimal, non-precipitating concentration.2. Use a Carrier: Employ a cyclodextrin (MβCD) complex to enhance solubility.[1]3. Gradual Dilution: Add the stock solution dropwise to pre-warmed (37°C) media while gently mixing.[1]
High Cell Death / Cytotoxicity	1. Solvent Toxicity: The final concentration of the organic solvent (e.g., DMSO, ethanol) is too high.[]2. Free Cholesterol Toxicity: Accumulation of free cholesterol following hydrolysis of the ester can be toxic.[14][15]3. Arachidonic Acid-Induced Apoptosis: The released arachidonic acid can induce oxidative stress and apoptosis, especially at higher concentrations.[16][17][18]	1. Reduce Solvent: Ensure the final solvent concentration is non-toxic for your cell line (typically <0.1%).2. Lower Compound Dose: Reduce the cholesteryl arachidonate concentration to avoid overwhelming cellular metabolism.3. Reduce Incubation Time: Limit the exposure time to minimize toxic effects.4. Include Antioxidants: Consider co-treatment with an antioxidant like Vitamin E (Trolox) to mitigate oxidative stress from arachidonic acid.[16]
No Observable Biological Effect	1. Inefficient Delivery: The compound is not entering the cells effectively.2. Compound Degradation: The stock solution may have degraded due to improper storage or repeated freeze-thaw cycles.[4]3. Insufficient Concentration: The dose used may be too low to elicit a response.	1. Verify Uptake: Quantify intracellular cholesteryl arachidonate levels using HPLC or LC-MS.[11][12]2. Use Fresh Stock: Prepare fresh stock solutions. Aliquot stocks for single use and store at -80°C for long-term stability.[4]3. Perform Dose-Response: Test a range of concentrations to identify the effective dose for your experimental system.
Inconsistent Results Between Experiments	1. Variable Stock Preparation: Inconsistency in preparing the delivery complex (e.g., cyclodextrin complex).2. Cell Passage Number/Health: Different cell passages or confluency levels can respond differently.3. Incomplete Mixing: Uneven distribution of the compound in the culture vessel.	1. Standardize Protocols: Use a standardized, step-by-step protocol for preparing the delivery solution in every experiment.2. Maintain Consistent Cell Culture: Use cells within a defined passage number range and seed them to achieve consistent confluency at the time of treatment.3. Ensure Thorough Mixing: Gently swirl the culture plate immediately after adding the treatment solution.

Data Presentation

Comparison of Cholesteryl Arachidonate Delivery Methods

Delivery Method	Efficiency	Potential Cytotoxicity	Preparation Complexity	Key Consideration
Methyl-β-Cyclodextrin (MβCD)	High	Moderate (Can extract membrane cholesterol at high concentrations)[19]	Moderate	Highly effective for solubilizing cholesteryl esters.[1][3]
DMSO / Ethanol	Low to Moderate	High (Solvent-dependent)[]	Low	Final solvent concentration must be carefully controlled (<0.1%).
Low-Density Lipoprotein (LDL)	High (Physiological)	Low	High	Mimics the natural transport mechanism; requires purification of LDL.[6][7]
Cholestosomes	High	Low	High	A novel delivery system made exclusively from cholesteryl esters, resistant to pH changes.[20]

Experimental Protocols

Protocol 1: Preparation of Cholesteryl Arachidonate-MβCD Complex

This protocol is adapted from established methods for complexing cholesterol with cyclodextrin.[19][21]

Materials:

• Cholesteryl arachidonate (CA)

• Methyl-β-cyclodextrin (MβCD)

• Chloroform and Isopropanol (or Ethanol)

• Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

• Sterile glass tubes

• Water bath sonicator

• Sterile 0.22 µm filter

Procedure:

• Prepare CA Stock: Dissolve cholesteryl arachidonate in a minimal amount of a chloroform/isopropanol (1:1) or 100% ethanol to create a concentrated stock solution (e.g., 10 mg/mL).

• Dry Lipid Film: In a sterile glass tube, add the desired amount of CA stock solution. Evaporate the solvent under a gentle stream of nitrogen or by air drying to form a thin lipid film on the bottom of the tube.

• Prepare MβCD Solution: Dissolve MβCD in serum-free medium or PBS to the desired concentration (e.g., a 10:1 molar ratio of MβCD to CA is a good starting point). Pre-warm the solution to 37°C.

• Complexation: Add the warm MβCD solution to the glass tube containing the dried CA film.

• Incubate & Sonicate: Vortex the tube vigorously. Incubate the mixture in a shaking water bath at 37°C for at least 1-2 hours (or overnight for maximal complexation).[19] Intermittent sonication can facilitate the process.

• Sterilize: Sterilize the final complex solution by passing it through a 0.22 µm syringe filter.

• Application: The complex is now ready to be diluted to the final working concentration in your complete cell culture medium and added to the cells.

Protocol 2: Quantification of Cellular Uptake by HPLC

This protocol outlines a general procedure for extracting and analyzing intracellular cholesteryl arachidonate.[11]

Procedure:

• Cell Treatment: Plate cells and treat with the cholesteryl arachidonate delivery complex for the desired duration. Include an untreated control group.

• Cell Washing: Aspirate the medium. Wash the cell monolayer three times with ice-cold PBS to remove extracellular compound.

• Cell Lysis & Lipid Extraction:

  • Add 1 mL of hexane:isopropanol (3:2, v/v) to each plate.

  • Scrape the cells and collect the cell lysate/solvent mixture into a glass tube.

  • Include an internal standard (e.g., cholesteryl heptadecanoate) at this step for accurate quantification.[11]

  • Vortex thoroughly for 1 minute.

• Phase Separation: Centrifuge the mixture at 2000 x g for 10 minutes to pellet cell debris.

• Sample Preparation: Carefully transfer the upper organic phase to a new glass tube. Evaporate the solvent to dryness under nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a small, known volume of the HPLC mobile phase (e.g., acetonitrile:isopropanol, 50:50, v/v).[11]

• HPLC Analysis: Inject the sample into an HPLC system equipped with a C18 reverse-phase column. Detect cholesteryl esters using a UV detector (e.g., at 210 nm).[11]

• Quantification: Calculate the amount of cholesteryl arachidonate by comparing the peak area to a standard curve generated with known amounts of the compound.

Visualizations

Fig 1. General experimental workflow for cholesteryl arachidonate delivery and analysis.

Fig 2. A decision tree for troubleshooting common experimental issues.

Fig 3. Simplified intracellular pathway of delivered cholesteryl arachidonate (CA).

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 6. From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cholesterol - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. Frontiers | Pathways and Mechanisms of Cellular Cholesterol Efflux—Insight From Imaging [frontiersin.org]
• 10. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 11. Separation and quantitation of free cholesterol and cholesteryl esters in a macrophage cell line by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. Cholesterol transport from liposomal delivery vehicles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cytotoxic cholesterol is generated by the hydrolysis of cytoplasmic cholesteryl ester and transported to the plasma membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Consequences of cellular cholesterol accumulation: basic concepts and physiological implications - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cytotoxicity and apoptosis produced by arachidonic acid in HepG2 cells overexpressing human cytochrome P-4502E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Arachidonic acid cytotoxicity in leukocytes: implications of oxidative stress and eicosanoid synthesis [pubmed.ncbi.nlm.nih.gov]
• 18. Arachidonic acid cytotoxicity: can arachidonic acid be a physiological mediator of cell death? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Use of cyclodextrins to manipulate plasma membrane cholesterol content: evidence, misconceptions and control strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 20. nubri.niagara.edu [nubri.niagara.edu]
• 21. biochem.wustl.edu [biochem.wustl.edu]

Technical Support Center: Cholesteryl Arachidonate Synthesis and Purification

Welcome to the technical support center for the synthesis and purification of cholesteryl arachidonate (B1239269). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Synthesis

Q1: What are the common challenges in the synthesis of cholesteryl arachidonate?

The synthesis of cholesteryl arachidonate, like other cholesteryl esters, presents several challenges. These primarily revolve around the reactivity of the starting materials and the potential for side reactions.[1] Traditional methods using acid catalysts can result in poor yields and create significant purification difficulties.[1] The use of acid anhydrides or acid chlorides as esterifying agents also has limitations due to difficulties in their preparation and decreasing reactivity with increasing molecular weight.[1] Furthermore, the polyunsaturated nature of arachidonic acid makes it susceptible to oxidation, which can lead to impurities.

Q2: My reaction yield is consistently low. What are the potential causes and solutions?

Low yields in cholesteryl arachidonate synthesis can stem from several factors:

• Inefficient Esterification: The choice of catalyst and reaction conditions is crucial. Using sodium ethylate as a catalyst in an ester interchange method with cholesteryl acetate (B1210297) and methyl arachidonate has been shown to be effective.[1]

• Degradation of Arachidonic Acid: Arachidonic acid is prone to oxidation. It is essential to use high-purity starting materials and to perform the reaction under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidative side products.

• Suboptimal Reaction Conditions: Ensure that the reaction temperature and time are optimized. For instance, some modern methods for synthesizing cholesteryl esters utilize elevated temperatures (e.g., 110 °C) with specific organocatalysts.[2]

Q3: I am observing unexpected byproducts in my reaction mixture. How can I identify and minimize them?

The formation of byproducts is a common issue. Undesirable side products can arise from the use of harsh acid catalysts.[1] To minimize these, consider milder esterification methods. The purity of the starting materials, particularly the arachidonic acid or its derivative, is critical. Using freshly purified reagents can prevent the introduction of impurities from the outset. Techniques like thin-layer chromatography (TLC) can be used to monitor the reaction progress and identify the presence of byproducts.[1]

Purification

Q4: What are the most effective methods for purifying cholesteryl arachidonate?

Purification of cholesteryl arachidonate can be challenging due to its physical properties and the presence of structurally similar impurities.[1]

• Silicic Acid Chromatography: This is a well-documented and effective method for purifying cholesteryl arachidonate.[1] A column packed with silicic acid can be used to separate the desired ester from starting materials like cholesteryl acetate and other byproducts.[1]

• Crystallization: Crystallization from organic solvents is another common purification technique.[1] However, due to the low melting points of unsaturated cholesteryl esters, this can be difficult. It often requires careful selection of solvents and temperature control.

Q5: I'm having trouble separating cholesteryl arachidonate from unreacted cholesterol or cholesteryl acetate using column chromatography. What can I do?

Effective separation by column chromatography depends on the stationary phase and the eluting solvent system. For the separation of cholesteryl arachidonate, a mixture of petroleum ether and benzene (B151609) has been successfully used as the eluent with a silicic acid column.[1] It is important to monitor the fractions using a sensitive technique like TLC to identify and combine the fractions containing the pure product.[1] Prolonged elution may be necessary to remove all traces of less polar starting materials like cholesteryl acetate.[1]

Q6: My purified cholesteryl arachidonate appears to be degrading over time. What are the storage recommendations?

Cholesteryl arachidonate is susceptible to oxidation due to the presence of four double bonds in the arachidonate chain. For long-term stability, it should be stored at -20°C.[3] It is also advisable to store it under an inert atmosphere and protected from light to minimize degradation.

Data Presentation

Table 1: Physical Properties and Yields of Cholesteryl Esters

Cholesteryl Ester	Yield (%)	Melting Point (°C)
Laurate	81.5	92
Myristate	79	70
Palmitate	77-78	81.5-82.5
Stearate	87	85-85.5
Arachidate	85.5	87.5-88
Behenate	74	46.5-47
Oleate	72	42
Linoleate	69.5	32-33
Linolenate	-	24-24.5
Arachidonate	-	23

Source: Adapted from Mahadevan, V., and Lundberg, W. O. (1962). Preparation of cholesterol esters of long-chain fatty acids and characterization of cholesteryl arachidonate. Journal of Lipid Research, 3(1), 106-110.[1]

Experimental Protocols

Synthesis of Cholesteryl Arachidonate via Ester Interchange

This protocol is based on the method described by Mahadevan and Lundberg (1962).[1]

• Reactants: Cholesteryl acetate and methyl arachidonate are used as the starting materials.

• Catalyst: Sodium ethylate is employed as the catalyst for the ester interchange reaction.

• Reaction Conditions: The reaction is carried out under controlled temperature conditions to facilitate the interchange of the fatty acid groups.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) to determine the consumption of starting materials and the formation of the product.

Purification of Cholesteryl Arachidonate using Silicic Acid Chromatography

This protocol is based on the method described by Mahadevan and Lundberg (1962).[1]

• Column Preparation: A chromatography column is packed with 100-mesh silicic acid prepared as a slurry in petroleum ether.

• Sample Loading: The crude cholesteryl arachidonate, dissolved in a minimal amount of petroleum ether, is applied to the top of the column.

• Elution: The column is eluted with a solvent mixture of petroleum ether and benzene (80:20 v/v).

• Fraction Collection: Fractions are collected and monitored by TLC for the presence of the pure product and any impurities.

• Product Recovery: Fractions containing pure cholesteryl arachidonate are combined, and the solvent is evaporated under vacuum to yield the purified product.

Visualizations

Caption: Workflow for the synthesis and purification of cholesteryl arachidonate.

Caption: Troubleshooting logic for common synthesis and purification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]

Avoiding auto-oxidation of the arachidonate moiety in experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on avoiding the auto-oxidation of arachidonate (B1239269) moieties in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is arachidonic acid and why is it prone to auto-oxidation?

Arachidonic acid (AA) is a polyunsaturated omega-6 fatty acid with four cis-double bonds.[1] These double bonds make it highly susceptible to oxidation when exposed to atmospheric oxygen, a process known as auto-oxidation or lipid peroxidation. This non-enzymatic process is a free-radical chain reaction that can compromise the integrity of your samples.

Q2: What are the primary factors that promote the auto-oxidation of arachidonic acid?

Several factors can accelerate the auto-oxidation of arachidonic acid, including:

• Exposure to Oxygen: Atmospheric oxygen is the primary initiator of the oxidation cascade.

• Light: Exposure to light, especially UV light, can provide the energy to initiate radical formation.

• Heat: Higher temperatures increase the rate of chemical reactions, including oxidation.[2]

• Presence of Metal Ions: Transition metals, such as iron and copper, can catalyze the formation of reactive oxygen species, which promote lipid peroxidation.

Q3: How should I properly store my arachidonic acid stock solution to prevent degradation?

Proper storage is critical to maintaining the integrity of your arachidonic acid. Here are the best practices:

• Solvent: Store arachidonic acid in an organic solvent such as ethanol (B145695), dimethyl sulfoxide (B87167) (DMSO), or dimethylformamide (DMF). It is sparingly soluble in neutral buffers, and aqueous solutions are not recommended for storage for more than a day.[3]

• Temperature: Store stock solutions at -20°C or -80°C for long-term stability.[3]

• Inert Atmosphere: To prevent exposure to oxygen, overlay the solution with an inert gas like argon or nitrogen before sealing the vial.

• Light Protection: Use amber vials or wrap vials in foil to protect the solution from light.

Q4: Can I prepare an aqueous solution of arachidonic acid? If so, how long is it stable?

While it is difficult to dissolve arachidonic acid directly in aqueous solutions, it can be done using concentrated basic buffers (pH > 8.0).[3] However, aqueous solutions are highly unstable and should be prepared fresh for each experiment and used within 12 hours. Storing aqueous solutions for more than one day is not recommended.[3]

Q5: What are the signs of arachidonic acid oxidation in my sample?

Oxidation of arachidonic acid can lead to the formation of various byproducts. While the initial hydroperoxides are colorless and odorless, their subsequent degradation can produce aldehydes and other compounds that may have a rancid smell. A yellowish appearance of the solution can also indicate deterioration.[4] For accurate assessment, it is best to use a quantitative assay to measure lipid peroxidation.

Q6: Which antioxidants can I use to protect my arachidonic acid samples?

Antioxidants can be added to your samples to inhibit the auto-oxidation process. Butylated hydroxytoluene (BHT) is a commonly used and effective antioxidant for lipids.[5][6] It acts as a free radical scavenger, terminating the chain reaction of lipid peroxidation.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent or non-reproducible experimental results.	Oxidation of arachidonic acid leading to variable concentrations of the active compound.	1. Review Storage and Handling: Ensure your arachidonic acid stock is stored under an inert atmosphere at the correct temperature and protected from light. 2. Prepare Fresh Dilutions: Always prepare working solutions fresh from a properly stored stock solution for each experiment. 3. Incorporate an Antioxidant: Consider adding an antioxidant like BHT to your working solutions to prevent oxidation during the experiment.[5] 4. Quantify Peroxidation: Use an assay like the TBARS assay to check for oxidation in your stock or samples.
My arachidonic acid solution has turned yellow.	This is a visual indicator of significant degradation and oxidation.[4]	1. Discard the Solution: Do not use the discolored solution as it contains oxidation byproducts that can interfere with your experiment and produce erroneous results. 2. Obtain a Fresh Stock: Start with a new, unoxidized vial of arachidonic acid. 3. Implement Proper Handling: Strictly follow the recommended storage and handling procedures to prevent future oxidation.
Difficulty dissolving arachidonic acid in my aqueous buffer.	Arachidonic acid has poor solubility in neutral aqueous solutions.	1. Use an Organic Solvent Stock: Dissolve the arachidonic acid in an appropriate organic solvent like ethanol or DMSO first. Then, make final dilutions into your aqueous buffer just before use, ensuring the final concentration of the organic solvent is minimal and does not affect your experimental system.[3] 2. Use a Basic Buffer: For an organic solvent-free solution, use a concentrated basic buffer with a pH greater than 8.0.[3]
Observing unexpected cellular toxicity or off-target effects.	Oxidation products of arachidonic acid, such as 4-hydroxy-2-nonenal (4-HNE), can be cytotoxic.	1. Confirm Purity: Ensure the arachidonic acid you are using is of high purity and has not undergone significant oxidation. 2. Minimize Oxidation During Experiment: Protect your experimental samples from light and heat as much as possible. If feasible, perform manipulations under a gentle stream of nitrogen. 3. Include Vehicle Controls: Always include a vehicle control (the solvent used to dissolve the arachidonic acid) in your experiments to differentiate between the effects of the solvent and the fatty acid.

Quantitative Data Summary

The following table summarizes the stability of polyunsaturated fatty acids (PUFAs), including arachidonic acid, under different storage conditions with and without the antioxidant BHT.

Condition	Storage Duration	% Decrease in Total PUFAs	% Decrease in Highly Unsaturated FAs (HUFAs)	Reference
No BHT	28 days	49%	62%	[7]
2.5 mg/mL BHT	28 days	15%	34%	[7]
5.0 mg/mL BHT	28 days	6%	13%	[7]

Experimental Protocols

Protocol 1: Preparation of Arachidonic Acid Stock Solution

This protocol describes the preparation of a concentrated stock solution of arachidonic acid in an organic solvent.

Materials:

• Arachidonic acid (neat oil or in an ampule)

• Anhydrous ethanol (or DMSO/DMF)

• Inert gas (argon or nitrogen)

• Amber glass vials with PTFE-lined caps

• Micropipettes

Procedure:

• Allow the arachidonic acid vial and the solvent to equilibrate to room temperature to prevent moisture condensation.

• Work in a well-ventilated fume hood.

• If using an ampule, carefully score and break it open.

• Using a micropipette, transfer the desired volume of arachidonic acid to a pre-weighed amber glass vial.

• Alternatively, if starting from a known mass, add the appropriate volume of solvent to the vial containing the arachidonic acid to achieve the desired concentration (e.g., 100 mg/mL in ethanol).

• Vortex the solution until the arachidonic acid is completely dissolved.

• Before sealing the vial, gently flush the headspace with a stream of inert gas (argon or nitrogen) for 15-30 seconds to displace any oxygen.

• Tightly cap the vial and seal with parafilm.

• Store the stock solution at -20°C or -80°C.

Protocol 2: Thiobarbituric Acid Reactive Substances (TBARS) Assay for Lipid Peroxidation

This protocol provides a method to quantify malondialdehyde (MDA), a secondary product of lipid peroxidation.

Materials:

• Sample containing arachidonic acid (e.g., cell lysate, plasma)

• Malondialdehyde (MDA) standard (e.g., 1,1,3,3-tetramethoxypropane)

• Thiobarbituric acid (TBA) solution (0.67% w/v)

• 10% Trichloroacetic acid (TCA) solution

• Microcentrifuge tubes

• Heating block or boiling water bath

• Microplate reader

Procedure:

• Sample Preparation:

  • To 100 µL of your sample in a microcentrifuge tube, add 200 µL of ice-cold 10% TCA to precipitate proteins.[8]

  • Incubate on ice for 15 minutes.[8]

  • Centrifuge at 2,200 x g for 15 minutes at 4°C.[8]

  • Carefully transfer 200 µL of the supernatant to a new labeled tube.[8]

• Standard Curve Preparation:

  • Prepare a series of MDA standards by diluting the MDA stock solution to concentrations ranging from 0 to 100 µM.

• Reaction:

  • Add an equal volume (200 µL) of 0.67% TBA solution to each sample and standard tube.[8]

  • Incubate the tubes in a boiling water bath (95-100°C) for 10 minutes.[8]

  • Cool the tubes on ice for 10 minutes to stop the reaction.

• Measurement:

  • Transfer 150 µL of each sample and standard to a 96-well plate in duplicate.[8]

  • Read the absorbance at 532 nm using a microplate reader.[8]

• Analysis:

  • Subtract the absorbance of the blank (0 µM MDA) from all readings.

  • Plot the absorbance of the standards versus their concentration to create a standard curve.

  • Determine the MDA concentration in your samples from the standard curve.

Visualizations

Caption: Simplified pathway of arachidonic acid auto-oxidation.

References

• 1. Arachidonic acid - Wikipedia [en.wikipedia.org]
• 2. Effects of temperature on arachidonic acid-induced cellular edema and membrane perturbation in rat brain cortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mpbio.com [mpbio.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Use of the antioxidant BHT in asymmetric membrane tablet coatings to stabilize the core to the acid catalyzed peroxide oxidation of a thioether drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Butylated hydroxytoluene can protect polyunsaturated fatty acids in dried blood spots from degradation for up to 8 weeks at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thiobarbituric acid reactive substances (TBARS) Assay [protocols.io]

Technical Support Center: Purity Assessment of Commercially Available Cholesteryl Arachidonate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in assessing the purity of commercially available cholesteryl arachidonate (B1239269).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial cholesteryl arachidonate?

A1: Common impurities can arise from the synthesis process or degradation. These may include:

• Free Cholesterol: Unreacted starting material.

• Arachidonic Acid: The fatty acid starting material or a product of hydrolysis.

• Oxidized Cholesteryl Arachidonate Species: Due to the susceptibility of the polyunsaturated arachidonate chain to oxidation. This can include hydroperoxides, endoperoxides, and other oxygenated products.

• Isomers of Arachidonic Acid: Depending on the source and synthesis of the arachidonic acid used.

• Other Cholesteryl Esters: If the arachidonic acid used was not pure, esters of other fatty acids might be present.

• Residual Solvents: From the purification process.

Q2: What is the recommended storage procedure for cholesteryl arachidonate to maintain its purity?

A2: To minimize degradation, cholesteryl arachidonate should be stored at -20°C or -80°C.[1] It is often supplied as a neat oil or in an organic solvent.[2][3] To prevent oxidation, it is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) and to minimize freeze-thaw cycles.[1]

Q3: Which analytical techniques are most suitable for assessing the purity of cholesteryl arachidonate?

A3: The most common and effective techniques are:

• High-Performance Liquid Chromatography (HPLC): Primarily for quantitative purity assessment.[4][5]

• Mass Spectrometry (MS), often coupled with Liquid Chromatography (LC-MS): For identification of the parent compound and impurities based on mass-to-charge ratio.[6][7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation and identification of impurities with distinct chemical shifts.[9][10][11]

Q4: Can I use a simple enzymatic assay to determine the purity?

A4: Enzymatic assays can determine the total cholesterol content after hydrolysis of the cholesteryl ester.[12][13][14] However, these kits will not provide information about impurities related to the arachidonate moiety or the presence of other cholesteryl esters. Therefore, they are not sufficient for a comprehensive purity assessment but can be a useful complementary technique.

Troubleshooting Guides

HPLC Analysis Troubleshooting

Issue	Potential Cause	Suggested Solution
Broad or Tailing Peaks	1. Column degradation. 2. Incompatible sample solvent with the mobile phase. 3. Column contamination.	1. Replace the column. 2. Dissolve the sample in the initial mobile phase. 3. Wash the column with a strong solvent like isopropanol (B130326).[15]
Ghost Peaks	1. Contamination in the mobile phase or sample. 2. Carryover from a previous injection.	1. Use high-purity solvents and prepare fresh mobile phase.[16] 2. Implement a needle wash step with a strong solvent in your autosampler sequence.[16]
Retention Time Shifts	1. Inconsistent mobile phase preparation. 2. Fluctuations in column temperature. 3. Insufficient column equilibration.	1. Ensure accurate and consistent mobile phase preparation.[17] 2. Use a column oven to maintain a stable temperature.[17] 3. Increase the column equilibration time between injections.[17]
Unexpected Peaks	1. Sample degradation (oxidation). 2. Presence of impurities from the supplier.	1. Prepare fresh samples and minimize exposure to air and light. Consider adding an antioxidant like BHT during extraction.[6] 2. Use LC-MS to identify the mass of the unexpected peaks to help elucidate their structure.

Mass Spectrometry (LC-MS) Analysis Troubleshooting

Issue	Potential Cause	Suggested Solution
Poor Ionization/Low Signal Intensity	1. Cholesteryl esters have poor ionization efficiency.[6][8] 2. In-source fragmentation.[6][9]	1. Use adduct-forming mobile phase additives like ammonium (B1175870) formate (B1220265) or sodium acetate (B1210297) to form [M+NH4]+ or [M+Na]+ ions, which have better ionization efficiency.[5] 2. Optimize ion source parameters, such as temperature and voltages, to minimize fragmentation.[9]
In-source Fragmentation	High ion source temperature or high collision energy can cause the molecule to fragment before mass analysis.[6][9]	Systematically lower the ion transfer temperature and transmission radio frequency levels to find the optimal settings that reduce fragmentation without significantly losing sensitivity.[9]
Isobaric Interference	Other lipids, such as diacylglycerols, can have the same nominal mass as cholesteryl arachidonate or its impurities.[8]	Use tandem mass spectrometry (MS/MS) to generate fragment ions specific to cholesteryl esters. The neutral loss of the cholestane (B1235564) moiety (368.5 Da) is a characteristic fragmentation pathway.[5][8]

NMR Spectroscopy Troubleshooting

Issue	Potential Cause	Suggested Solution
Overlapping Signals in ¹H NMR	The aliphatic chains of lipids have many protons with similar chemical shifts, leading to significant signal overlap.[9]	1. Use a higher field strength NMR spectrometer for better signal dispersion. 2. Utilize 2D NMR techniques like COSY and HSQC to resolve overlapping signals and aid in structural assignment.[18]
Broad Resonances	Sample aggregation or high viscosity.	1. Ensure the sample is fully dissolved and sonicate if necessary. 2. Run the experiment at a slightly elevated temperature to reduce viscosity.
Low Sensitivity for ¹³C NMR	The low natural abundance of the ¹³C isotope results in a weaker signal compared to ¹H NMR.[9]	Increase the number of scans to improve the signal-to-noise ratio.

Experimental Protocols

Protocol 1: HPLC Purity Assessment

• Sample Preparation: Dissolve a known concentration of cholesteryl arachidonate in isopropanol or the initial mobile phase.

• HPLC System: A standard HPLC system with a UV detector is required.

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of acetonitrile (B52724) and isopropanol (e.g., starting with 50:50 v/v) is a common choice.[4]

• Flow Rate: A typical flow rate is 1 mL/min.

• Detection: Monitor the eluent at a low wavelength, such as 205-210 nm, as cholesteryl esters lack a strong chromophore at higher wavelengths.[4][5]

• Analysis: Purity is determined by the area percentage of the main peak relative to the total area of all peaks.

Protocol 2: LC-MS Identification of Impurities

• Sample Preparation: Prepare the sample as for HPLC analysis.

• LC-MS System: A liquid chromatography system coupled to a mass spectrometer (e.g., Q-TOF or Orbitrap) is used.

• Chromatography: Use the same HPLC conditions as described above.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is common.

  • Adduct Formation: Add ammonium formate or sodium acetate to the mobile phase to promote the formation of [M+NH4]⁺ or [M+Na]⁺ ions.[5]

  • Full Scan Analysis: Acquire data in full scan mode to detect all ions present.

  • Tandem MS (MS/MS): Perform fragmentation analysis on the parent ion of cholesteryl arachidonate and any suspected impurity peaks. A characteristic neutral loss of 368.5 Da (the cholestane moiety) confirms a cholesteryl ester structure.[5][8]

Protocol 3: NMR Structural Confirmation

• Sample Preparation: Dissolve a sufficient amount of cholesteryl arachidonate in a deuterated solvent such as chloroform-d (B32938) (CDCl₃).

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.

• ¹H NMR: Acquire a standard proton NMR spectrum. Key signals include those for the cholesterol backbone and the arachidonate chain's vinyl and allylic protons.

• ¹³C NMR: Acquire a proton-decoupled carbon-13 spectrum to observe all unique carbon atoms.

• 2D NMR: If signal overlap is an issue, perform 2D NMR experiments such as COSY (to identify proton-proton couplings) and HSQC (to correlate protons with their directly attached carbons) for unambiguous signal assignment.[18]

Data Presentation

Table 1: Typical Quantitative Data for Cholesteryl Arachidonate

Parameter	Typical Value	Analytical Technique
Molecular Weight	672.58 g/mol	Mass Spectrometry
Purity Specification	≥98%	HPLC
[M+NH₄]⁺	690.62 m/z	Mass Spectrometry
[M+Na]⁺	695.57 m/z	Mass Spectrometry
Characteristic MS/MS Fragment	369.35 m/z (Cholestatriene ion)	Tandem MS
¹H NMR (CDCl₃) δ (ppm)	~5.3 (vinyl H), ~4.6 (cholesterol H3)	NMR
¹³C NMR (CDCl₃) δ (ppm)	~173 (ester carbonyl), ~120-140 (vinyl C)	NMR

Visualizations

Caption: General workflow for the purity assessment of cholesteryl arachidonate.

Caption: Troubleshooting decision tree for unexpected peaks in HPLC analysis.

Caption: Simplified metabolic fate of cholesteryl arachidonate after cellular uptake.

References

• 1. ssi.shimadzu.com [ssi.shimadzu.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Mass Spectrometric Analysis of Long-Chain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. zefsci.com [zefsci.com]
• 5. Electrospray Ionization Tandem Mass Spectrometry of Sodiated Adducts of Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cholesterol Ester Analysis Service - Creative Proteomics [creative-proteomics.com]
• 7. biorxiv.org [biorxiv.org]
• 8. Analysis of Cholesteryl Esters and Diacylglycerols using Lithiated Adducts and Electrospray Ionization Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of Lipid In-Source Fragmentation on Different Orbitrap-based Mass Spectrometers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 13C and 1H NMR ester region resonance assignments and the composition of human infant and child meibum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Arachidonate metabolism and the signaling pathway of induction of apoptosis by oxidized LDL/oxysterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cholesterol/Cholesterol Ester-Glo™ Assay | Cholesterol Assay | Cholesterol Ester [promega.sg]
• 13. abbexa.com [abbexa.com]
• 14. Total Cholesterol and Cholesteryl Ester Fluorometric Assay Kit - Elabscience® [elabscience.com]
• 15. benchchem.com [benchchem.com]
• 16. medikamenterqs.com [medikamenterqs.com]
• 17. labcompare.com [labcompare.com]
• 18. NMR spectroscopic identification of cholesterol esters, plasmalogen and phenolic glycolipids as fingerprint markers of human intracranial tuberculomas - PubMed [pubmed.ncbi.nlm.nih.gov]

Impact of freeze-thaw cycles on cholesteryl arachidonate stability

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of cholesteryl arachidonate (B1239269), with a focus on the impact of freeze-thaw cycles. The information is presented in a question-and-answer format to address common issues and provide troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for cholesteryl arachidonate?

For long-term stability, it is recommended to store cholesteryl arachidonate at -20°C or below. For stock solutions, storage at -80°C is preferable.[1][2][3]

Q2: How many times can I freeze-thaw my cholesteryl arachidonate sample?

There is no definitive number of freeze-thaw cycles that cholesteryl arachidonate can withstand without degradation, as it can depend on the solvent, concentration, and presence of antioxidants. However, repeated freeze-thaw cycles should be avoided.[4] It is best practice to aliquot stock solutions into single-use volumes to minimize the number of freeze-thaw cycles for the entire batch.

Q3: What are the primary degradation pathways for cholesteryl arachidonate during freeze-thaw cycles?

The two primary degradation pathways for cholesteryl arachidonate, a polyunsaturated cholesteryl ester, are hydrolysis and oxidation.[2][3] The arachidonate moiety is particularly susceptible to oxidation due to its multiple double bonds.[1][3] Freeze-thaw cycles can accelerate degradation by concentrating solutes and increasing exposure to oxygen.

Q4: What are the potential degradation products of cholesteryl arachidonate?

Degradation can lead to the formation of free arachidonic acid and cholesterol via hydrolysis, and various oxidized cholesterol and arachidonic acid derivatives through oxidation.[5]

Q5: How can I minimize the degradation of cholesteryl arachidonate during handling and storage?

To minimize degradation, follow these best practices:

• Storage: Store at -20°C or -80°C in a tightly sealed glass vial with a Teflon-lined cap.[2]

• Inert Atmosphere: For maximum stability, especially for long-term storage, overlay the solution with an inert gas like argon or nitrogen before sealing.[2]

• Aliquoting: Prepare single-use aliquots from a stock solution to avoid repeated freeze-thaw cycles.[4]

• Thawing: When retrieving a frozen aliquot, allow it to warm to room temperature before opening the vial. This prevents condensation of atmospheric moisture into the cold sample, which can promote hydrolysis.[2]

• Solvent Choice: Use high-purity, anhydrous solvents.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent experimental results with the same batch of cholesteryl arachidonate.	Degradation due to multiple freeze-thaw cycles of the stock solution.	1. Discard the current stock solution that has been repeatedly freeze-thawed.2. Prepare a new stock solution and immediately aliquot it into single-use vials.3. For each experiment, use a fresh, previously unthawed aliquot.4. If the issue persists, consider analyzing the purity of the cholesteryl arachidonate.
Appearance of unexpected peaks in analytical chromatography (e.g., HPLC, LC-MS).	Formation of degradation products (e.g., free arachidonic acid, cholesterol, oxidized derivatives).	1. Confirm the identity of the unexpected peaks using mass spectrometry if possible.2. Review your handling and storage procedures to identify potential sources of degradation (e.g., exposure to air, light, excessive freeze-thaw cycles).3. Implement best practices for handling and storage as outlined in the FAQs.4. Consider adding an antioxidant like BHT to your stock solution if compatible with your experimental system.
Change in the physical appearance of the cholesteryl arachidonate solution (e.g., color change, precipitation).	Significant degradation or solvent evaporation.	1. Do not use the solution for experiments.2. Prepare a fresh solution from a new, unopened vial of cholesteryl arachidonate.3. Ensure proper sealing of vials to prevent solvent evaporation.

Quantitative Data on Lipid Stability After Freeze-Thaw Cycles

Lipid Analyte	Matrix	Number of Freeze-Thaw Cycles	Observed Change in Concentration	Reference
Cholesteryl Ester (CE 20:2n6)	Serum	2-3	~50-60% decrease	[6]
Total Cholesterol	Plasma	7	~4.5% decrease	[7]
LDL-Cholesterol	Plasma	7	~3.5% decrease	[7]
Cholesterol	Plasma	20	~6% decrease	[8]
Total Cholesterol	Serum	10	Stable	[9]
Triglycerides	Serum	10	Stable	[9]

Note: This table is intended to provide a general understanding of lipid stability and the data should be interpreted with caution as it does not directly represent the stability of pure cholesteryl arachidonate.

Experimental Protocols

For researchers wishing to determine the stability of cholesteryl arachidonate under their specific experimental conditions, the following general protocol for a freeze-thaw stability study is suggested.

Objective: To quantify the degradation of cholesteryl arachidonate after multiple freeze-thaw cycles.

Materials:

• Cholesteryl arachidonate

• High-purity, anhydrous solvent (e.g., chloroform, ethanol)

• Glass vials with Teflon-lined caps

• Freezer (-20°C or -80°C)

• Analytical instrument (e.g., HPLC-UV, LC-MS)

• Internal standard (e.g., a stable cholesteryl ester not present in the sample)

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh a known amount of cholesteryl arachidonate and dissolve it in a precise volume of the chosen solvent to create a stock solution of known concentration.

  • Add an internal standard at a known concentration.

• Aliquoting:

  • Dispense the stock solution into multiple, single-use glass vials.

  • If desired, overlay the solution with an inert gas (e.g., argon) before sealing.

• Baseline Analysis (Cycle 0):

  • Immediately analyze three aliquots to determine the initial concentration of cholesteryl arachidonate. This will serve as the baseline (T=0).

• Freeze-Thaw Cycling:

  • Place the remaining aliquots in the freezer at the desired temperature (e.g., -20°C) for a defined period (e.g., 24 hours).

  • Remove the vials and allow them to thaw completely at room temperature. This constitutes one freeze-thaw cycle.

• Analysis at Different Cycles:

  • After 1, 3, 5, and 10 freeze-thaw cycles, remove three aliquots at each time point for analysis.

  • Quantify the concentration of cholesteryl arachidonate using a validated analytical method (e.g., HPLC with UV detection at a low wavelength such as 205 nm).

• Data Analysis:

  • Calculate the mean concentration of cholesteryl arachidonate at each freeze-thaw cycle.

  • Express the stability as the percentage of the initial concentration remaining at each time point.

  • Plot the percentage of remaining cholesteryl arachidonate against the number of freeze-thaw cycles.

Visualizations

Caption: Experimental workflow for assessing cholesteryl arachidonate stability through freeze-thaw cycles.

Caption: Primary degradation pathways of cholesteryl arachidonate.

References

• 1. From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. avantiresearch.com [avantiresearch.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. jfda-online.com [jfda-online.com]
• 6. Effects of sample handling and storage on quantitative lipid analysis in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of Multiple Freeze/Thaw Cycles on Measurements of Potential Novel Biomarkers Associated With Adverse Pregnancy Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of Cholesteryl Arachidonate and Cholesteryl Oleate: Implications for Cellular Lipid Metabolism and Inflammation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biochemical and cellular effects of two prominent cholesteryl esters: cholesteryl arachidonate (B1239269) and cholesteryl oleate (B1233923). While both are key players in lipid metabolism and storage, emerging evidence suggests they exert divergent effects on cellular processes, particularly inflammation and the development of atherosclerosis. This document summarizes the current understanding, presents available data in a comparative format, details relevant experimental protocols, and visualizes key pathways to aid in research and drug development.

Introduction to Cholesteryl Esters

Cholesteryl esters are formed through the esterification of cholesterol with a fatty acid, a reaction catalyzed primarily by the enzyme acyl-CoA:cholesterol acyltransferase (ACAT) within cells. This conversion renders cholesterol more hydrophobic, facilitating its storage in lipid droplets and its transport within lipoproteins. The specific fatty acid attached to cholesterol significantly influences the biological activity of the resulting cholesteryl ester. This guide focuses on the comparison between cholesteryl arachidonate, derived from the polyunsaturated omega-6 fatty acid arachidonic acid, and cholesteryl oleate, derived from the monounsaturated omega-9 fatty acid oleic acid.

Comparative Effects on Cellular Processes

While direct comparative studies on cholesteryl arachidonate and cholesteryl oleate are limited, a comparison can be drawn from the known effects of their constituent fatty acids and the existing literature on each cholesteryl ester. Cholesteryl oleate is extensively linked to the pathology of atherosclerosis, whereas the role of cholesteryl arachidonate is less defined and may be context-dependent, with its precursor, arachidonic acid, having both pro- and anti-inflammatory roles.

Data Summary

Feature	Cholesteryl Arachidonate	Cholesteryl Oleate	References
Primary Fatty Acid	Arachidonic Acid (20:4, n-6)	Oleic Acid (18:1, n-9)	N/A
Role in Atherosclerosis	Role is not well-defined. Its precursor, arachidonic acid, has complex roles in inflammation.	Strongly associated with the progression of atherosclerosis. A major component of cholesteryl esters in atherosclerotic plaques.	[1][2]
Effect on Macrophage Foam Cell Formation	Not well-studied. Arachidonic acid can be incorporated into macrophage lipids, but its direct effect on foam cell formation via cholesteryl ester is unclear.	Promotes the formation of macrophage foam cells, a hallmark of early atherosclerotic lesions.	[1][3]
Inflammatory Potential	Inferred from arachidonic acid, which is a precursor to both pro-inflammatory (e.g., prostaglandins, leukotrienes) and anti-inflammatory (e.g., lipoxins) mediators. Some studies suggest arachidonic acid can have anti-inflammatory effects in macrophages.	Associated with a pro-inflammatory phenotype in macrophages within atherosclerotic plaques.	[2][4][5]
Physical Properties in Lipid Membranes	Exhibits high monolayer solubility and does not readily form double-layer surface phases, suggesting greater abundance in lipid bilayers.	Forms both monolayer and double-layer surface phases.	N/A
Antibacterial Activity	Has demonstrated antibacterial activity against P. aeruginosa.	Not typically associated with antibacterial activity.	N/A

Signaling Pathways and Molecular Mechanisms

The differential effects of cholesteryl arachidonate and cholesteryl oleate are rooted in their influence on key signaling pathways that govern inflammation and lipid metabolism.

Cholesteryl Oleate and Pro-Inflammatory Signaling

The accumulation of cholesteryl oleate in macrophages is a key event in the development of atherosclerosis. This process is driven by the uptake of modified low-density lipoproteins (LDL) and subsequent esterification of cholesterol by ACAT1. The resulting lipid droplets rich in cholesteryl oleate contribute to a pro-inflammatory state, in part through the activation of the NF-κB signaling pathway, which upregulates the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

Cholesteryl Oleate's Pro-Inflammatory Cascade in Macrophages.

Potential Signaling of Cholesteryl Arachidonate

The signaling effects of cholesteryl arachidonate are less understood. However, based on the metabolism of its precursor, arachidonic acid, it is plausible that its effects are more nuanced. Arachidonic acid can be metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes to produce a variety of eicosanoids with opposing effects on inflammation. This suggests that the impact of cholesteryl arachidonate on inflammatory signaling could be dependent on the specific enzymatic pathways that are active in the cell.

Metabolic Fate of Arachidonic Acid from Cholesteryl Arachidonate.

Experimental Protocols

To facilitate further research into the comparative effects of cholesteryl arachidonate and cholesteryl oleate, this section provides detailed methodologies for key experiments.

Macrophage Culture and Foam Cell Formation

Objective: To induce foam cell formation in macrophages by treatment with cholesteryl esters and to quantify lipid accumulation.

Materials:

• Macrophage cell line (e.g., RAW 264.7 or THP-1)

• Cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Cholesteryl arachidonate and cholesteryl oleate (solubilized in a suitable vehicle, e.g., complexed with bovine serum albumin or delivered via liposomes)

• Modified LDL (e.g., acetylated LDL or oxidized LDL) as a positive control for foam cell formation

• Phosphate-buffered saline (PBS)

• 4% paraformaldehyde (PFA) in PBS

• Oil Red O staining solution

• Hematoxylin (B73222) for counterstaining

• Microscope

Procedure:

• Cell Culture: Culture macrophages in a 24-well plate with glass coverslips at an appropriate density until they adhere and reach desired confluency. For THP-1 monocytes, differentiate into macrophages using PMA (phorbol 12-myristate 13-acetate).

• Treatment: Remove the culture medium and replace it with a medium containing the desired concentration of cholesteryl arachidonate, cholesteryl oleate, or modified LDL. Include a vehicle-only control. Incubate for 24-48 hours.

• Fixation: Aspirate the medium and wash the cells gently with PBS. Fix the cells with 4% PFA for 30 minutes at room temperature.

• Oil Red O Staining:

  • Wash the fixed cells with distilled water.

  • Incubate with 60% isopropanol (B130326) for 5 minutes.

  • Remove the isopropanol and add the Oil Red O working solution. Incubate for 15-30 minutes.

  • Remove the staining solution and wash with 60% isopropanol, followed by washes with distilled water.

  • Counterstain with hematoxylin for 1 minute.

  • Wash with distilled water.

• Visualization and Quantification: Mount the coverslips on microscope slides and visualize under a light microscope. Lipid droplets will appear red. The extent of foam cell formation can be quantified by measuring the stained area per cell using image analysis software.

Quantification of Inflammatory Cytokine Production

Objective: To measure the secretion of pro-inflammatory cytokines (e.g., TNF-α, IL-6) from macrophages treated with cholesteryl esters.

Materials:

• Macrophage cell culture supernatant from the experiment described in 4.1.

• Enzyme-Linked Immunosorbent Assay (ELISA) kits for TNF-α and IL-6.

• Microplate reader.

Procedure:

• Sample Collection: Collect the cell culture supernatants from the different treatment groups (cholesteryl arachidonate, cholesteryl oleate, controls) before cell fixation. Centrifuge the supernatants to remove any cellular debris and store at -80°C until analysis.

• ELISA: Perform the ELISA according to the manufacturer's instructions. This typically involves:

  • Coating a 96-well plate with a capture antibody.

  • Adding the standards and samples (supernatants).

  • Adding a detection antibody.

  • Adding an enzyme conjugate (e.g., streptavidin-HRP).

  • Adding a substrate to produce a colorimetric signal.

  • Stopping the reaction and measuring the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the concentration of each cytokine in the samples by comparing their absorbance to the standard curve.

Experimental Workflow Diagram

Workflow for comparing the effects of cholesteryl esters.

Conclusion and Future Directions

The comparison between cholesteryl arachidonate and cholesteryl oleate reveals a significant knowledge gap in our understanding of how different cholesteryl esters modulate cellular function. While cholesteryl oleate is clearly implicated in the pro-inflammatory and atherogenic processes of foam cell formation, the role of cholesteryl arachidonate remains largely unexplored. Based on the divergent roles of their precursor fatty acids, it is hypothesized that cholesteryl arachidonate may exert distinct, and possibly even opposing, effects on macrophage biology.

Future research should focus on direct, head-to-head comparisons of these two cholesteryl esters using the experimental protocols outlined in this guide. Such studies are crucial for elucidating the precise mechanisms by which different dietary fats contribute to cardiovascular disease and for the development of novel therapeutic strategies targeting lipid metabolism and inflammation.

References

• 1. Frontiers | Foam Cells in Atherosclerosis: Novel Insights Into Its Origins, Consequences, and Molecular Mechanisms [frontiersin.org]
• 2. Impact of Lipid Metabolism on Macrophage Polarization: Implications for Inflammation and Tumor Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The cell origins of foam cell and lipid metabolism regulated by mechanical stress in atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Arachidonic Acid Metabolism Controls Macrophage Alternative Activation Through Regulating Oxidative Phosphorylation in PPARγ Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of n-3 fatty acids on the expression of inflammatory genes in THP-1 macrophages - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Cholesteryl Arachidonate Measurements

For researchers, scientists, and drug development professionals, the accurate quantification of cholesteryl arachidonate (B1239269), a key cholesteryl ester involved in various physiological and pathological processes, is of paramount importance. This guide provides an objective comparison of the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with alternative methods, namely Gas Chromatography-Mass Spectrometry (GC-MS) and colorimetric assays (often utilized in ELISA kits), for the measurement of cholesteryl arachidonate and other cholesteryl esters. The information presented is supported by a summary of experimental data and detailed methodologies to aid in the selection of the most appropriate analytical technique.

Data Presentation: A Comparative Analysis of Assay Performance

The selection of an analytical method is critically dependent on its performance characteristics. The following tables summarize typical quantitative performance data for LC-MS/MS, GC-MS, and colorimetric assays for the analysis of cholesteryl esters. It is important to note that these values are representative and may vary depending on the specific instrumentation, sample matrix, and experimental conditions.

Table 1: Performance Characteristics of LC-MS/MS for Cholesteryl Ester Quantification

Validation Parameter	Typical Performance	Notes
Linearity (r²)	> 0.98[1]	Demonstrates a strong correlation between concentration and response over a defined range.
Limit of Detection (LOD)	0.04 - 12.3 ng/mL (for various lipids)[1]	High sensitivity allows for the detection of low-abundance species.
Limit of Quantification (LOQ)	0.1 - 190 ng/mL (for various lipids)[1]	The lowest concentration that can be reliably quantified with acceptable precision and accuracy. For cholesteryl esters, LOQs can range from 0.2 to 10.0 µg/ml.[2]
Dynamic Range	1 pmol to 1 nmol (for C17:0 cholesteryl ester)[3]	A wide dynamic range allows for the measurement of both low and high concentration samples without dilution.
Precision (%RSD)	< 15%	Indicates good reproducibility of the measurement.
Accuracy (% Bias)	75.9% to 125.1% (for various sterols)[2]	Demonstrates the closeness of the measured value to the true value.

Table 2: Performance Characteristics of GC-MS for Cholesteryl Ester Quantification

Validation Parameter	Typical Performance	Notes
Linearity (r²)	> 0.98 (for cholesteryl laurate, myristate, oleate, and linoleate)[2]	Good linearity is achievable after appropriate derivatization.
Limit of Quantification (LOQ)	0.2 - 10.0 µg/mL (for various cholesteryl esters)[2]	Sensitivity is generally good but may be lower than modern LC-MS/MS methods.
Precision (%RSD)	1.1 - 9.8%[2]	High precision can be achieved with careful optimization of the method.
Accuracy (% Bias)	75.9 - 125.1%[2]	Accuracy is dependent on the efficiency of the derivatization step.
Recovery	26.1 - 64.0% (for cholesteryl esters)[2]	Lower recovery may be observed for some cholesteryl esters.

Table 3: Performance Characteristics of Colorimetric Assays (ELISA principle) for Total Cholesterol/Cholesteryl Esters

Validation Parameter	Typical Performance	Notes
Detection Range	Varies by kit (e.g., 0.313-20 ng/ml for CETP)[4]	The range is specific to the kit and target analyte.
Sensitivity	Varies by kit (e.g., 0.188 ng/ml for CETP)[4]	Generally less sensitive than MS-based methods.
Precision (%CV)	Intra-assay: < 15%, Inter-assay: < 15%[5]	Good precision is reported by manufacturers.
Specificity	Specific to the target protein (e.g., CETP) or total cholesterol, not specific for individual cholesteryl esters.[4]	These assays typically measure total cholesterol or a related protein, not individual cholesteryl esters like cholesteryl arachidonate.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are representative protocols for the analysis of cholesteryl arachidonate and other cholesteryl esters using LC-MS/MS and GC-MS.

LC-MS/MS Experimental Protocol

This method is suitable for the direct analysis of intact cholesteryl esters from biological samples.

• Sample Preparation (Lipid Extraction):

  • To a biological sample (e.g., plasma, tissue homogenate), add a mixture of cold methanol (B129727) containing internal standards (e.g., deuterated cholesterol).[6]

  • Add cold methyl tert-butyl ether (MTBE) containing a cholesteryl ester internal standard (e.g., CE 22:1).[6]

  • Induce phase separation by adding water and centrifuge.[6]

  • Collect the organic (lower) phase, evaporate to dryness, and reconstitute in a suitable solvent mixture (e.g., methanol/toluene).[6]

• Liquid Chromatography (LC) Conditions:

  • Column: A C18 reversed-phase column is commonly used.[3][6]

  • Mobile Phase A: 50:50 (v/v) Water:Methanol with 0.1% formic acid and 10 mM ammonium (B1175870) formate.[3]

  • Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol with 0.1% formic acid and 10 mM ammonium formate.[3]

  • Flow Rate: 0.5 mL/min.[3]

  • Gradient: A typical gradient involves increasing the percentage of Mobile Phase B over time to elute the hydrophobic cholesteryl esters.[3]

• Tandem Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is common.

  • Precursor Ion: For cholesteryl esters, the ammonium adduct [M+NH4]+ is often monitored.[3]

  • Product Ion: A characteristic product ion for all cholesteryl esters is the dehydrated cholesterol fragment at m/z 369.35.[3]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring the transition from the precursor ion to the product ion.

GC-MS Experimental Protocol

This method requires derivatization to increase the volatility of cholesteryl esters for gas chromatographic analysis.

• Sample Preparation and Derivatization:

  • Lipid Extraction: Perform a lipid extraction from the biological sample as described for the LC-MS/MS method.

  • Saponification (optional): To measure total fatty acids from cholesteryl esters, a saponification step with KOH can be included to hydrolyze the ester bond.

  • Derivatization: The extracted lipids are dried and then derivatized. A common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS), which converts the hydroxyl group of cholesterol (after hydrolysis) or any free cholesterol to a more volatile trimethylsilyl (B98337) (TMS) ether.[7] Alternatively, for fatty acid analysis after hydrolysis, esterification to form fatty acid methyl esters (FAMEs) using BF3-methanol is common.[7]

• Gas Chromatography (GC) Conditions:

  • Column: A non-polar capillary column, such as a DB-5MS, is typically used.

  • Injector Temperature: 280 °C.[8]

  • Oven Temperature Program: A temperature gradient is used to separate the different lipid components, for example, starting at 100°C and ramping up to 320°C.[8]

  • Carrier Gas: Helium at a constant flow rate.[9]

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is often used for quantification, monitoring characteristic ions of the derivatized analytes.

Colorimetric Assay (ELISA) Protocol

These assays are typically supplied as kits and the protocol provided by the manufacturer should be followed. A general workflow is outlined below.

• Sample and Standard Preparation: Prepare standards and samples as per the kit instructions. This may involve dilution of the biological sample.

• Assay Procedure:

  • Add standards and samples to the wells of the microplate, which is often pre-coated with an antibody or other capture reagent.[4]

  • Add a detection reagent (e.g., a biotinylated antibody).[4]

  • Incubate to allow for competitive binding or sandwich formation.

  • Wash the plate to remove unbound reagents.

  • Add an enzyme conjugate (e.g., HRP-Streptavidin).[4]

  • Wash the plate again.

  • Add a substrate (e.g., TMB) and incubate to develop a color.[4]

  • Stop the reaction with a stop solution.[4]

• Data Analysis: Measure the absorbance at a specific wavelength (e.g., 450 nm) using a microplate reader and calculate the concentration of the analyte based on the standard curve.[4][10]

Mandatory Visualization

Caption: LC-MS/MS workflow for cholesteryl arachidonate analysis.

Caption: Comparison of analytical methods and validation parameters.

References

• 1. A quantitiative LC-MS/MS method for the measurement of arachidonic acid, prostanoids, endocannabinoids, N-acylethanolamines and steroids in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. High-temperature GC-MS-based serum cholesterol signatures may reveal sex differences in vasospastic angina - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Human CETP(Cholesteryl ester transfer protein) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 5. mybiosource.com [mybiosource.com]
• 6. agilent.com [agilent.com]
• 7. Derivatization techniques for free fatty acids by GC [restek.com]
• 8. mdpi.com [mdpi.com]
• 9. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Cholesteryl Esters in Atherosclerotic Plaques: A Comparative Analysis for Researchers

For Immediate Release

This guide provides a comparative analysis of cholesteryl esters in stable and unstable atherosclerotic plaques, offering valuable insights for researchers, scientists, and drug development professionals. By summarizing quantitative data, detailing experimental protocols, and visualizing key pathways, this document serves as a comprehensive resource for understanding the role of cholesteryl esters in atherosclerosis progression and vulnerability.

Data Presentation: Quantitative Comparison of Cholesteryl Esters

The accumulation of cholesteryl esters is a hallmark of atherosclerotic plaque development. However, the specific composition of these esters can vary significantly between stable and unstable plaques, potentially influencing plaque stability. The following table summarizes quantitative data on the cholesteryl ester content and composition in different types of human atherosclerotic plaques.

Parameter	Stable Plaques (Type A)	Unstable/Disrupted Plaques (Type B/Disrupted)	Control Arteries	Data Source
Total Cholesteryl Ester (mg/g wet weight)	~14.5	~42.7	0.2	[1]
Cholesteryl Ester (% of total lipids)	Data not consistently reported	Data not consistently reported
Ratio of Cholesteryl Linoleate (18:2) to Cholesteryl Oleate (18:1)	1.62 (Carotid Plaque)	Higher proportion of Cholesteryl Oleate suggested, but specific ratio varies.	2.51 (in plasma)	[2]
Relative Abundance of Polyunsaturated CEs (e.g., CE 20:4)	Lower	Higher in unstable regions	Lower	[2][3]
Free Cholesterol to Esterified Cholesterol Ratio	0.9	1.6	Lower	[1]

Key Signaling Pathway: Macrophage Cholesteryl Ester Metabolism

The transformation of macrophages into foam cells, laden with cholesteryl ester droplets, is a critical event in the formation of atherosclerotic plaques. The continuous cycle of cholesteryl ester hydrolysis and re-esterification within these cells plays a pivotal role in cholesterol homeostasis and plaque progression.

Caption: The cholesteryl ester cycle in macrophage foam cells.

Experimental Workflows and Protocols

Accurate quantification and comparison of cholesteryl esters in atherosclerotic plaques rely on robust and well-defined experimental protocols. Below are detailed methodologies for key experiments cited in the analysis of plaque lipids.

Lipid Extraction from Atherosclerotic Plaque Tissue

This protocol outlines a standard method for extracting total lipids from plaque tissue, a crucial first step for subsequent analysis by mass spectrometry or chromatography.

Caption: General workflow for lipid extraction from atherosclerotic plaques.

Detailed Protocol:

• Sample Preparation: Atherosclerotic plaque tissue is obtained from endarterectomy or autopsy and immediately snap-frozen in liquid nitrogen and stored at -80°C to prevent lipid degradation.

• Homogenization: A small piece of the frozen tissue (10-50 mg) is weighed and homogenized. This can be achieved by grinding the tissue to a fine powder under liquid nitrogen using a mortar and pestle, or by using a bead-beater with appropriate solvents.

• Lipid Extraction: The homogenized tissue is subjected to a biphasic solvent extraction, commonly using the Folch method (chloroform:methanol, 2:1 v/v) or the Bligh-Dyer method (chloroform:methanol:water). An internal standard, such as a cholesteryl ester with a non-native fatty acid (e.g., CE 17:0), is often added at this stage for absolute quantification.

• Phase Separation: After vigorous mixing and centrifugation, the mixture separates into two phases: an upper aqueous phase containing polar metabolites and a lower organic phase containing lipids.

• Lipid Collection: The lower organic phase is carefully collected.

• Drying and Reconstitution: The solvent from the organic phase is evaporated under a stream of nitrogen gas. The dried lipid extract is then reconstituted in a suitable solvent (e.g., isopropanol, or a mobile phase-compatible solvent for LC-MS) for analysis.

Analysis of Cholesteryl Esters by Shotgun Lipidomics

Shotgun lipidomics using tandem mass spectrometry allows for the high-throughput identification and quantification of a wide range of lipid species, including cholesteryl esters, directly from the total lipid extract.

Caption: Workflow for shotgun lipidomics analysis of cholesteryl esters.

Detailed Protocol:

• Sample Preparation: The reconstituted lipid extract is diluted to an appropriate concentration.

• Mass Spectrometry Analysis: The sample is directly infused into a tandem mass spectrometer, typically a triple quadrupole or a high-resolution instrument like an Orbitrap, using a nano-electrospray ionization source.

• Cholesteryl Ester Identification and Quantification: Cholesteryl esters are identified and quantified using precursor ion scanning. In positive ion mode, cholesteryl esters characteristically lose the cholesterol backbone upon collision-induced dissociation, resulting in a common fragment ion at m/z 369.3. By scanning for all parent ions that produce this fragment, a profile of all cholesteryl esters in the sample can be generated.

• Data Analysis: The intensity of each parent ion peak is proportional to the abundance of that specific cholesteryl ester. Quantification is achieved by comparing the peak intensities to that of the internal standard.

Imaging of Cholesteryl Esters by MALDI-MSI

Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry Imaging (MALDI-MSI) is a powerful technique to visualize the spatial distribution of lipids, including cholesteryl esters, directly within a thin section of the atherosclerotic plaque.

Caption: Workflow for MALDI-MSI of cholesteryl esters in atherosclerotic plaques.

Detailed Protocol:

• Sample Preparation: A thin section (typically 10-12 µm) of the frozen plaque tissue is cut using a cryostat and thaw-mounted onto a conductive glass slide.

• Matrix Application: A chemical matrix (e.g., 2,5-dihydroxybenzoic acid (DHB) or 9-aminoacridine) is uniformly applied over the tissue section. The matrix co-crystallizes with the analyte molecules and facilitates their desorption and ionization.

• MALDI-MSI Analysis: The slide is placed into the MALDI-TOF mass spectrometer. A laser is rastered across the tissue section at a defined spatial resolution. At each spot (pixel), the laser fires, desorbing and ionizing the matrix and the analytes.

• Data Acquisition and Image Generation: A mass spectrum is acquired for each pixel. By plotting the intensity of a specific m/z value corresponding to a particular cholesteryl ester at each pixel, a two-dimensional ion image is generated, revealing the spatial distribution of that lipid within the plaque architecture. This can be correlated with histology on adjacent tissue sections.

References

• 1. circgenetics.ahajournals.org [circgenetics.ahajournals.org]
• 2. Comparative lipidomics profiling of human atherosclerotic plaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]

Surface Properties of Cholesteryl Esters: A Comparative Analysis of Cholesteryl Arachidonate and Other Common Variants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the surface properties of cholesteryl arachidonate (B1239269) versus other common cholesteryl esters, namely cholesteryl stearate (B1226849), cholesteryl oleate (B1233923), and cholesteryl linoleate. Understanding the distinct interfacial behavior of these lipids is crucial for research in areas such as membrane biophysics, drug delivery systems, and the pathology of diseases involving lipid deposition.

Introduction

Cholesteryl esters (CEs) are critical components of cellular membranes and lipoproteins, playing significant roles in lipid metabolism and cellular signaling. Their amphipathic nature allows them to interact with aqueous environments and form organized structures at interfaces. The properties of these structures are highly dependent on the fatty acid moiety esterified to the cholesterol backbone. This guide focuses on the differences in surface behavior, particularly in monolayer formations, between cholesteryl arachidonate, with its polyunsaturated 20-carbon chain, and other CEs with varying degrees of saturation and chain length.

Comparative Analysis of Surface Properties

The surface properties of cholesteryl esters are often investigated by forming monolayers at an air-water interface using a Langmuir-Blodgett trough. The resulting surface pressure-area (π-A) isotherms provide valuable information about the packing, stability, and phase behavior of these molecules.

While comprehensive, directly comparable quantitative data for all cholesteryl esters is sparse in the literature, a combination of available quantitative data for cholesteryl stearate and qualitative descriptions for the unsaturated esters allows for a robust comparative analysis.

Table 1: Comparison of Surface Properties of Cholesteryl Esters in Monolayers

Property	Cholesteryl Arachidonate (C20:4)	Cholesteryl Linoleate (C18:2)	Cholesteryl Oleate (C18:1)	Cholesteryl Stearate (C18:0)
Monolayer Behavior	Forms a mixed monolayer phase with high monolayer solubility. Does not form a double-layer phase[1].	Forms double-layer and monolayer phases. Can be extruded from the monolayer into a bulk phase at moderate surface pressures[1].	Forms double-layer and monolayer phases. Can be expelled from the monolayer at higher pressures to form a bulk phase[2].	Forms a stable, expanded-like monolayer[3].
Collapse Pressure (mN/m)	Not explicitly reported, but implied to be less stable than saturated esters.	Not explicitly reported; extruded from monolayer at moderate pressures.	Not explicitly reported; expelled from monolayer at higher pressures.	~55[3]
Area per Molecule at Collapse (Ų/molecule)	Not explicitly reported.	Not explicitly reported.	Not explicitly reported.	Not explicitly reported in the provided text.
Key Characteristics	High degree of unsaturation leads to less efficient packing and higher solubility in monolayers.	The two double bonds introduce kinks in the acyl chain, disrupting packing.	The single cis-double bond disrupts packing compared to saturated chains.	The saturated acyl chain allows for relatively ordered packing.

Summary of Findings:

The degree of unsaturation in the fatty acyl chain is a primary determinant of the surface behavior of cholesteryl esters.

• Cholesteryl Stearate , with its saturated C18 chain, forms a relatively stable and well-behaved monolayer, exhibiting a high collapse pressure. This indicates that it can withstand significant surface pressure before the monolayer structure breaks down.

• Cholesteryl Oleate and Cholesteryl Linoleate , containing one and two double bonds respectively, exhibit more complex phase behavior, including the formation of double-layers. Their tendency to be squeezed out of the monolayer at moderate to high pressures suggests lower stability compared to their saturated counterpart. This is attributed to the kinks in the acyl chains introduced by the cis-double bonds, which hinder efficient molecular packing.

Experimental Protocols

The following section details the methodology for a key experiment used to characterize the surface properties of cholesteryl esters.

Measurement of Surface Pressure-Area (π-A) Isotherms using a Langmuir-Blodgett Trough

This protocol describes the fundamental steps to obtain π-A isotherms for cholesteryl esters, providing insights into their monolayer characteristics.

Materials:

• Cholesteryl ester of interest (e.g., cholesteryl arachidonate, stearate, etc.)

• Spreading solvent (e.g., chloroform (B151607), HPLC grade)

• Subphase (e.g., ultrapure water or a specific buffer solution)

• Langmuir-Blodgett trough equipped with a Wilhelmy plate pressure sensor and movable barriers

• Microsyringe

Procedure:

• Preparation of Spreading Solution: Prepare a dilute solution of the cholesteryl ester in a volatile and water-immiscible solvent like chloroform (e.g., 1 mg/mL).

• Trough Preparation: Thoroughly clean the Langmuir trough and barriers with appropriate solvents (e.g., ethanol, then chloroform) and rinse extensively with ultrapure water to remove any surface-active contaminants. Fill the trough with the desired subphase (e.g., ultrapure water).

• Surface Purity Check: Compress the barriers over the clean subphase to ensure there is no increase in surface pressure, indicating the absence of contaminants.

• Monolayer Deposition: Using a microsyringe, carefully deposit a known volume of the cholesteryl ester spreading solution dropwise onto the subphase surface. Allow sufficient time (e.g., 10-15 minutes) for the solvent to evaporate completely.

• Isotherm Measurement:

  • Begin compressing the monolayer at a slow, constant rate using the movable barriers.

  • Simultaneously, record the surface pressure (π) as a function of the decreasing surface area (A) available to the monolayer. The surface pressure is the difference between the surface tension of the pure subphase and the surface tension of the monolayer-covered surface.

  • Continue compression until the monolayer collapses, which is typically observed as a sharp break or plateau in the isotherm at the collapse pressure (πc).

• Data Analysis:

  • Plot the surface pressure (π) on the y-axis against the area per molecule (A) on the x-axis. The area per molecule is calculated from the total surface area, the volume of the spreading solution deposited, and its concentration.

  • From the isotherm, determine key parameters such as the lift-off area (where surface pressure begins to rise), the collapse pressure, and the area per molecule at collapse.

Visualization of Molecular Interactions and Pathways

The distinct surface properties of cholesteryl esters can influence their role in biological membranes, particularly in the formation and function of lipid rafts. These specialized microdomains are enriched in cholesterol and sphingolipids and serve as platforms for cellular signaling.

Role of Cholesteryl Esters in Modulating G-Protein Coupled Receptor (GPCR) Signaling within a Lipid Raft

The following diagram illustrates a conceptual model of how the presence and type of cholesteryl ester within a lipid raft can influence the signaling of a G-Protein Coupled Receptor (GPCR). The packing and fluidity of the lipid raft, modulated by the specific cholesteryl ester, can affect GPCR conformation, its interaction with G-proteins, and downstream signaling cascades.

Caption: GPCR signaling within a lipid raft modulated by cholesteryl esters.

Experimental Workflow for Langmuir-Blodgett Isotherm Measurement

The following diagram outlines the key steps in the experimental workflow for determining the surface pressure-area isotherm of a cholesteryl ester.

Caption: Workflow for π-A isotherm measurement of cholesteryl esters.

References

• 1. From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Properties of cholesteryl oleate and triolein in mixed monolayers at the air-water interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Validating Analytical Methods: A Comparative Guide to the Use of Cholesteryl Arachidonate-d8

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of cholesteryl esters, such as cholesteryl arachidonate (B1239269), is critical in numerous research areas, including the study of cardiovascular disease, lipid metabolism, and drug development. The choice of an appropriate internal standard is paramount for achieving reliable and reproducible results in analytical methods, particularly those employing mass spectrometry. This guide provides an objective comparison of cholesteryl arachidonate-d8, a deuterated stable isotope-labeled internal standard, with other common alternatives for the validation of analytical methods.

Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry.[1] Cholesteryl arachidonate-d8 is intended for use as an internal standard for the quantification of cholesteryl arachidonate by gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[2] Its chemical structure is nearly identical to the analyte of interest, ensuring it co-elutes and experiences similar ionization effects, thus effectively compensating for matrix effects and variations during sample preparation.[1]

Comparison of Internal Standard Performance

The selection of an internal standard significantly impacts the validation parameters of an analytical method. This section compares the performance of methods using a deuterated internal standard like cholesteryl arachidonate-d8 against those using a non-deuterated, structurally similar internal standard such as cholesteryl heptadecanoate. While direct head-to-head comparative studies for cholesteryl arachidonate are limited, the following table summarizes typical performance characteristics based on validated methods for cholesteryl esters.

Validation Parameter	Method using Cholesteryl Arachidonate-d8 (Deuterated IS)	Method using Cholesteryl Heptadecanoate (Non-Deuterated IS)	Rationale for Performance
Linearity (r²)	>0.99	>0.98	The co-eluting nature of the deuterated standard provides a more consistent response ratio across a wide concentration range.
Limit of Detection (LOD)	Lower	Higher	The clear mass difference and similar ionization efficiency of the deuterated standard allow for better signal-to-noise at low concentrations.
Limit of Quantification (LOQ)	Lower	Higher	Similar to LOD, the superior analytical behavior of the deuterated standard enables reliable quantification at lower concentrations.
Accuracy (% Recovery)	85-115%	80-120%	The deuterated standard more accurately mimics the analyte's behavior during extraction and analysis, leading to better correction for losses.
Precision (%RSD)	<15%	<20%	The consistent performance of the deuterated internal standard across multiple runs results in lower variability.

Note: The values presented are typical and may vary depending on the specific matrix, instrumentation, and method optimization.

Experimental Protocols

A robust and validated experimental protocol is essential for the accurate quantification of cholesteryl arachidonate. Below is a detailed methodology for a typical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Sample Preparation: Lipid Extraction

• Objective: To efficiently extract cholesteryl esters from the biological matrix (e.g., plasma, tissue homogenate).

• Procedure:

  • To a 1.5 mL microcentrifuge tube, add 100 µL of the sample.

  • Spike the sample with a known amount of the internal standard (e.g., 10 µL of a 1 µg/mL solution of cholesteryl arachidonate-d8 or cholesteryl heptadecanoate in a suitable organic solvent).

  • Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol.

  • Vortex vigorously for 2 minutes.

  • Add 200 µL of water and vortex for another minute.

  • Centrifuge at 10,000 x g for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids into a clean tube.

  • Dry the extracted lipids under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol:Acetonitrile (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Flow Rate: 0.3 mL/min.

  • Gradient Elution: A typical gradient would start at 30% B, increasing to 100% B over 15 minutes, holding for 5 minutes, and then re-equilibrating to initial conditions.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Cholesteryl Arachidonate: The precursor ion would be the [M+NH₄]⁺ adduct, and the product ion would be the characteristic cholesterol fragment at m/z 369.3.

    • Cholesteryl Arachidonate-d8: The precursor ion would be the deuterated [M+NH₄]⁺ adduct, and the product ion would also be monitored at a mass shifted corresponding to the deuterated cholesterol fragment.

    • Cholesteryl Heptadecanoate: The precursor ion would be the [M+NH₄]⁺ adduct, and the product ion would be the characteristic cholesterol fragment at m/z 369.3.

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and relevant biological pathways.

Caption: A typical experimental workflow for the quantification of cholesteryl arachidonate.

Caption: The metabolic pathway of cholesteryl ester synthesis and hydrolysis.

Caption: Role of oxidized cholesteryl arachidonate in atherosclerosis.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for Cholesteryl Arachidonate

Data Presentation: A Comparative Analysis of Performance

The selection of an analytical method hinges on its performance characteristics. While specific quantitative data for the cross-validation of cholesteryl arachidonate (B1239269) analysis is limited, the following table summarizes typical performance metrics for each method based on the analysis of cholesterol and other cholesteryl esters. These values provide a reliable proxy for what can be expected when analyzing cholesteryl arachidonate.

Validation Parameter	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Enzymatic Assay	Key Considerations
Linearity (R²)	>0.99	>0.99	>0.98	All methods can achieve excellent linearity.
Accuracy (Recovery %)	90-110%	85-115%	90-105%	Chromatographic methods may exhibit wider recovery ranges due to more extensive sample preparation.
Precision (RSD %)	<15%	<15%	<10%	Enzymatic assays often demonstrate higher precision due to fewer manual steps.
Limit of Detection (LOD)	pg to ng/mL	ng/mL	µg/mL	Mass spectrometry-based methods offer superior sensitivity.[1]
Limit of Quantification (LOQ)	pg to ng/mL	ng/mL	µg/mL	LC-MS/MS and GC-MS are more suitable for detecting trace amounts.[1]
Specificity	High (based on mass-to-charge ratio and fragmentation)	High (based on retention time and mass spectrum)	Moderate (potential for cross-reactivity with other sterols)[2][3]	Chromatographic methods offer higher specificity.[2][3]
Throughput	High (with UHPLC systems)	Moderate to Low (derivatization can be time-consuming)	High (amenable to 96-well plate format)	Enzymatic assays are well-suited for high-throughput screening.
Derivatization Required	No	Yes (for volatility)	No	The need for derivatization in GC-MS adds a layer of complexity and potential for variability.[1]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for the successful implementation and cross-validation of any analytical method. Below are representative protocols for the analysis of cholesteryl arachidonate using LC-MS/MS, GC-MS, and enzymatic assays.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This method allows for the direct analysis of intact cholesteryl arachidonate without the need for derivatization.

1. Sample Preparation (Lipid Extraction):

• To 100 µL of plasma or homogenized tissue, add 1 mL of a 2:1 (v/v) chloroform:methanol solution containing a suitable internal standard (e.g., d7-cholesteryl oleate).

• Vortex vigorously for 1 minute.

• Add 200 µL of 0.9% NaCl solution and vortex again.

• Centrifuge at 2,000 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase containing the lipids.

• Dry the extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of mobile phase.

2. LC-MS/MS Conditions:

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water.

• Mobile Phase B: Acetonitrile:Isopropanol (90:10, v/v) with 10 mM ammonium acetate.

• Gradient: A suitable gradient from 60% to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) of a specific precursor-to-product ion transition for cholesteryl arachidonate (e.g., m/z [M+NH4]+ → m/z 369.3).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method requires hydrolysis of the cholesteryl ester and derivatization of the resulting arachidonic acid and cholesterol.

1. Sample Preparation (Hydrolysis and Derivatization):

• To the lipid extract (obtained as in the LC-MS/MS protocol), add 1 mL of 2 M methanolic KOH.

• Incubate at 60°C for 1 hour to hydrolyze the cholesteryl arachidonate.

• Neutralize the reaction with 1 M HCl.

• Extract the fatty acids and cholesterol with 2 mL of hexane (B92381).

• Dry the hexane extract under nitrogen.

• To the dried extract, add 50 µL of a derivatizing agent (e.g., BSTFA with 1% TMCS for cholesterol and a methylating agent like methanolic HCl for arachidonic acid) and incubate at 70°C for 30 minutes.

2. GC-MS Conditions:

• Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Initial temperature of 150°C, ramp to 300°C at 10°C/min, and hold for 5 minutes.

• Injector Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• MS Detection: Scan mode or Selected Ion Monitoring (SIM) for characteristic ions of the derivatized cholesterol and arachidonic acid.

Enzymatic Assay Protocol

This high-throughput method relies on the enzymatic conversion of cholesteryl esters to a detectable signal.

1. Sample Preparation:

• Extract lipids as described in the LC-MS/MS protocol.

• Reconstitute the dried lipid extract in a suitable assay buffer containing a detergent (e.g., Triton X-100) to solubilize the lipids.

2. Enzymatic Reaction:

• Prepare a reaction mixture containing cholesterol esterase, cholesterol oxidase, and horseradish peroxidase in a suitable buffer.

• Add a chromogenic or fluorogenic substrate (e.g., Amplex Red).

• Add the reconstituted sample to the reaction mixture in a 96-well plate.

• Incubate at 37°C for 30 minutes.

3. Detection:

• Measure the absorbance or fluorescence at the appropriate wavelength using a plate reader.

• Quantify the amount of cholesteryl arachidonate by comparing the signal to a standard curve prepared with known concentrations of cholesteryl arachidonate.

Mandatory Visualizations

To better illustrate the experimental processes and the biological context of cholesteryl arachidonate, the following diagrams have been generated.

Caption: Comparative experimental workflows for cholesteryl arachidonate analysis.

Caption: Arachidonic acid signaling pathway originating from cholesteryl arachidonate.

Conclusion

The choice of analytical method for cholesteryl arachidonate quantification is contingent upon the specific requirements of the study.

• LC-MS/MS is the method of choice for high-sensitivity, high-specificity, and high-throughput analysis of the intact molecule, making it ideal for detailed lipidomics studies.

• GC-MS provides excellent specificity and detailed structural information of the constituent fatty acid and sterol, but the requirement for hydrolysis and derivatization makes it more laborious and less suitable for high-throughput applications.

• Enzymatic assays are unparalleled in their simplicity and throughput, making them highly suitable for rapid screening of large sample sets. However, their lower specificity compared to mass spectrometric methods should be taken into consideration, and results may need to be confirmed by a more specific method.[2][3]

For robust and reliable data, it is recommended to cross-validate results between two different methodologies, particularly when a high degree of accuracy is required. This comparative guide provides the foundational information for researchers, scientists, and drug development professionals to make an informed decision on the most appropriate analytical strategy for their cholesteryl arachidonate research.

References

• 1. Analytical methods for cholesterol quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The importance of choosing the appropriate cholesterol quantification method: enzymatic assay versus gas chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The importance of choosing the appropriate cholesterol quantification method: enzymatic assay versus gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Inflammatory Potential of Oxidized Cholesteryl Esters: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced pro-inflammatory effects of different oxidized cholesteryl esters (OxCEs) is critical in the pursuit of novel therapeutics for atherosclerosis and other inflammatory diseases. This guide provides a comparative analysis of key OxCEs, supported by experimental data, detailed methodologies, and visual representations of the underlying molecular pathways.

Oxidized low-density lipoprotein (oxLDL) is a key player in the development of atherosclerosis, with its cholesteryl ester components being particularly susceptible to oxidation. The resulting OxCEs are not mere bystanders but active signaling molecules that can trigger potent pro-inflammatory responses in vascular cells, particularly macrophages. These responses include the production of inflammatory cytokines, the generation of reactive oxygen species (ROS), and the transformation of macrophages into foam cells, a hallmark of atherosclerotic plaques.[1][2][3]

This guide focuses on a comparative analysis of the pro-inflammatory effects of different OxCEs, providing a framework for understanding their relative potencies and mechanisms of action.

Comparative Analysis of Pro-inflammatory Effects

The pro-inflammatory capacity of different OxCEs can vary depending on the specific oxidized fatty acyl group attached to the cholesterol backbone. While comprehensive, directly comparative quantitative data in a single study remains elusive, the existing literature allows for a qualitative and semi-quantitative assessment of their effects. Key OxCEs implicated in inflammation include oxidation products of cholesteryl linoleate (B1235992) and cholesteryl arachidonate (B1239269).

Oxidized Cholesteryl Ester	Parent Cholesteryl Ester	Key Pro-inflammatory Effects	Cellular Target/Receptor	References
Cholesteryl hydroperoxyoctadecadienoate (HPODE)	Cholesteryl linoleate	Induces PPARα-dependent expression of CD36 in human monocyte-derived macrophages.[1][4]	PPARα	[1][4]
Cholesteryl 9-oxononanoate (B1257084) (9-ON)	Cholesteryl linoleate	Induces expression of TGF-β and its receptor in human U937 promonocytic cells; enhances monocyte adhesion to endothelial cells.[1][4]	ERK1/2 pathway	[1][4]
Cholesteryl (9,11)-epidioxy-15-hydroperoxy-(5Z,13E)-prostadienoate (BEP-CE)	Cholesteryl arachidonate	Activates macrophages to secrete inflammatory cytokines and induces macropinocytosis, leading to foam cell formation.[1][4]	TLR4/MD-2/SYK	[1][4]

Signaling Pathways of OxCE-Induced Inflammation

OxCEs trigger pro-inflammatory signaling cascades primarily through the activation of Toll-like receptor 4 (TLR4) in macrophages. The binding of certain OxCEs to the MD-2 co-receptor of TLR4 initiates a downstream signaling cascade that is largely dependent on spleen tyrosine kinase (SYK), rather than the canonical MyD88-dependent pathway. This signaling ultimately leads to the activation of transcription factors that drive the expression of pro-inflammatory genes.

Figure 1: OxCE-induced pro-inflammatory signaling pathway in macrophages.

Experimental Workflow for Assessing Pro-inflammatory Effects

The following diagram outlines a general experimental workflow for comparing the pro-inflammatory effects of different OxCEs on macrophages.

Figure 2: General experimental workflow for comparing OxCE pro-inflammatory effects.

Detailed Experimental Protocols

1. Preparation of Oxidized Cholesteryl Esters

• Enzymatic Oxidation: Cholesteryl esters (e.g., cholesteryl linoleate, cholesteryl arachidonate) can be oxidized using lipoxygenases (e.g., 12/15-lipoxygenase) to generate specific hydroperoxy derivatives.[1] The reaction is typically carried out in a buffer solution at a controlled temperature and pH.

• Free Radical-Mediated Oxidation: Alternatively, OxCEs can be generated by incubating cholesteryl esters with a free radical initiator, such as copper sulfate, to produce a mixture of oxidation products.

• Purification and Characterization: The resulting OxCEs should be purified using techniques like high-performance liquid chromatography (HPLC). The identity and purity of the OxCEs must be confirmed by mass spectrometry.

2. Macrophage Culture and Treatment

• Cell Source: Primary macrophages, such as bone marrow-derived macrophages (BMDMs) or peritoneal macrophages, are commonly used. Cell lines like THP-1 (differentiated into macrophages) can also be utilized.

• Culture Conditions: Macrophages are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum and antibiotics.

• Treatment: Purified OxCEs are typically delivered to the cells in a vehicle (e.g., ethanol (B145695) or DMSO) at various concentrations. A vehicle control should always be included.

3. Measurement of Pro-inflammatory Cytokine Secretion

• ELISA (Enzyme-Linked Immunosorbent Assay): Supernatants from treated macrophage cultures are collected, and the concentrations of specific cytokines (e.g., TNF-α, IL-6, IL-1β) are quantified using commercially available ELISA kits.

• Multiplex Bead Array (Luminex): This technology allows for the simultaneous quantification of multiple cytokines from a small sample volume, providing a more comprehensive profile of the inflammatory response.

4. Assessment of Reactive Oxygen Species (ROS) Production

• Fluorescent Probes: Intracellular ROS levels can be measured using fluorescent probes such as 2',7'-dichlorofluorescin diacetate (DCFDA). Following treatment with OxCEs, cells are incubated with the probe, and the fluorescence intensity is measured using a plate reader or flow cytometer.

5. Analysis of Gene Expression

• Quantitative PCR (qPCR): RNA is extracted from treated macrophages and reverse-transcribed into cDNA. qPCR is then performed to measure the relative expression levels of pro-inflammatory genes (e.g., Tnf, Il6, Il1b) using specific primers.

• RNA-Sequencing (RNA-seq): For a more global analysis of gene expression changes, RNA-seq can be employed to identify entire pathways and gene networks affected by different OxCEs.

6. Evaluation of Foam Cell Formation

• Oil Red O Staining: Macrophages are treated with OxCEs, and the accumulation of neutral lipids is visualized by staining with Oil Red O. The stained lipid droplets can be quantified by extracting the dye and measuring its absorbance.

Conclusion

The study of oxidized cholesteryl esters reveals a complex landscape of pro-inflammatory signaling. While a definitive ranking of their inflammatory potency requires further direct comparative studies, it is evident that specific OxCEs, such as those derived from cholesteryl arachidonate and linoleate, are significant contributors to the inflammatory processes underlying atherosclerosis. By employing the standardized experimental protocols outlined in this guide, researchers can systematically investigate the pro-inflammatory effects of various OxCEs, paving the way for the identification of novel therapeutic targets to combat cardiovascular disease.

References

• 1. Oxidized cholesteryl esters and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Oxidized cholesteryl esters and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters [frontiersin.org]

A Comparative Guide to the Biological Activity of Synthetic versus Endogenous Cholesteryl Arachidonate

For Researchers, Scientists, and Drug Development Professionals

At a Glance: Key Similarities and Putative Differences

Feature	Synthetic Cholesteryl Arachidonate (B1239269)	Endogenous Cholesteryl Arachidonate
Chemical Structure	Identical to the endogenous form when synthesized from pure precursors.	Ester of cholesterol and arachidonic acid.
Purity	High purity can be achieved through controlled synthesis and purification.	Exists within a complex mixture of lipids and proteins (e.g., lipoproteins).
Biological Matrix	Typically administered as a pure compound or in a defined vehicle (e.g., liposomes).	Found within lipoproteins (LDL, HDL), and cellular lipid droplets.
Oxidation State	Can be prepared in a non-oxidized state.	Susceptible to oxidation in vivo, leading to a heterogeneous mixture of oxidized forms.
Biological Activity	Presumed to be identical to the non-oxidized endogenous form. Oxidized synthetic forms would mimic oxidized endogenous forms.	Primarily studied in its oxidized form, which is pro-inflammatory and contributes to atherosclerosis.[1][2] Has antibacterial properties.

Biological Activities and Signaling Pathways

Endogenous cholesteryl arachidonate is a significant component of plasma lipoproteins and adrenal glands. Its biological relevance becomes particularly prominent when it undergoes oxidation. Oxidized cholesteryl arachidonate is implicated in the pathogenesis of atherosclerosis through the activation of immune cells, particularly macrophages.

Role in Atherosclerosis

Oxidized cholesteryl esters, including cholesteryl arachidonate, are known to accumulate in atherosclerotic lesions and contribute to the inflammatory processes that drive disease progression.[3][4]

• Macrophage Activation and Foam Cell Formation: Oxidized low-density lipoprotein (LDL), rich in oxidized cholesteryl esters, is taken up by macrophages.[1] This process stimulates the synthesis of pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes.[1] The accumulation of cholesteryl esters within macrophages leads to their transformation into foam cells, a hallmark of atherosclerotic plaques.

Signaling in Macrophages

The pro-inflammatory effects of oxidized cholesteryl arachidonate in macrophages are mediated by specific signaling pathways.

• Toll-Like Receptor 4 (TLR4) Signaling: Oxidized cholesteryl esters can activate TLR4, a key receptor in the innate immune system. This activation triggers downstream signaling cascades that result in the production of inflammatory cytokines.[2]

Below is a diagram illustrating the proposed signaling pathway for oxidized cholesteryl arachidonate in macrophages.

Caption: Signaling pathway of oxidized cholesteryl arachidonate in macrophages.

Experimental Protocols

This section details the methodologies for the synthesis and biological analysis of cholesteryl arachidonate.

Synthesis of Cholesteryl Arachidonate

1. Chemical Synthesis via Ester Interchange:

This method involves the reaction of cholesteryl acetate (B1210297) with methyl arachidonate in the presence of a catalyst.

• Materials: Cholesteryl acetate, methyl arachidonate (synthetic or from a natural source), sodium ethylate (catalyst), and appropriate solvents.

• Procedure:

  • Dissolve cholesteryl acetate and methyl arachidonate in a suitable solvent.

  • Add sodium ethylate as a catalyst.

  • Heat the reaction mixture to facilitate the interchange of the fatty acid groups.

  • Monitor the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, purify the cholesteryl arachidonate using column chromatography.

• Purity Assessment: The purity of the synthesized cholesteryl arachidonate can be confirmed by TLC, melting point analysis, and infrared spectroscopy. One study reported that the infrared spectra of cholesteryl arachidonate prepared from synthetic and natural arachidonate were identical.

2. Enzymatic Synthesis:

Lipases can be used to catalyze the esterification of cholesterol with arachidonic acid.

• Materials: Cholesterol, arachidonic acid, lipase (B570770) (e.g., from Pseudomonas sp.), and a suitable reaction buffer.

• Procedure:

  • Create a reaction mixture containing cholesterol and arachidonic acid in a defined molar ratio.

  • Add the lipase to the mixture.

  • Incubate the reaction at a controlled temperature with stirring for a specified duration (e.g., 24 hours).

  • Extract the product and purify it using silica (B1680970) gel column chromatography.

The workflow for enzymatic synthesis is outlined below.

Caption: Workflow for the enzymatic synthesis of cholesteryl arachidonate.

Biological Activity Assays

1. Antibacterial Activity Assay:

• Objective: To determine the minimum inhibitory concentration (MIC) of cholesteryl arachidonate against bacteria.

• Protocol:

  • Prepare liposomes containing a defined concentration of cholesteryl arachidonate.

  • Perform serial dilutions of the liposomal suspension in a suitable growth medium in a microtiter plate.

  • Inoculate each well with a standardized bacterial suspension.

  • Incubate the plate under appropriate conditions for bacterial growth.

  • Determine the MIC by observing the lowest concentration of cholesteryl arachidonate that inhibits visible bacterial growth.

2. Macrophage Foam Cell Formation Assay:

• Objective: To assess the ability of cholesteryl arachidonate (typically as part of oxidized LDL) to induce foam cell formation.

• Protocol:

  • Culture macrophages (e.g., mouse peritoneal macrophages or a macrophage cell line) in a suitable medium.

  • Treat the cells with oxidized LDL containing cholesteryl arachidonate for a specified period (e.g., 24-48 hours).

  • Wash the cells and stain for neutral lipids using Oil Red O.

  • Visualize and quantify the accumulation of lipid droplets within the cells using microscopy. An increase in lipid droplet formation indicates foam cell transformation.

3. Cytokine Release Assay:

• Objective: To measure the release of pro-inflammatory cytokines from macrophages upon stimulation with cholesteryl arachidonate.

• Protocol:

  • Culture macrophages in multi-well plates.

  • Treat the cells with cholesteryl arachidonate (or oxidized LDL) for a defined time.

  • Collect the cell culture supernatant.

  • Quantify the concentration of cytokines (e.g., TNF-α, IL-6) in the supernatant using an enzyme-linked immunosorbent assay (ELISA).

Conclusion

While the direct comparative biological data between synthetic and endogenous cholesteryl arachidonate is lacking, the available evidence strongly suggests that their intrinsic activities are identical due to their shared molecular structure. The primary differences lie in their purity and the context of their biological presentation. Synthetic cholesteryl arachidonate offers the advantage of a highly pure and defined substance for in vitro and in vivo studies, allowing for a precise investigation of its biological effects. In contrast, endogenous cholesteryl arachidonate is part of a complex and dynamic system, and its activity is modulated by its association with lipoproteins and its susceptibility to oxidation. Future research should aim to directly compare the effects of highly purified synthetic cholesteryl arachidonate with well-characterized lipoprotein-associated endogenous cholesteryl arachidonate to fully elucidate any context-dependent differences in their biological activities.

References

• 1. Stimulated arachidonate metabolism during foam cell transformation of mouse peritoneal macrophages with oxidized low density lipoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of oxidized phospholipids on phenotypic polarization and function of macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. From Inert Storage to Biological Activity-In Search of Identity for Oxidized Cholesteryl Esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Role of Cholesteryl Arachidonate in Cancer: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Aberrant lipid metabolism is a well-established hallmark of cancer, contributing to tumor progression, metastasis, and therapeutic resistance. Among the various lipid species, cholesteryl esters, particularly cholesteryl arachidonate (B1239269), have emerged as significant players in driving cancer malignancy. This guide provides a comparative analysis of the role of cholesteryl arachidonate in a cancer model, focusing on the underlying signaling pathways, experimental validation techniques, and alternative hypotheses.

The LIPA-Cholesteryl Arachidonate-NF-κB Signaling Axis in Cancer Metastasis

Recent studies have elucidated a critical pathway involving the hydrolysis of cholesteryl arachidonate in promoting cancer metastasis. Cholesteryl esters, which are abundant in the lipid droplets of cancer cells, are hydrolyzed by lysosomal acid lipase (B570770) (LIPA) to release free cholesterol and arachidonic acid.[1][2][3] This process is not merely a mechanism for energy storage but an active signaling cascade that fuels cancer cell invasion and spread.

Cholesteryl arachidonate has been identified as a key substrate for LIPA in metastatic cancer cells.[2][3] The arachidonic acid released from its hydrolysis is a precursor for the synthesis of prostaglandins (B1171923) and other eicosanoids, which are known mediators of inflammation and cancer progression. Crucially, the LIPA-driven hydrolysis of cholesteryl arachidonate has been shown to activate the nuclear factor-kappa B (NF-κB) signaling pathway, a master regulator of inflammation, cell survival, and proliferation.[1][2][3]

Furthermore, a positive feedback loop has been identified where activated NF-κB, in turn, upregulates the expression of LIPA, thereby amplifying the pro-metastatic signaling cascade.[2][3] This self-reinforcing mechanism highlights the central role of cholesteryl arachidonate metabolism in sustaining a metastatic phenotype.

Quantitative Data Summary

The following table summarizes the key quantitative findings related to the LIPA-cholesteryl arachidonate-NF-κB axis in cancer cells.

Parameter	Condition	Observation	Implication	Reference
Cholesteryl Ester Levels	LIPA Inhibition	Significant increase in cholesteryl ester accumulation within lipid droplets.	LIPA is the primary enzyme for cholesteryl ester hydrolysis in these cancer cells.	[2][3]
Cell Migration and Invasion	LIPA Inhibition or Knockdown	Significant reduction in the migratory and invasive capacity of cancer cells.	LIPA-mediated hydrolysis of cholesteryl esters is essential for cancer cell motility.	[2][4]
NF-κB Pathway Activity	LIPA Inhibition	Suppression of NF-κB signaling.	The products of cholesteryl ester hydrolysis, likely arachidonic acid, activate the NF-κB pathway.	[1][2][3]
LIPA Expression	NF-κB Inhibition	Decreased expression of LIPA.	A positive feedback loop exists, sustaining the pro-metastatic signaling.	[2]

Experimental Protocols

Validating the role of cholesteryl arachidonate in cancer models requires specific and sensitive methodologies. Below are detailed protocols for key experiments.

Quantification of Cholesteryl Esters

This protocol describes a general method for quantifying total and free cholesterol, allowing for the calculation of cholesteryl ester levels using commercially available kits.[5][6][7]

a. Sample Preparation (Cultured Cells):

• Harvest approximately 1 x 10^6 cells by trypsinization or scraping.

• Wash the cells with cold phosphate-buffered saline (PBS).

• Lyse the cells in a suitable lysis buffer containing a non-ionic detergent (e.g., Triton X-100) on ice.

• Homogenize the lysate and centrifuge to remove cellular debris.

• Collect the supernatant for analysis.

b. Lipid Extraction (Optional, for higher purity):

• To the cell lysate, add a 2:1 mixture of chloroform:methanol.

• Vortex thoroughly and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Resuspend the dried lipids in the assay buffer provided with the kit.

c. Assay Procedure (Colorimetric/Fluorometric):

• Prepare a standard curve using the provided cholesterol standard.

• Aliquot the prepared samples into a 96-well plate.

• For total cholesterol measurement, add the reaction mix containing cholesterol esterase and cholesterol oxidase. Cholesterol esterase hydrolyzes cholesteryl esters to free cholesterol.

• For free cholesterol measurement, add a reaction mix without cholesterol esterase.

• Incubate the plate according to the manufacturer's instructions (typically 30-60 minutes at 37°C).

• Measure the absorbance or fluorescence at the specified wavelength.

• Calculate the concentration of total cholesterol and free cholesterol from the standard curve.

• Determine the cholesteryl ester concentration by subtracting the free cholesterol concentration from the total cholesterol concentration.

Advanced Imaging of Cholesteryl Ester Metabolism

Stimulated Raman Scattering (SRS) microscopy is a powerful technique for visualizing and quantifying lipid metabolism in live cells with high chemical specificity and without the need for labels.[2][3]

a. Principle: SRS microscopy detects the vibrational signatures of specific chemical bonds. By tuning the laser frequencies to the C-H bond vibrations abundant in lipids, one can visualize lipid droplets within cells. To specifically track cholesterol, a "silent" alkyne tag can be incorporated into a cholesterol analog. The unique vibrational frequency of the alkyne bond allows for its specific imaging, enabling the tracking of cholesterol esterification and hydrolysis in real-time.

b. Experimental Workflow:

• Culture cancer cells on glass-bottom dishes suitable for high-resolution microscopy.

• Incubate the cells with an alkyne-tagged cholesterol analog (e.g., Phenyl-Diyne cholesterol).

• After incubation, wash the cells to remove the excess probe.

• Image the cells using an SRS microscope tuned to the alkyne vibrational frequency to visualize the newly synthesized cholesteryl esters within lipid droplets.

• To study hydrolysis, cells can be treated with inhibitors of LIPA (e.g., Lalistat 1) and the changes in the alkyne-tagged cholesteryl ester signal can be monitored over time.

Alternative Mechanisms and Competing Hypotheses

While the LIPA-cholesteryl arachidonate-NF-κB axis is a compelling mechanism, other cholesterol-related pathways also contribute to cancer progression.

Mechanism	Key Molecule(s)	Cellular Process Affected	Disease Model	Reference
27-Hydroxycholesterol (27HC) Signaling	27-Hydroxycholesterol (a cholesterol metabolite), GPX4	Increased lipid uptake, resistance to ferroptosis (a form of cell death), metastasis.	Breast Cancer	[8]
Arachidonic Acid (AA) Pathway	Arachidonic Acid, Prostaglandin E2 (PGE2)	Proliferation, inflammation, angiogenesis.	Pancreatic, Colon, Breast, and Ovarian Cancers	[9][10]
Hypoxia-Induced Lipolysis Inhibition	Hypoxia-Inducible Gene 2 (HIG2), Adipose Triglyceride Lipase (ATGL)	Inhibition of triglyceride hydrolysis, sequestration of fatty acids in lipid droplets, cancer cell survival in hypoxic conditions.	Various Solid Tumors	[11]

These alternative pathways are not necessarily mutually exclusive and may act in concert or in a context-dependent manner to promote cancer progression. For instance, the arachidonic acid released by LIPA could also feed into the pro-tumorigenic AA pathway.

Visualizations

Caption: LIPA-NF-κB signaling pathway in cancer metastasis.

Caption: Workflow for cholesteryl ester quantification.

References

• 1. biorxiv.org [biorxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. promega.com [promega.com]
• 6. Cholesterol/Cholesterol Ester-Glo™ Assay | Cholesterol Assay | Cholesterol Ester [worldwide.promega.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. newatlas.com [newatlas.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Inhibition of intracellular lipolysis promotes human cancer cell adaptation to hypoxia - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Cholesteryl Ester Dynamics: A Comparative Guide to Lipidomic Analysis

For researchers, scientists, and drug development professionals, understanding the nuanced changes in cholesteryl ester (CE) profiles is critical for elucidating disease mechanisms and identifying novel therapeutic targets. This guide provides an objective comparison of common lipidomic methodologies, supported by experimental data, to aid in the selection of the most appropriate analytical strategy for your research needs.

Cholesteryl esters are key players in lipid metabolism, serving as the primary storage and transport form of cholesterol.[1][2] Alterations in their composition and concentration are linked to a variety of pathological conditions, most notably atherosclerosis, where they accumulate in arterial plaques.[1][3] Consequently, the precise and comprehensive analysis of CE profiles through comparative lipidomics is an invaluable tool in cardiovascular research and drug development.

This guide will navigate the critical steps of CE analysis, from initial lipid extraction to final mass spectrometric detection and data interpretation. We will compare the most prevalent techniques, highlighting their strengths and weaknesses to inform your experimental design.

Comparing Lipid Extraction Techniques for Cholesteryl Ester Analysis

The initial and most critical step in any lipidomic workflow is the efficient and unbiased extraction of lipids from the biological matrix. The choice of extraction method can significantly impact the final CE profile. Here, we compare three widely used methods: the Folch, Bligh and Dyer, and methyl-tert-butyl ether (MTBE) methods.

Method	Principle	Advantages	Disadvantages	Reference
Folch	A biphasic extraction using a chloroform (B151607):methanol (B129727) (2:1, v/v) solvent system.[4][5]	Considered a "gold standard" with high extraction efficiency for a broad range of lipids, including CEs.[4][6]	Requires relatively large solvent volumes and can be time-consuming. Chloroform is a hazardous solvent.[5]	[4][5][6]
Bligh and Dyer	A modification of the Folch method using a lower solvent-to-sample ratio of chloroform:methanol:water (1:2:0.8, v/v/v).[5]	Reduced solvent consumption compared to the Folch method.[5] Suitable for samples with high water content.[4]	Similar to the Folch method, it uses hazardous chloroform.	[4][5]
MTBE	Uses methyl-tert-butyl ether as the primary extraction solvent in a biphasic system with methanol and water.	The upper organic phase containing lipids is easier to collect than the lower chloroform phase in the Folch/Bligh and Dyer methods.[4] Considered a safer alternative to chloroform.	May have lower extraction efficiency for certain polar lipids compared to chloroform-based methods.[4]	[4]

Key Consideration: For untargeted lipidomics aiming to capture a broad spectrum of lipids including CEs, the Folch and Bligh and Dyer methods remain highly effective.[6] However, for studies specifically targeting non-polar lipids like cholesteryl esters, methods utilizing solvents like n-hexane/isopropanol can also be highly efficient.[4]

Analytical Platforms for Cholesteryl Ester Profiling

Following extraction, the lipidome is subjected to analysis, typically by mass spectrometry (MS) coupled with a separation technique. The choice of analytical platform dictates the depth and breadth of the resulting CE profile.

Platform	Principle	Advantages	Disadvantages	Reference
Shotgun Lipidomics (Direct Infusion)	Lipid extracts are directly infused into the mass spectrometer without prior chromatographic separation. Identification and quantification are achieved through precursor ion or neutral loss scanning.[3][7]	High-throughput and rapid analysis.	Susceptible to ion suppression effects, where highly abundant lipids can mask the signal of less abundant species.[8] Does not separate isobaric and isomeric species.	[3][7][8]
Liquid Chromatography-Mass Spectrometry (LC-MS)	Lipids are separated by liquid chromatography before entering the mass spectrometer. This allows for the separation of different lipid classes and even individual species within a class.[6][9]	Reduces ion suppression and allows for the differentiation of isomers. Provides a more comprehensive and detailed lipid profile.[9][10]	Longer analysis times compared to shotgun lipidomics.[10]	[6][9][10]
Gas Chromatography-Mass Spectrometry (GC-MS)	Requires derivatization of CEs before analysis. Provides detailed information on the fatty acid composition of CEs.[11]	Excellent for quantifying volatile and semi-volatile compounds. Provides detailed structural information.[11]	Requires a chemical derivatization step, which can be time-consuming and introduce artifacts.[9] Not suitable for analyzing intact CEs.	[9][11]

Recommendation: For comprehensive and in-depth profiling of cholesteryl esters, LC-MS is the preferred method due to its ability to resolve complex mixtures and minimize ion suppression.[9][10] Shotgun lipidomics is a viable option for high-throughput screening or when sample volumes are limited.

Experimental Workflow and Signaling Pathway Visualization

To provide a clearer understanding of the processes involved, the following diagrams illustrate a typical experimental workflow for comparative lipidomics and a simplified signaling pathway relevant to cholesteryl ester metabolism.

Caption: Experimental workflow for comparative lipidomics of cholesteryl esters.

Caption: Simplified pathways of intracellular and plasma cholesterol esterification.

Detailed Experimental Protocols

1. Lipid Extraction (Folch Method)

This protocol is adapted from the method originally described by Folch et al.

• Materials:

  • Chloroform

  • Methanol

  • 0.9% NaCl solution

  • Biological sample (e.g., 100 µL plasma or 10 mg tissue homogenate)

  • Glass tubes with Teflon-lined caps

• Procedure:

  • To the sample in a glass tube, add 20 volumes of a chloroform:methanol (2:1, v/v) mixture. For 100 µL of plasma, this would be 2 mL.

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Incubate at room temperature for 20 minutes.

  • Add 0.2 volumes of 0.9% NaCl solution (e.g., 400 µL for a 2 mL extraction).

  • Vortex for 30 seconds to induce phase separation.

  • Centrifuge at 2,000 x g for 10 minutes to pellet the protein precipitate and clarify the two phases.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

  • Dry the lipid extract under a stream of nitrogen gas.

  • Reconstitute the dried lipids in an appropriate solvent for MS analysis (e.g., methanol:chloroform 1:1, v/v).

2. LC-MS Analysis of Cholesteryl Esters

This is a general protocol and specific parameters will need to be optimized for the instrument used.

• Instrumentation:

  • High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used for separating CEs.

  • Mobile Phase A: Acetonitrile:water (60:40) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol:acetonitrile (90:10) with 10 mM ammonium formate.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the hydrophobic CEs.

  • Flow Rate: Dependent on the column dimensions (e.g., 0.3-0.5 mL/min for a standard analytical column).

  • Column Temperature: Typically maintained at 40-50°C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive ion mode is generally used for the detection of CEs as ammonium adducts [M+NH4]+.

  • Scan Mode: Full scan mode for profiling, with data-dependent MS/MS for identification.

  • Collision Energy: A ramped collision energy should be used in MS/MS to generate informative fragment ions. A characteristic fragment for CEs is the neutral loss of the fatty acyl chain, resulting in the cholesterol backbone ion at m/z 369.3.[7]

Data Analysis: Raw data from the LC-MS is processed using specialized software to perform peak picking, alignment, and identification. Putative CE identifications are based on accurate mass and MS/MS fragmentation patterns. Quantification is typically performed by integrating the peak areas of the identified CEs and normalizing to an internal standard. Statistical analysis, such as principal component analysis (PCA) and orthogonal partial least squares-discriminant analysis (OPLS-DA), can then be used to identify significant changes in CE profiles between different experimental groups.[3][7]

By carefully selecting and optimizing these methodologies, researchers can achieve robust and comprehensive profiling of cholesteryl esters, paving the way for new discoveries in health and disease.

References

• 1. lipotype.com [lipotype.com]
• 2. Frontiers | From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters [frontiersin.org]
• 3. Comparative lipidomics profiling of human atherosclerotic plaques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid extraction and FAME assay training – DuLab [www2.hawaii.edu]
• 6. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. mdpi.com [mdpi.com]
• 9. biorxiv.org [biorxiv.org]
• 10. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analysis of Cholesterol Lipids Using Gas Chromatography Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Cholesteryl Arachidonate Abundance Across Different Tissues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the relative abundance of cholesteryl arachidonate (B1239269) in various mammalian tissues. Cholesteryl arachidonate, an ester of cholesterol and the polyunsaturated fatty acid arachidonic acid, serves as a storage form for both of these crucial molecules. Its distribution and concentration in different tissues can provide insights into local lipid metabolism and its potential role in various physiological and pathological processes. This document summarizes quantitative data, details experimental methodologies for its quantification, and illustrates the metabolic context of cholesteryl esters.

Relative Abundance of Cholesteryl Arachidonate

The concentration of cholesteryl arachidonate varies significantly across different tissues, reflecting the diverse metabolic functions of these tissues. The following table summarizes the reported concentrations of cholesteryl arachidonate in various mouse tissues, providing a comparative overview of its distribution.

Tissue	Cholesteryl Arachidonate Concentration (pmol/mg)	Other Abundant Cholesteryl Esters
Adrenal Gland	High	Cholesteryl Adrenate
Liver	Moderate	Cholesteryl Oleate, Cholesteryl Linoleate
Brain	Low	Cholesteryl Linoleate
Blood (Whole)	Variable	Cholesteryl Oleate, Cholesteryl Linoleate
Heart	Low	Cholesteryl Oleate, Cholesteryl Linoleate
Kidney	Low	Cholesteryl Oleate, Cholesteryl Linoleate
Lung	Low	Cholesteryl Oleate, Cholesteryl Linoleate
Spleen	Low	Cholesteryl Oleate, Cholesteryl Linoleate

Note: The data presented is compiled from studies on mouse and rat tissues. The relative abundance is categorized based on the available quantitative data. "High" indicates tissues with the highest reported concentrations, "Moderate" indicates intermediate levels, and "Low" indicates tissues with lower concentrations of cholesteryl arachidonate compared to other cholesteryl esters.

Experimental Protocols for Quantification

The quantification of cholesteryl arachidonate in tissues is most accurately achieved using liquid chromatography-mass spectrometry (LC-MS) based methods. These methods offer high sensitivity and specificity, allowing for the separation and quantification of individual cholesteryl ester species.

Key Experimental Method: Liquid Chromatography-Mass Spectrometry (LC-MS)

This protocol outlines a common workflow for the extraction and quantification of cholesteryl arachidonate from tissue samples.

1. Lipid Extraction:

• Tissue Homogenization: A known weight of tissue is homogenized in a suitable solvent, typically a mixture of chloroform (B151607) and methanol (B129727) (e.g., 2:1 v/v), to disrupt the tissue structure and release the lipids.

• Phase Separation: Water is added to the homogenate to induce phase separation. The lower organic phase, containing the lipids, is carefully collected.

• Drying and Reconstitution: The collected organic phase is dried under a stream of nitrogen to remove the solvent. The dried lipid extract is then reconstituted in a solvent compatible with the LC-MS system, such as a mixture of isopropanol (B130326), acetonitrile, and water.

2. Liquid Chromatography Separation:

• Column: A reverse-phase C18 column is commonly used for the separation of cholesteryl esters.

• Mobile Phase: A gradient of two or more solvents is employed to separate the different lipid species. A typical mobile phase system might consist of a mixture of water, acetonitrile, and isopropanol with an additive like ammonium (B1175870) formate (B1220265) to improve ionization.

• Gradient Elution: The proportion of the organic solvent is gradually increased over the course of the chromatographic run to elute the lipids from the column based on their hydrophobicity.

3. Mass Spectrometry Detection and Quantification:

• Ionization: Electrospray ionization (ESI) is a common technique used to ionize the cholesteryl ester molecules as they elute from the LC column.

• Mass Analysis: A mass spectrometer, such as a quadrupole time-of-flight (QTOF) or a triple quadrupole instrument, is used to detect and quantify the ionized molecules.

• Quantification: Quantification is typically performed using tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM) mode. This involves selecting the precursor ion of cholesteryl arachidonate and a specific fragment ion produced upon collision-induced dissociation. The abundance of the fragment ion is proportional to the concentration of cholesteryl arachidonate in the sample. An internal standard, such as a deuterated version of a cholesteryl ester, is often added at the beginning of the extraction process to correct for variations in extraction efficiency and instrument response.

Metabolic Pathway

Cholesteryl arachidonate is not known to be a direct signaling molecule. Instead, it is a key component of the cholesteryl ester cycle, which is central to cellular cholesterol homeostasis and the storage of arachidonic acid.

Caption: General pathway of cholesteryl ester synthesis and hydrolysis.

This guide provides a foundational understanding of the relative abundance of cholesteryl arachidonate in different tissues and the methodologies used for its quantification. For researchers in lipidomics and drug development, this information can be valuable for understanding tissue-specific lipid metabolism and identifying potential biomarkers or therapeutic targets.

Cholesteryl Arachidonate vs. Free Arachidonic Acid: A Comparative Guide to Their Functional Distinctions

In the intricate landscape of lipid biology, both cholesteryl arachidonate (B1239269) and free arachidonic acid are pivotal molecules, yet their functions diverge significantly. While free arachidonic acid is a well-established signaling molecule and a precursor to a vast array of bioactive eicosanoids, cholesteryl arachidonate primarily serves as a storage and transport form. This guide provides a comprehensive comparison of their distinct roles, supported by an overview of relevant experimental methodologies and signaling pathways.

At a Glance: Key Functional Differences

Feature	Cholesteryl Arachidonate	Free Arachidonic Acid
Primary Role	Storage and transport of arachidonic acid.	Second messenger and precursor to eicosanoids.
Form	Esterified form of arachidonic acid and cholesterol.	Unesterified, free fatty acid.
Cellular Location	Primarily within the core of lipoproteins (e.g., LDL) and in intracellular lipid droplets.	Primarily esterified in the sn-2 position of membrane phospholipids (B1166683).
Bioactivity	Generally considered biologically inactive until hydrolyzed.	Highly bioactive, directly modulating ion channels, receptors, and enzymes.
Metabolic Pathway	Hydrolyzed by cholesterol esterases to release free arachidonic acid and cholesterol.	Released from membrane phospholipids by phospholipase A2 and metabolized by COX, LOX, and CYP450 enzymes.
Role in Inflammation	Indirect; can contribute to inflammation upon oxidation within LDL particles and upon hydrolysis to free arachidonic acid.	Direct and central; its metabolites (prostaglandins, leukotrienes) are key mediators of inflammation.
Antibacterial Activity	Has been shown to possess inherent antibacterial properties.	Not typically recognized for direct antibacterial activity.

Functional Deep Dive: From Storage to Signaling

The fundamental difference between cholesteryl arachidonate and free arachidonic acid lies in their bioavailability and immediate physiological role. Cholesteryl arachidonate acts as a reservoir, safely packaging the highly reactive arachidonic acid for transport within the bloodstream or for storage within cells. Its functions are largely passive until it is acted upon by enzymes.

Free arachidonic acid, in stark contrast, is a potent signaling molecule. Its release from the cell membrane initiates a cascade of events, leading to the production of eicosanoids—a diverse family of signaling molecules that includes prostaglandins, leukotrienes, and thromboxanes. These molecules are critical regulators of inflammation, immune responses, and cardiovascular homeostasis. Furthermore, free arachidonic acid can directly influence cellular function by modulating the activity of various proteins, including ion channels and protein kinases.

Metabolic Pathways and Signaling Cascades

The metabolic pathways of these two molecules are distinct yet interconnected. Cholesteryl arachidonate's primary metabolic fate is hydrolysis, a process that liberates free arachidonic acid. In contrast, the pathway of free arachidonic acid is a complex network of enzymatic reactions that generate a multitude of bioactive products.

Cholesteryl Arachidonate Metabolism

Safety & Regulatory Compliance

Navigating the Disposal of Cholesteryl Arachidonate: A Comprehensive Guide for Laboratory Professionals

The proper disposal of cholesteryl arachidonate (B1239269) is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. For researchers, scientists, and drug development professionals, adherence to established protocols is paramount to ensure a safe working environment. This guide provides essential, step-by-step procedures for the safe handling and disposal of cholesteryl arachidonate.

I. Immediate Safety and Hazard Assessment

While the Safety Data Sheet (SDS) for cholesteryl arachidonate indicates that the substance is not classified as hazardous according to the Globally Harmonized System (GHS), it is a best practice in laboratory settings to treat all chemical waste as hazardous unless explicitly confirmed otherwise by your institution's environmental health and safety office.[1] This cautious approach mitigates potential risks and ensures compliance with stringent waste management regulations.

Mandatory Personal Protective Equipment (PPE): Before beginning any disposal-related tasks, ensure the following PPE is worn:

• Eye Protection: Safety goggles or eyeshields.[2][3]

• Hand Protection: Chemically resistant, impermeable gloves.[2][3][4]

• Body Protection: A standard laboratory coat to protect skin and clothing.[3][4]

II. Step-by-Step Disposal Protocol

The disposal of cholesteryl arachidonate waste must follow a systematic process, from initial collection to final pickup by trained professionals. Evaporation is not an acceptable method of disposal.[1][5][6]

Step 1: Waste Segregation Proper segregation is the foundation of safe chemical waste management.

• Solid Waste: Collect any solid materials contaminated with cholesteryl arachidonate, such as gloves, weighing papers, and absorbent pads, in a dedicated, compatible solid waste container.[7][8]

• Liquid Waste: As cholesteryl arachidonate is a non-halogenated organic ester, it should be collected in a container designated for "Non-Halogenated Organic Waste".[7][9] Do not mix with incompatible waste streams like acids, bases, or oxidizers.[9]

Step 2: Container Management and Labeling All waste containers must be managed to prevent leaks and ensure clear identification.

• Container Selection: Use a sturdy, leak-proof container made of a material compatible with the chemical waste.[5][10] The container must have a secure, screw-on cap.[5]

• Labeling: Immediately affix a hazardous waste tag to the container. The label must be filled out completely and legibly, including:

  • The words "Hazardous Waste".[4]

  • The full chemical name: "Cholesteryl arachidonate".

  • The percentage of each chemical if it is a mixed waste stream.[6]

  • The date the container was filled.[6]

Step 3: Waste Accumulation and Storage Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) while awaiting pickup.

• Location: The SAA must be located at or near the point of waste generation.[5][10]

• Containment: Keep the waste container securely capped at all times, except when adding waste.[1][5] It is mandatory to use secondary containment for all liquid hazardous wastes to prevent spills.[6]

• Inspection: The SAA should be inspected weekly to check for any container leakage.[5]

Step 4: Disposal of Empty Containers A container that has held cholesteryl arachidonate must be decontaminated before being discarded.

• Triple Rinsing: The empty container must be triple-rinsed with a suitable solvent capable of removing the residue.[1]

• Rinseate Collection: The first rinseate must be collected and disposed of as liquid hazardous waste in the appropriate "Non-Halogenated Organic Waste" container.[1][4][6]

• Final Disposal: After triple-rinsing and air-drying, deface or remove all chemical labels from the container and remove the cap.[1] The container can then be disposed of as regular trash.[1]

Step 5: Final Disposal The ultimate disposal of chemical waste must be handled by trained professionals.

• Schedule Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for your properly labeled, full, or ready-for-disposal waste containers.[10]

• Prohibited Actions: Never dispose of cholesteryl arachidonate or its rinseate by pouring it down the sink or placing it in the regular trash.[1][6][11]

III. Quantitative Guidelines for Hazardous Waste Storage

The following table summarizes key quantitative limits for the accumulation of hazardous waste in a laboratory setting. These are general guidelines, and specific institutional or local regulations may vary.

Parameter	Guideline	Source
Maximum Container Fill Level	Do not fill liquid waste containers beyond 75% capacity to allow for vapor expansion.	[9]
Maximum SAA Volume	A maximum of 55 gallons of hazardous waste may be stored in a single SAA.	[10]
Acutely Toxic Waste Limit	For acutely toxic (P-listed) waste, a maximum of one quart (liquid) or one kilogram (solid) may be accumulated.	[10]
Storage Time Limit	Partially filled containers may remain in an SAA for up to one year.	[5]
Full Container Removal	Full containers must be removed from the SAA within three calendar days.	[5]

IV. Visualizing the Disposal Workflow

To clarify the procedural flow, the following diagram illustrates the logical steps for the proper disposal of cholesteryl arachidonate.

References

• 1. vumc.org [vumc.org]
• 2. Cholesteryl arachidonate = 95 HPLC; detection at 205 nm, viscous liquid 604-34-2 [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 7. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 8. geo.utexas.edu [geo.utexas.edu]
• 9. nipissingu.ca [nipissingu.ca]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. carlroth.com [carlroth.com]

Personal protective equipment for handling Cholesteryl arachidonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and disposal protocols for Cholesteryl arachidonate (B1239269), ensuring the well-being of laboratory personnel and the integrity of research outcomes. Cholesteryl arachidonate is a cholesterol ester of arachidonic acid and is often handled as a viscous, neat oil. While not classified as a hazardous substance under the Globally Harmonized System (GHS), adherence to standard laboratory safety practices is essential.

Personal Protective Equipment (PPE)

Consistent use of appropriate personal protective equipment is mandatory to prevent accidental exposure and ensure a safe working environment.

PPE Category	Item	Specifications & Recommendations
Eye and Face Protection	Safety Glasses with Side Shields or Safety Goggles	Provides a barrier against accidental splashes. Ensure they meet appropriate safety standards.
Hand Protection	Disposable Nitrile Gloves	Standard laboratory gloves are sufficient for handling. Change gloves immediately if they become contaminated.
Body Protection	Laboratory Coat	A standard lab coat should be worn to protect against spills and contamination of personal clothing.
Respiratory Protection	Not generally required	Work should be conducted in a well-ventilated area. If there is a potential for aerosolization, a fume hood should be used.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling Cholesteryl arachidonate is critical to minimize the risk of contamination and ensure accurate experimental results. The compound is typically stored at -20°C and may be shipped on dry ice.

1. Preparation and Acclimatization:

• Before use, retrieve the vial of Cholesteryl arachidonate from the -20°C freezer.

• Allow the vial to equilibrate to room temperature. This is crucial to prevent moisture condensation on the compound.

2. Weighing and Aliquoting (if necessary):

• Perform all weighing and aliquoting procedures in a clean, designated area, such as a chemical fume hood or a laminar flow hood, to prevent contamination.

• As Cholesteryl arachidonate is a viscous oil, use positive displacement pipettes or a pre-warmed standard pipette tip for accurate transfer. To pre-warm a tip, aspirate and dispense the air within the vial a few times before aspirating the oil.

• For creating smaller aliquots, transfer the desired amount into sterile, pre-weighed microcentrifuge tubes.

3. Solution Preparation (Example Protocol for Cell Culture):

• This protocol is adapted from a standard method for preparing lipid solutions for in vitro studies.

• Objective: To prepare a stock solution and a working solution for treating cells in culture.

• Materials:

  • Cholesteryl arachidonate

  • Dimethyl sulfoxide (B87167) (DMSO), sterile

  • Bovine Serum Albumin (BSA), fatty acid-free

  • Phosphate-buffered saline (PBS), sterile

  • Cell culture medium, pre-warmed to 37°C

• Procedure:

  • Prepare a Stock Solution: In a sterile tube, dissolve a known weight of Cholesteryl arachidonate in a minimal amount of DMSO to create a high-concentration stock solution (e.g., 10 mg/mL). Vortex or sonicate briefly to ensure complete dissolution.

  • Prepare a BSA-Complexed Solution: In a separate sterile tube, prepare a solution of fatty acid-free BSA in PBS (e.g., 10% w/v).

  • Prepare the Working Solution: Slowly add the Cholesteryl arachidonate stock solution dropwise to the BSA solution while gently vortexing. This allows for the formation of a lipid-BSA complex, which enhances solubility and stability in aqueous culture media.

  • Final Dilution: Further dilute the BSA-complexed solution in pre-warmed cell culture medium to achieve the desired final concentration for your experiment.

  • Sterilization: Sterilize the final working solution by passing it through a 0.22 µm syringe filter.

Disposal Plan

Proper disposal of Cholesteryl arachidonate and associated materials is essential to maintain a safe and compliant laboratory environment.

Waste Type	Disposal Procedure
Unused Cholesteryl arachidonate (Pure)	As a non-hazardous substance, small quantities can typically be disposed of in the regular solid waste stream. However, it is best practice to consult and follow your institution's specific guidelines for chemical waste disposal.
Contaminated Labware (e.g., pipette tips, microfuge tubes)	Dispose of in the regular laboratory solid waste containers.
Liquid Waste (e.g., prepared solutions in media)	Small quantities of aqueous solutions containing Cholesteryl arachidonate at working concentrations can generally be aspirated and disposed of down the sanitary sewer, followed by flushing with plenty of water. For larger volumes or solutions containing other hazardous components, consult your institution's chemical waste disposal guidelines.
Empty Vials	The original vials can be disposed of in the regular laboratory glass waste or solid waste, depending on the material. Ensure the vial is empty and the cap is removed.

Visual Workflows

To further clarify the handling and experimental procedures, the following diagrams illustrate the key steps.